6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

• CAS: 32998-04-2

Core Science & Biosynthesis

An In-Depth Technical Guide to 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a key heterocyclic compound, serves as a versatile building block in synthetic organic chemistry. Its unique structure, featuring a reactive chlorine atom and dimethylamino and amino groups on a triazine ring, makes it a valuable precursor for the synthesis of a wide array of derivatives with significant applications, particularly in medicinal chemistry. The 1,3,5-triazine scaffold is recognized as a "privileged structure" in drug discovery, and this compound is a crucial starting material for generating libraries of substituted triazines with potential biological activities. This technical guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and potential applications of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Core Compound Identification and Properties

The foundational step in working with any chemical is its unambiguous identification. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is registered under the CAS number 32998-04-2 .[1][2] This unique identifier is crucial for accurate documentation and database searches.

Physicochemical Properties

A summary of the key physicochemical properties of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is presented in the table below. These properties are essential for designing experimental conditions, such as solvent selection and purification methods.

Property	Value	Source
CAS Number	32998-04-2	[1][2]
Molecular Formula	C₅H₈ClN₅	[1][2]
Molecular Weight	173.60 g/mol	[1][2]
IUPAC Name	6-chloro-N²,N²-dimethyl-1,3,5-triazine-2,4-diamine	[1]
Synonyms	6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, CAT triazine cpd	[1]
Canonical SMILES	CN(C)C1=NC(=NC(=N1)N)Cl	[1]
InChIKey	SIVRBYULLRGOGD-UHFFFAOYSA-N	[1]

Synthesis and Mechanistic Considerations

The synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine typically starts from the readily available and highly reactive cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). The stepwise nucleophilic substitution of the chlorine atoms on the triazine ring is the cornerstone of its synthesis. The reactivity of the chlorine atoms decreases with each substitution, allowing for a controlled and selective introduction of different nucleophiles.

A general and logical synthetic approach involves a two-step nucleophilic substitution. The choice of the order of amine addition is critical and is dictated by the relative nucleophilicity of the amines and the reaction conditions.

Experimental Protocol: Two-Step Synthesis from Cyanuric Chloride

This protocol outlines a representative synthesis. The causality behind each step is explained to provide a deeper understanding of the process.

Step 1: Monosubstitution with Dimethylamine

• Rationale: The first substitution is typically carried out at a low temperature to control the reactivity of cyanuric chloride and favor monosubstitution. Dimethylamine is a stronger nucleophile than ammonia, which will be used in the second step.

• Procedure:

  • Dissolve cyanuric chloride in a suitable aprotic solvent, such as acetone or tetrahydrofuran (THF), in a reaction vessel equipped with a magnetic stirrer and a dropping funnel, and cool the mixture to 0-5 °C in an ice bath.

  • Slowly add one equivalent of dimethylamine (as a solution in a suitable solvent or as a gas) to the cooled solution of cyanuric chloride.

  • Maintain the reaction temperature at 0-5 °C and stir for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • An acid scavenger, such as sodium carbonate or triethylamine, is typically added to neutralize the hydrochloric acid formed during the reaction.

  • Upon completion, the reaction mixture is filtered to remove any precipitated salts. The solvent is then removed under reduced pressure to yield the crude 2,4-dichloro-6-(dimethylamino)-1,3,5-triazine.

Step 2: Disubstitution with Ammonia

• Rationale: The second substitution requires slightly more forcing conditions due to the reduced reactivity of the dichlorotriazine intermediate. Ammonia is introduced to displace one of the remaining chlorine atoms.

• Procedure:

  • Dissolve the crude 2,4-dichloro-6-(dimethylamino)-1,3,5-triazine in a suitable solvent.

  • Add an excess of aqueous ammonia to the solution.

  • The reaction mixture is stirred at room temperature or gently heated (e.g., 40-50 °C) for several hours until the reaction is complete, as indicated by TLC.

  • After cooling, the product may precipitate out of the solution. If so, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure.

  • The crude product is then purified by recrystallization or column chromatography to yield pure 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Synthetic Workflow Diagram

Caption: Synthetic workflow for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Reactivity and Applications in Drug Discovery

The synthetic utility of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine lies in the reactivity of its remaining chlorine atom. This chlorine can be displaced by a variety of nucleophiles, allowing for the introduction of diverse functional groups and the creation of large chemical libraries for drug screening.

Nucleophilic Substitution Reactions

The chlorine atom can be substituted by a wide range of nucleophiles, including:

• Amines: Reaction with primary or secondary amines leads to the formation of N-substituted triazine derivatives. This is a common strategy for exploring the structure-activity relationship (SAR) of potential drug candidates.

• Alcohols and Phenols: Alkoxy and aryloxy groups can be introduced by reacting with the corresponding alcohols or phenols in the presence of a base.

• Thiols: Thioether linkages can be formed through reaction with thiols.

The reactivity of the triazine ring is influenced by the electron-donating nature of the amino and dimethylamino groups, which can be leveraged for selective transformations.

Applications in Medicinal Chemistry

The 1,3,5-triazine scaffold is a well-established pharmacophore found in a variety of therapeutic agents. Derivatives of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine have been investigated for a range of biological activities, including:

• Anticancer Agents: Many triazine derivatives have shown potent antiproliferative activity against various cancer cell lines.[3] The ability to easily diversify the substituents on the triazine ring makes it an attractive scaffold for the development of targeted cancer therapies.

• Antimicrobial and Antiviral Agents: The triazine nucleus is present in several antimicrobial and antiviral drugs.[3]

• Antimalarial Drugs: Some s-triazine derivatives have demonstrated activity against Plasmodium falciparum, the parasite responsible for malaria.[3][4]

• Kinase Inhibitors: The triazine scaffold can act as a hinge-binding motif in many kinase inhibitors, which are a crucial class of drugs for treating cancer and inflammatory diseases.

Analytical Characterization

The identity and purity of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine should be confirmed using a combination of analytical techniques.

Analytical Technique	Expected Observations
¹H NMR	Signals corresponding to the protons of the dimethylamino group and the amino group. The chemical shifts will be influenced by the solvent used.
¹³C NMR	Resonances for the carbon atoms of the triazine ring and the methyl groups.
Mass Spectrometry (MS)	A molecular ion peak corresponding to the molecular weight of the compound (173.60 m/z for [M]⁺). The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl) should also be observable.[1][2]
Infrared (IR) Spectroscopy	Characteristic absorption bands for N-H stretching of the amino group, C-N stretching, and the triazine ring vibrations.

Safety and Handling

As with any chemical, proper safety precautions must be observed when handling 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine and its derivatives.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.[5][6][7]

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors.[5][6] Avoid contact with skin and eyes.[5][6][7]

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[5]

• Toxicity: While specific toxicity data for this compound is limited, related chlorotriazines can be irritants.[8] It is prudent to treat this compound with care. For related compounds, developmental and reproductive toxicity have been noted.[9]

Conclusion

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a valuable and versatile intermediate in organic synthesis, particularly for the development of novel therapeutic agents. Its straightforward synthesis from cyanuric chloride and the reactivity of its remaining chlorine atom allow for the creation of diverse molecular libraries. A thorough understanding of its properties, synthesis, and reactivity is essential for researchers and scientists working in drug discovery and development.

References

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• Synthesis of 6,N²-diaryl-1,3,5-triazine-2,4-diamines (1–126) - ResearchGate. Available at: [Link]

• Synthetic scheme for 2,4-diamino-6-chloro-[1][10][11]triazines. - ResearchGate. Available at: [Link]

• 1,3,5-Triazine-2,4-diamine, 6-chloro- | C3H4ClN5 | CID 18831 - PubChem. Available at: [Link]

• Safety Data Sheet: 2-Chloro-4,6-dimethoxy-1,3,5-triazine - Carl ROTH. Available at: [Link]

• 3 - SAFETY DATA SHEET. Available at: [Link]

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6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine molecular weight

An In-Depth Technical Guide to the Molecular Weight and Characterization of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Abstract

This technical guide provides a comprehensive analysis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. We establish its definitive molecular weight of 173.60 g/mol and delve into the robust, multi-faceted analytical methodologies required for its empirical confirmation. This document moves beyond simple data presentation to explore the causality behind experimental choices, emphasizing a self-validating workflow that integrates mass spectrometry, elemental analysis, and spectroscopic techniques. It is designed to serve as a practical resource for scientists, offering not only foundational data but also detailed protocols and the strategic rationale essential for accurate molecular characterization in a research and development setting.

Introduction to 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

The 1,3,5-triazine (or s-triazine) ring is a privileged scaffold in chemical sciences, recognized for its versatile reactivity and broad spectrum of biological activities.[1][2] As a derivative, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a valuable synthetic intermediate. The presence of a reactive chlorine atom allows for facile nucleophilic substitution, enabling the construction of diverse molecular libraries for screening in drug discovery and agrochemical research.[1][3] An accurate understanding of its fundamental properties, beginning with its molecular weight, is the cornerstone of any rigorous scientific investigation involving this compound.

Physicochemical Properties and Identifiers

A precise characterization begins with consolidating the compound's key identifiers and physicochemical properties. This data serves as a foundational reference for experimental design, data interpretation, and regulatory documentation.

Property	Value	Source(s)
IUPAC Name	6-chloro-2-N,2-N-dimethyl-1,3,5-triazine-2,4-diamine	PubChem[4]
Synonyms	6-Chloro-N2,N2-dimethyl-1,3,5-triazine-2,4-diamine, CAT triazine cpd	PubChem[4], Santa Cruz Biotechnology[5]
CAS Number	32998-04-2	PubChem[4], Santa Cruz Biotechnology[5]
Molecular Formula	C₅H₈ClN₅	PubChem[4], Santa Cruz Biotechnology[5]
Molecular Weight	173.60 g/mol	PubChem[4], Santa Cruz Biotechnology[5]
Monoisotopic Mass	173.0468230 Da	PubChem[4]
Canonical SMILES	CN(C)C1=NC(=NC(=N1)N)Cl	PubChem[4]
InChI Key	SIVRBYULLRGOGD-UHFFFAOYSA-N	PubChem[4]

Note: It is critical to distinguish this compound (MW = 173.60 g/mol ) from its structural analog, 6-chloro-1,3,5-triazine-2,4-diamine (CAS 3397-62-4), which lacks the N,N-dimethyl groups and has a molecular weight of 145.55 g/mol .[1]

Theoretical Molecular Weight and Isotopic Considerations

The theoretical molecular weight is calculated from the molecular formula (C₅H₈ClN₅) using the atomic weights of its constituent elements. However, for high-precision techniques like mass spectrometry, understanding the isotopic distribution is paramount.

Calculation from Molecular Formula

The average molecular weight is calculated using the weighted average of the natural abundances of each element's isotopes.

• Carbon (C): 5 * 12.011 u

• Hydrogen (H): 8 * 1.008 u

• Chlorine (Cl): 1 * 35.453 u

• Nitrogen (N): 5 * 14.007 u

• Total (Average Molecular Weight): ~173.60 g/mol

The Impact of Isotopic Abundance

Mass spectrometry separates ions based on their mass-to-charge ratio, resolving individual isotopic contributions. Chlorine has two stable isotopes: ³⁵Cl (~75.77%) and ³⁷Cl (~24.23%). Consequently, the mass spectrum of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine will not show a single molecular ion peak. Instead, it will exhibit a characteristic pattern:

• An M+ peak corresponding to molecules containing ³⁵Cl.

• An M+2 peak, approximately one-third the intensity of the M+ peak, corresponding to molecules containing ³⁷Cl.

This distinctive isotopic pattern is a powerful diagnostic tool for confirming the presence of a single chlorine atom in the molecule.

Primary Methodology: High-Resolution Mass Spectrometry (HRMS)

Mass spectrometry is the definitive analytical technique for determining the molecular weight of a compound.[6][7][8] It provides a direct measurement of the mass-to-charge ratio (m/z), from which the molecular mass can be precisely determined.[9][10]

Principle of Operation

The process involves three key stages:

• Ionization: The neutral sample molecule is converted into a gaseous ion. For a molecule like this, Electrospray Ionization (ESI) is a preferred "soft" ionization technique that minimizes fragmentation and maximizes the abundance of the molecular ion.

• Mass Analysis: The generated ions are separated based on their m/z ratio in a magnetic or electric field. Analyzers like Time-of-Flight (TOF) or Orbitrap provide high resolution, enabling the differentiation of molecules with very similar masses.

• Detection: The separated ions are detected, and their abundance is recorded, generating a mass spectrum.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

This protocol outlines a self-validating system for obtaining a precise and trustworthy molecular weight.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the synthesized and purified compound.

  • Dissolve the sample in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) to create a 1 mg/mL stock solution.

  • Prepare a dilute working solution (e.g., 1-10 µg/mL) by diluting the stock solution with a solvent mixture appropriate for ESI, typically containing a small amount of acid (e.g., 0.1% formic acid) to promote protonation.

• Instrument Calibration:

  • Calibrate the mass spectrometer (e.g., an ESI-TOF or ESI-Orbitrap instrument) immediately before the analysis using a known calibration standard. This ensures high mass accuracy.

• Analysis:

  • Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10 µL/min).

  • Acquire data in positive ion mode to detect the protonated molecule, [M+H]⁺.

  • Operate the mass analyzer in high-resolution mode (resolving power >10,000) to obtain accurate mass measurements.

  • Acquire data over a relevant m/z range (e.g., m/z 100-500).

• Data Interpretation:

  • Identify the monoisotopic peak for the [M+H]⁺ ion corresponding to the formula C₅H₉ClN₅⁺ (with ³⁵Cl). The expected m/z is approximately 174.0546.

  • Verify the presence of the corresponding M+2 peak at approximately m/z 176.0517, with a relative intensity of ~32% of the M+ peak.

  • Compare the measured accurate mass to the theoretical mass. A mass error of <5 ppm provides high confidence in the assigned molecular formula.

Orthogonal and Confirmatory Analytical Techniques

Relying on a single technique is insufficient for unambiguous structure and formula validation. Orthogonal methods that measure different molecular properties are essential for building a trustworthy and complete characterization.

Elemental Analysis: Validating the Empirical Formula

Elemental analysis provides the relative mass percentages of the constituent elements in a compound, which is used to determine its simplest whole-number atomic ratio, or empirical formula.[11][12]

The technique involves the complete combustion of a precisely weighed sample. The resulting combustion gases (CO₂, H₂O, N₂) are quantitatively measured. The chlorine content is typically determined by other methods like titration after combustion. The mass of each element is used to calculate its percentage in the original sample, leading directly to the empirical formula.

• Sample Preparation: Ensure the sample is meticulously purified and dried to remove any residual solvents or impurities, which would skew the results.

• Analysis: A specialized elemental analyzer combusts a small, accurately weighed amount of the sample (~2 mg) in a stream of oxygen.

• Calculation:

  • From the mass percentages, calculate the molar ratio of each element.

  • Divide all molar values by the smallest value to obtain a normalized ratio.

  • If necessary, multiply the ratios by a small integer to obtain the whole-number empirical formula.[13] For C₅H₈ClN₅, the empirical formula is the same as the molecular formula.

• Validation: The experimentally determined mass percentages should be within ±0.4% of the theoretical values for the proposed formula (C: 34.59%, H: 4.64%, Cl: 20.42%, N: 40.34%). This confirms the elemental composition and validates the empirical formula.

Elemental analysis alone yields the empirical formula (C₅H₈ClN₅). To confirm this is also the molecular formula, the molecular weight determined by mass spectrometry is required.[14] The mass of the empirical formula unit (173.60 u) is compared to the molecular weight from HRMS (~173.05 u, monoisotopic). Since they match, the molecular formula is confirmed to be C₅H₈ClN₅.

Integrated Analytical Workflow

The determination of a compound's molecular weight and structure is not a linear process but an integrated workflow where each step validates the others. This ensures the highest degree of scientific integrity.

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An In-depth Technical Guide to the Physical Properties of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Introduction: Unveiling a Key Triazine Intermediate

In the vast landscape of heterocyclic chemistry, 1,3,5-triazines represent a cornerstone scaffold, pivotal in the development of pharmaceuticals, agrochemicals, and functional materials.[1] Within this class, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (CAS Number: 32998-04-2) emerges as a significant, yet sparsely documented, synthetic intermediate.[2][3] This guide provides a comprehensive examination of its core physical properties, offering a comparative analysis with its well-characterized parent compound, 6-chloro-1,3,5-triazine-2,4-diamine (CAS Number: 3397-62-4).[4][5]

This document is tailored for researchers, scientists, and drug development professionals, aiming to bridge the existing knowledge gap by synthesizing available data with foundational chemical principles. We will delve into the structural nuances that dictate the macroscopic physical characteristics of this molecule, providing both a theoretical framework and practical experimental protocols for its characterization. The causality behind the influence of N,N-dimethylation on properties such as melting point and solubility will be a central theme, providing predictive insights for chemists working with similarly substituted triazine libraries.

Chemical Identity and Structural Framework

The subject of this guide is a derivative of the s-triazine ring, characterized by a chlorine atom at the 6-position, a primary amine at the 4-position, and a dimethylated amino group at the 2-position.

Identifier	6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine
IUPAC Name	6-chloro-2-N,2-N-dimethyl-1,3,5-triazine-2,4-diamine[3]
CAS Number	32998-04-2[2][3]
Molecular Formula	C₅H₈ClN₅[2][3]
Molecular Weight	173.60 g/mol [2][3]
InChI	InChI=1S/C5H8ClN5/c1-11(2)5-9-3(6)8-4(7)10-5/h1-2H3,(H2,7,8,9,10)[3]
InChIKey	SIVRBYULLRGOGD-UHFFFAOYSA-N[3]
Canonical SMILES	CN(C)C1=NC(=NC(=N1)N)Cl[3]

The synthetic pathway to this and related compounds typically commences with cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), a highly reactive precursor. The differential reactivity of the chlorine atoms allows for sequential nucleophilic substitution. The preparation of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine would involve a controlled, stepwise reaction with dimethylamine and ammonia (or a source thereof, like ammonium hydroxide), with temperature control being a critical parameter to manage selectivity.[1]

Caption: Integrated workflow for compound characterization.

Melting Point Determination

The melting point provides a crucial indication of a compound's purity. A sharp melting range (typically 0.5-1.0 °C) is characteristic of a pure crystalline substance, whereas impurities tend to depress and broaden the melting range. Protocol:

• Sample Preparation: Ensure the crystalline sample of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is thoroughly dried and finely powdered.

• Capillary Loading: Load a small amount of the powdered sample into a capillary tube to a height of 2-3 mm. [6]3. Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus (e.g., Mel-Temp or Thiele tube).

• Preliminary Determination: Heat the sample rapidly to obtain an approximate melting point.

• Accurate Determination: Allow the apparatus to cool. Using a fresh sample, heat rapidly to within 20 °C of the approximate melting point, then reduce the heating rate to approximately 1-2 °C per minute. [6]6. Data Recording: Record the temperature at which the first droplet of liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point of the compound. [6]

Solubility Screening

A systematic solubility assessment provides insights into the polarity of the molecule and the types of intermolecular forces it can engage in.

Protocol:

• Solvent Selection: Prepare a panel of solvents with varying polarities, such as water, methanol, ethanol, acetone, ethyl acetate, dichloromethane, and hexane. Also include 5% aqueous HCl and 5% aqueous NaOH to test for basic and acidic functional groups. [7]2. Procedure:

  • Add approximately 10-20 mg of the compound to a small test tube.

  • Add the chosen solvent dropwise (up to 1 mL), agitating the mixture after each addition (e.g., by vortexing). [8] * Observe and record whether the compound dissolves completely, is partially soluble, or is insoluble at ambient temperature.

• Interpretation:

  • Solubility in 5% HCl would confirm the presence of a basic site (the unmethylated amino group and ring nitrogens). * Insolubility in water but solubility in organic solvents would confirm its non-polar, organic nature, consistent with the predicted high XLogP3 value.

Spectroscopic Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the molecular structure. For 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, one would expect to see:

  • In ¹H NMR: A singlet corresponding to the six protons of the two N-methyl groups, and a broad singlet for the two protons of the -NH₂ group.

  • In ¹³C NMR: Distinct signals for the methyl carbons and the three unique aromatic carbons of the triazine ring.

  • Advanced techniques like ¹⁵N NMR can provide further confirmation of the nitrogen environments. [9]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is used to identify key functional groups. Characteristic vibrational bands would include:

  • N-H stretching vibrations for the primary amine (typically in the 3300-3500 cm⁻¹ region).

  • C-H stretching from the methyl groups (around 2850-2960 cm⁻¹).

  • C=N stretching vibrations characteristic of the triazine ring (typically in the 1500-1600 cm⁻¹ region). [10] * C-Cl stretching (usually below 800 cm⁻¹).

• Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight and can provide structural information through fragmentation patterns.

  • The molecular ion peak (M⁺) should be observed at m/z corresponding to the molecular weight (173.60 for C₅H₈ClN₅). The isotopic pattern for the chlorine atom (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) should be visible in the molecular ion cluster (M⁺ and M+2 peaks).

  • Common fragmentation pathways for chlorotriazines involve the loss of the chlorine atom, cleavage of the N-alkyl groups, and fragmentation of the triazine ring. [11]

Conclusion

While 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine remains a compound with limited experimentally published physical data, a robust understanding of its properties can be constructed through a combination of computational prediction and comparative analysis with its parent analogue. The principles of structure-property relationships strongly suggest that N,N-dimethylation significantly increases lipophilicity while reducing the potential for intermolecular hydrogen bonding, leading to an anticipated lower melting point and altered solubility profile. The experimental protocols detailed in this guide provide a clear and reliable pathway for researchers to empirically determine these crucial physical properties, thereby enabling the confident use of this versatile intermediate in further synthetic applications and drug discovery programs.

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• National Institutes of Health. (2017). 15N-, 13C- and 1H-NMR Spectroscopy Characterization and Growth Inhibitory Potency of a Combi-Molecule Synthesized by Acetylation of an Unstable Monoalkyltriazene. Retrieved from [Link]

• RSC Publishing. (2015). The impact of N-methylation on aqueous solubility and lipophilicity. Retrieved from [Link]

• European Union. (2021). STANDARD OPERATING PROCEDURE for solubility testing. Retrieved from [Link]

• MDPI. (n.d.). N-Dealkylation of Amines. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

• Unknown. (n.d.). DETERMINATION OF MELTING POINTS. Retrieved from [Link]

• ResearchGate. (2011). N-Methylation of NH-Containing Heterocycles with Dimethyl Carbonate Catalyzed by TMEDA. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of: a dimethoxy-triazine ligand before and after.... Retrieved from [Link]

• PubChem. (n.d.). 1,3,5-Triazine-2,4-diamine, 6-chloro-N,N'-bis(1,1-dimethylethyl)-. Retrieved from [Link]

• ResearchGate. (n.d.). Identification of N‐ or O‐Alkylation of Aromatic Nitrogen Heterocycles and N‐Oxides Using H–N HMBC NMR Spectroscopy. Retrieved from [Link]

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• RSC Publishing. (n.d.). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. Retrieved from [Link]

• MDPI. (n.d.). Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. Retrieved from [Link]

• ChemRxiv. (2023). Synthesis of Secondary Amines via Self-Limiting Alkylation of N-Aminopyridinium Salts. Retrieved from [Link]

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• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds. Retrieved from [Link]

• Google Patents. (n.d.). Methylation synthesis method of N-heterocyclic compound.

• RSC Publishing. (n.d.). Functionalized 1,3,5-triazine derivatives as components for photo- and electroluminescent materials. Retrieved from [Link]

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A Comprehensive Technical Guide to the Chemical Properties and Applications of 6-Chloro-N,N-dialkyl-1,3,5-triazine-2,4-diamines

A Note on Nomenclature: This guide focuses on the chemical class of 6-chloro-N,N-dialkyl-1,3,5-triazine-2,4-diamines. While the specific request mentioned the N,N-dimethyl derivative, the vast majority of published research and safety data pertains to the closely related and commercially significant N,N'-diethyl analogue, Simazine. Due to this, Simazine will be used as the primary exemplar to illustrate the core chemical properties, reactivity, and applications characteristic of this molecular scaffold. The principles discussed are broadly applicable to other N-alkylated analogues, including the dimethyl variant.

Introduction: The s-Triazine Core in Synthetic Chemistry

The 1,3,5-triazine (s-triazine) ring is a privileged scaffold in medicinal chemistry and materials science. Its planar, electron-deficient nature, arising from the three electronegative nitrogen atoms, imparts unique chemical characteristics. When substituted with chlorine at the C2 position and with dialkylamino groups at C4 and C6, the resulting molecule becomes a versatile building block for further chemical elaboration. The chlorine atom acts as an excellent leaving group, susceptible to nucleophilic substitution, which is the cornerstone of its synthetic utility. This guide provides an in-depth exploration of the chemical properties, reactivity, and practical applications of this important class of compounds.

Molecular Structure and Physicochemical Properties

The core structure consists of a six-membered aromatic ring with alternating carbon and nitrogen atoms. The key functional groups determining its properties are the reactive chlorosubstituent and the two dialkylamino groups.

The physicochemical properties of 6-chloro-N,N'-diethyl-1,3,5-triazine-2,4-diamine (Simazine), the reference compound for this guide, are summarized below. These values are critical for understanding its environmental fate, designing synthetic protocols, and ensuring safe handling.

Table 1: Physicochemical Properties of Simazine

Property	Value	Source
IUPAC Name	6-Chloro-N2,N4-diethyl-1,3,5-triazine-2,4-diamine	[1]
CAS Number	122-34-9	[1][2]
Molecular Formula	C₇H₁₂ClN₅	[1][3]
Molecular Weight	201.66 g/mol	[1][3]
Appearance	White crystalline powder	[1][3]
Melting Point	225–227 °C (decomposes)	[1][3]
Boiling Point	Decomposes before boiling	[4]
Density	1.3 g/cm³	[1][4]
Water Solubility	5 mg/L (at 20°C)	[1][4]
Solubility in Organic Solvents	Soluble in methanol, chloroform, diethyl ether; slightly soluble in pentane.	[1]
Vapor Pressure	8.1 x 10⁻⁷ kPa (at 20°C)	[1][4]
log P (Octanol-Water Partition Coefficient)	2.3	[4]

| pKa | 1.62 (very weak base) |[4][5] |

Chemical Reactivity and Synthetic Utility

The synthetic value of 6-chloro-N,N-dialkyl-1,3,5-triazine-2,4-diamines is dominated by the reactivity of the C-Cl bond. The triazine ring is highly electron-deficient, which makes the carbon atom attached to the chlorine susceptible to nucleophilic aromatic substitution (SNAr).

Nucleophilic Aromatic Substitution (SNAr)

This is the most important reaction for this class of compounds. The chlorine atom can be readily displaced by a wide variety of nucleophiles, providing a powerful method for introducing diverse functional groups onto the triazine core.

• Causality: The three ring nitrogens withdraw electron density from the ring carbons, stabilizing the negatively charged intermediate (Meisenheimer complex) formed during the SNAr reaction. This significantly lowers the activation energy for the substitution compared to electron-rich aromatic systems.

Common nucleophiles include:

• O-Nucleophiles: Alcohols, phenols, and water (hydrolysis).

• N-Nucleophiles: Amines (primary and secondary), anilines, and hydrazines.

• S-Nucleophiles: Thiols and thiophenols.

The reaction is typically carried out in the presence of a base to neutralize the HCl generated. The choice of solvent and temperature depends on the nucleophilicity of the incoming group.

Caption: General SNAr reaction on the s-triazine core.

Hydrolysis

Under certain conditions (e.g., acidic or basic), the chlorine atom can be displaced by a hydroxyl group, leading to the formation of the corresponding hydroxy-triazine. This is a key degradation pathway in environmental contexts.[7]

Synthesis Principles

The synthesis of 6-chloro-N,N-dialkyl-1,3,5-triazine-2,4-diamines starts from cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). Cyanuric chloride is a highly reactive precursor with three chlorine atoms that can be substituted sequentially.

• Expertise & Causality: The reactivity of the chlorine atoms on cyanuric chloride is temperature-dependent. The first substitution occurs readily at low temperatures (0-5°C), the second requires moderate temperatures (30-50°C), and the third requires higher temperatures (>80°C). This differential reactivity allows for controlled, stepwise substitution.

To synthesize a 6-chloro-N,N'-diethyl-1,3,5-triazine-2,4-diamine (Simazine), cyanuric chloride is reacted with two equivalents of ethylamine. The reaction is carefully controlled at a low temperature to ensure only two chlorine atoms are substituted.[4] An acid scavenger, such as sodium hydroxide or sodium carbonate, is used to neutralize the HCl byproduct.[4]

Caption: Synthesis workflow for Simazine from cyanuric chloride.

Applications in Research and Drug Development

The ability to easily introduce various functionalities via SNAr makes this scaffold a valuable starting point for creating libraries of compounds for screening.

• Combinatorial Chemistry: The triazine core acts as a rigid scaffold to which different R-groups can be attached. By reacting the chloro-triazine with a library of amines, alcohols, or thiols, a large number of distinct compounds can be generated efficiently.

• Medicinal Chemistry: The s-triazine ring is found in a number of FDA-approved drugs. Its ability to participate in hydrogen bonding and its metabolic stability make it an attractive core for drug design. The 6-chloro-diamino-s-triazine is a key intermediate for synthesizing analogues with potential biological activity.

• Herbicide Development: Historically, this class of compounds, including Simazine and Atrazine, has been extensively used in agriculture as herbicides that act by inhibiting photosynthesis at photosystem II.[1][2] This bioactivity has also inspired research into other areas, such as anticancer agents.

Experimental Protocol: General Procedure for Nucleophilic Substitution

This protocol provides a self-validating system for substituting the chlorine atom with an amine nucleophile.

Objective: To synthesize a 2-amino-4,6-bis(diethylamino)-1,3,5-triazine derivative.

Materials:

• 6-chloro-N,N'-diethyl-1,3,5-triazine-2,4-diamine (1.0 eq)

• Selected amine nucleophile (1.2 eq)

• Diisopropylethylamine (DIPEA) (1.5 eq)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve 6-chloro-N,N'-diethyl-1,3,5-triazine-2,4-diamine in anhydrous DMF.

• Addition of Reagents: Add the amine nucleophile, followed by the dropwise addition of DIPEA.

• Reaction Monitoring (Trustworthiness): The reaction is heated to 80°C. Progress is monitored by Thin Layer Chromatography (TLC) or LC-MS. The disappearance of the starting material spot/peak indicates reaction completion. This in-process check is crucial for validation.

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash sequentially with saturated sodium bicarbonate solution (to remove excess acid and DMF) and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification and Verification: The crude product is purified by column chromatography on silica gel. The structure and purity of the final product should be confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to validate the outcome.

Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[8]

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[8]

• Toxicity: Simazine is classified as having potential developmental and reproductive toxicity.[3] It is also an environmental contaminant.[3]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

References

• AERU - University of Hertfordshire. (2025). Simazine (Ref: G 27692). [Link]

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• Greenbook. (2017). SAFETY DATA SHEET SIMAZINE 4L. [Link]

• CDMS.net. (n.d.). Simazine 4L. [Link]

• Bayville Chemical. (n.d.). Simazine. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 224971, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. [Link]

• U.S. Environmental Protection Agency. (n.d.). Substance Details for 1,3,5-Triazine-2,4-diamine, 6-chloro-N2,N4-diethyl-. [Link]

• MDPI. (2023). Solid Dispersant-Based Dispersive Liquid–Liquid Microextraction for Determining Triazine Herbicides in Environmental Water Samples. [Link]

• World Health Organization. (n.d.). Simazine in Drinking-water. [Link]

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 18757620, 6-Chloro-n-ethyl-n-(1-methylethyl)-1,3,5-triazine-2,4-diamine. [Link]

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An In-depth Technical Guide to the Solubility of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

This guide provides a comprehensive overview of the solubility of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a key chemical intermediate. The document is intended for researchers, scientists, and professionals in drug development and materials science who require a deep understanding of this compound's physicochemical properties.

Introduction: The Significance of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a derivative of the s-triazine heterocyclic scaffold. The triazine ring is a privileged structure in medicinal chemistry and agrochemical research, valued for its metabolic stability and ability to engage in a variety of intermolecular interactions. The specific compound , with its reactive chlorine atom and dimethylamino and amino substitutions, serves as a versatile building block in organic synthesis.[1] The chlorine atom can be readily displaced in nucleophilic substitution reactions, allowing for the construction of more complex molecules with potential biological activities.[1] Understanding its solubility is paramount for its application in synthetic protocols, formulation development, and environmental fate studies.

Physicochemical Properties

A foundational understanding of a compound's physical and chemical properties is essential for predicting its solubility behavior. The key properties of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine are summarized below.

Property	Value	Source
Molecular Formula	C₅H₈ClN₅	PubChem[2]
Molecular Weight	173.60 g/mol	PubChem[2]
IUPAC Name	6-chloro-2-N,2-N-dimethyl-1,3,5-triazine-2,4-diamine	PubChem[2]
CAS Number	32998-04-2	PubChem[2]
XLogP3	1.5	PubChem[2]
Hydrogen Bond Donors	1	PubChem[2]
Hydrogen Bond Acceptors	5	PubChem[2]

The positive XLogP3 value of 1.5 suggests that 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine has a degree of lipophilicity and will likely exhibit preferential solubility in organic solvents over water.

Theoretical Framework of Solubility

The solubility of a solid in a liquid solvent is a thermodynamic equilibrium process. For 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, its solubility is governed by the interplay of several factors:

• Molecular Structure: The presence of nitrogen atoms in the triazine ring and the amino groups allows for hydrogen bonding with protic solvents. However, the chloro and dimethylamino groups contribute to the molecule's lipophilicity. The overall solubility in a given solvent will depend on the balance of these polar and non-polar characteristics.

• Solvent Properties: Polar solvents, particularly those capable of hydrogen bonding, are expected to be more effective at solvating this molecule than non-polar solvents. The principle of "like dissolves like" is a useful heuristic.

• Temperature: Generally, the solubility of solid compounds increases with temperature, as the dissolution process is often endothermic.[3][4] For triazine pesticides, a significant increase in water solubility has been observed with rising temperatures.[4]

• pH: The basic nitrogen atoms in the triazine ring and the amino substituents can be protonated in acidic conditions. This would form a salt, which is expected to have a significantly higher aqueous solubility than the neutral molecule.

Solubility Data of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine and Related Analogs

Quantitative solubility data for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is not extensively reported in the literature. However, data for the parent compound, 6-chloro-1,3,5-triazine-2,4-diamine, provides a useful baseline.

Compound	Solvent	Solubility	Source
6-chloro-1,3,5-triazine-2,4-diamine	DMSO	Slightly Soluble	LookChem[5]
6-chloro-1,3,5-triazine-2,4-diamine	Methanol	Slightly Soluble	LookChem[5]
6-chloro-1,3,5-triazine-2,4-diamine	Water	log10WS: -2.35 (mol/L) (Calculated)	Cheméo[6]

The addition of two methyl groups to the parent structure to form 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine would be expected to decrease its solubility in polar solvents like water due to an increase in lipophilicity and a reduction in the number of hydrogen bond donors.

Experimental Protocol for Solubility Determination

A robust and reproducible method for determining the solubility of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is crucial for its practical application. The isothermal shake-flask method is a widely accepted standard.

Principle

An excess of the solid compound is equilibrated with the solvent of interest at a constant temperature. After equilibrium is reached, the concentration of the dissolved compound in the supernatant is determined by a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC).

Materials and Equipment

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (analytical standard)

• Solvents of interest (e.g., water, ethanol, methanol, acetonitrile, DMSO)

• Volumetric flasks and pipettes

• Analytical balance

• Thermostatically controlled shaker or incubator

• Syringe filters (0.45 µm)

• HPLC system with a UV detector and a C18 column[7]

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Add an excess amount of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine to a series of vials, each containing a known volume of the desired solvent.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Equilibrate for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Preparation for Analysis:

  • After equilibration, allow the vials to stand undisturbed for at least 2 hours to allow the undissolved solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Filter the aliquot through a 0.45 µm syringe filter to remove any suspended particles.

  • Dilute the filtered supernatant with the mobile phase to a concentration within the calibration range of the analytical method.

• Analytical Quantification (HPLC):

  • Prepare a series of calibration standards of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine of known concentrations.

  • Analyze the calibration standards and the diluted samples by HPLC. A typical method for triazines involves a C18 column with a mobile phase of acetonitrile and water, with UV detection at around 220 nm.[7]

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of the diluted sample from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor.

  • The resulting concentration represents the solubility of the compound in the specific solvent at the given temperature.

Experimental Workflow Diagram

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• 2. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. Solubility of triazine pesticides in pure and modified subcritical water - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. 1,3,5-Triazine-2,4-diamine, 6-chloro- (CAS 3397-62-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
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An In-Depth Technical Guide to the Synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Importance of Substituted Triazines

The 1,3,5-triazine scaffold represents a "privileged structure" in medicinal chemistry and agrochemical research, owing to its versatile biological activities.[1] The targeted synthesis of substituted triazines, such as 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, is a cornerstone of drug discovery and development, enabling the creation of vast libraries of compounds for screening.[2] This guide provides a comprehensive technical overview of the synthetic pathways to this key intermediate, focusing on the underlying chemical principles, detailed experimental protocols, and critical process parameters.

The Core Synthetic Strategy: Stepwise Nucleophilic Aromatic Substitution

The principal and most practical method for synthesizing substituted 1,3,5-triazines relies on the sequential and controlled nucleophilic substitution of the chlorine atoms on cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).[3] This process is governed by the progressive deactivation of the triazine ring with each successive substitution, allowing for a high degree of control over the final product.[3]

Causality of Reactivity: The strong electron-withdrawing nature of the nitrogen atoms in the triazine ring renders the carbon atoms highly electrophilic and susceptible to nucleophilic attack. As each chlorine atom is replaced by an electron-donating group (like an amine), the ring becomes less electrophilic, and the remaining chlorine atoms become less reactive. This decreasing reactivity gradient is the key to achieving selective substitution.[3]

The Synthesis Pathway of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

The synthesis of the target compound is a two-step process starting from cyanuric chloride. The first step involves the reaction with one equivalent of dimethylamine, followed by a second reaction with one equivalent of ammonia.

Step 1: Monosubstitution with Dimethylamine

The initial step is the reaction of cyanuric chloride with one equivalent of dimethylamine to form 2,4-dichloro-6-(dimethylamino)-1,3,5-triazine.

Experimental Protocol:

• Materials:

  • Cyanuric chloride

  • Dimethylamine (as a solution or gas)

  • Anhydrous solvent (e.g., tetrahydrofuran (THF), acetone, or 1,2-dichloroethane)[1][4]

  • Acid scavenger (e.g., sodium carbonate, potassium carbonate, or triethylamine)[4][5]

• Procedure:

  • Dissolve cyanuric chloride in the chosen anhydrous solvent in a reaction vessel equipped with a stirrer and a cooling system.[1]

  • Cool the mixture to a low temperature, typically between 0-5 °C, to control the exothermic reaction and prevent multiple substitutions.[5]

  • Slowly add one equivalent of dimethylamine to the cooled solution. Careful control of the stoichiometry is crucial for maximizing the yield of the monosubstituted product.

  • Simultaneously, add an acid scavenger to neutralize the hydrochloric acid (HCl) byproduct, which would otherwise protonate the amine nucleophiles and render them unreactive.[1]

  • Maintain the reaction at a low temperature and monitor its progress using a suitable analytical technique, such as thin-layer chromatography (TLC).[5]

  • Upon completion, the reaction mixture is typically filtered to remove the salt byproduct. The solvent is then removed under reduced pressure to yield the crude 2,4-dichloro-6-(dimethylamino)-1,3,5-triazine.

Self-Validating System: The low temperature and controlled addition of the nucleophile are critical for ensuring monosubstitution. The significant decrease in reactivity after the first substitution helps to prevent the formation of disubstituted byproducts.[3]

Step 2: Second Substitution with Ammonia

The intermediate, 2,4-dichloro-6-(dimethylamino)-1,3,5-triazine, is then reacted with ammonia to replace a second chlorine atom, yielding the final product.

Experimental Protocol:

• Materials:

  • 2,4-dichloro-6-(dimethylamino)-1,3,5-triazine

  • Ammonia (as ammonium hydroxide solution or ammonia gas)[1]

  • Solvent (e.g., acetone, THF)

  • Acid scavenger (e.g., sodium carbonate)[1]

• Procedure:

  • Dissolve the 2,4-dichloro-6-(dimethylamino)-1,3,5-triazine in the chosen solvent.

  • Cool the solution to a controlled temperature, which may be slightly higher than the first step due to the reduced reactivity of the dichlorotriazine.

  • Slowly add one equivalent of an ammonia source.

  • Add an acid scavenger to neutralize the generated HCl.

  • Allow the reaction to proceed with stirring and monitor for completion by TLC.

  • Once the reaction is complete, the product can be isolated by filtration and purified, often by recrystallization, to obtain pure 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.[6]

Causality Behind Experimental Choices: The choice of solvent is critical; it must be inert to the reactants and capable of dissolving both the triazine starting material and the amine nucleophile. The use of an acid scavenger is non-negotiable to maintain the nucleophilicity of the amine.

Visualizing the Synthesis Pathway

The following diagram illustrates the stepwise synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Sources

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• 4. Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Technical Guide to the Spectral Analysis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Prepared by: Gemini, Senior Application Scientist

Abstract

This guide provides a comprehensive technical overview of the analytical methodologies for the complete spectral characterization of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (CAS 32998-04-2).[1] Aimed at researchers, chemists, and drug development professionals, this document outlines the theoretical basis and practical application of mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance spectroscopy for the unambiguous structural elucidation and identity confirmation of this key triazine derivative. Each section details the causality behind experimental choices, provides validated protocols, and interprets the resulting spectral data.

Introduction and Molecular Context

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a substituted s-triazine, a heterocyclic scaffold of significant interest in medicinal and agricultural chemistry.[2][3] The precise arrangement of its functional groups—a chloro group, a primary amine, and a dimethylamine moiety attached to the triazine ring—governs its chemical reactivity and biological activity. Therefore, rigorous spectroscopic analysis is paramount to confirm its molecular structure, verify purity, and ensure the reliability of subsequent experimental work.

This guide will systematically deconstruct the molecule's spectral signature by examining the data obtained from three core analytical techniques:

• Mass Spectrometry (MS) for molecular weight determination and fragmentation analysis.

• Infrared (IR) Spectroscopy for the identification of key functional groups and bond vibrations.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C) for mapping the precise hydrogen and carbon environments within the molecule.

Molecular Structure Overview

• Chemical Formula: C₅H₈ClN₅[1][4]

• Molecular Weight: 173.60 g/mol [1][4]

• Key Features for Spectroscopic Confirmation:

  • Aromatic 1,3,5-triazine ring

  • A primary amine (-NH₂) group

  • A tertiary dimethylamine (-N(CH₃)₂) group

  • A carbon-chlorine (C-Cl) bond

Mass Spectrometry: Molecular Weight and Fragmentation

Expert Insight: Mass spectrometry is the foundational technique for structural elucidation, providing the most direct evidence of a compound's molecular weight. For 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, we employ Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization (EI). This choice is predicated on the compound's volatility and thermal stability, allowing for its separation and subsequent ionization to produce a characteristic fragmentation pattern that serves as a molecular fingerprint.[5]

Experimental Protocol: GC-MS Analysis

This protocol is adapted from standard methodologies for the analysis of triazine pesticides and their derivatives.[6]

• Sample Preparation: Dissolve 1-2 mg of the compound in 1 mL of a suitable volatile solvent, such as ethyl acetate or dichloromethane.

• GC Column: Utilize a non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane) suitable for separating semi-volatile compounds.

• Injection: Inject 1 µL of the sample solution into the GC inlet, which is typically maintained at 250°C.

• Oven Program: A temperature gradient is employed to ensure optimal separation. A representative program starts at 100°C, holds for 2 minutes, then ramps to 280°C at 10°C/min.

• MS Ionization: Electron Ionization (EI) at a standard energy of 70 eV is used.

• MS Detection: The mass spectrometer scans a mass-to-charge (m/z) range, typically from 40 to 300 amu, to capture the molecular ion and all relevant fragments.[6]

Data Visualization: GC-MS Workflow

Caption: Workflow for GC-MS analysis of the target compound.

Summary of Mass Spectral Data

The expected mass spectrum is characterized by the presence of the molecular ion peak and its isotopic pattern, which is a definitive indicator of the presence of chlorine.

Ion Description	Expected m/z	Relative Abundance	Rationale
Molecular Ion [M]⁺	173	High	Corresponds to the molecular weight with the ³⁵Cl isotope.
Isotope Peak [M+2]⁺	175	~32% of [M]⁺	Confirms the presence of one chlorine atom (³⁷Cl isotope).
Fragment Ion	158	Moderate	Loss of a methyl group (-CH₃) from the dimethylamine moiety.
Fragment Ion	138	Moderate	Loss of a chlorine atom (-Cl).

Note: The fragmentation pattern confirms the presence and connectivity of the various substituents.

Infrared (IR) Spectroscopy: Functional Group Identification

Expert Insight: Fourier-Transform Infrared (FTIR) spectroscopy is an indispensable, non-destructive technique for identifying the specific functional groups within a molecule.[7] Each functional group absorbs infrared radiation at a characteristic frequency, corresponding to its vibrational modes (e.g., stretching, bending). For our target compound, we anticipate distinct signals for the N-H bonds of the primary amine, C-H bonds of the methyl groups, and the C=N and C-N bonds of the triazine ring. Attenuated Total Reflectance (ATR) is the preferred sampling technique due to its simplicity and minimal sample preparation requirements.[7]

Experimental Protocol: ATR-FTIR Analysis

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent such as isopropanol and performing a background scan.

• Sample Application: Place a small amount (1-2 mg) of the solid sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Data Acquisition: Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

• Spectral Collection: Acquire the spectrum, typically by co-adding 16 or 32 scans over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.[7]

• Data Processing: Perform a baseline correction and peak-picking analysis on the resulting spectrum.

Summary of Infrared Spectral Data

The IR spectrum provides clear evidence for the key functional groups present in the molecule.

Wavenumber (cm⁻¹)	Vibration Mode	Functional Group	Significance
3400 - 3200	N-H Stretch	Primary Amine (-NH₂)	A broad doublet in this region is characteristic of the symmetric and asymmetric stretching of the primary amine.
2950 - 2850	C-H Stretch	Methyl Groups (-CH₃)	Indicates the presence of the dimethylamine substituent.
~1640	N-H Bend	Primary Amine (-NH₂)	Confirms the presence of the primary amine group.
1550 - 1450	C=N Stretch	Triazine Ring	Strong absorptions characteristic of the aromatic triazine ring system.[2]
~800	C-Cl Stretch	Chloroalkane	Absorption in the fingerprint region indicative of the carbon-chlorine bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Framework

Expert Insight: NMR spectroscopy is the most powerful technique for elucidating the detailed carbon-hydrogen framework of an organic molecule. By analyzing the chemical shifts, integration, and multiplicity of signals in ¹H NMR, and the number and chemical shifts of signals in ¹³C NMR, we can map the exact connectivity and chemical environment of each atom. Deuterated dimethyl sulfoxide (DMSO-d₆) is selected as the solvent due to its excellent solubilizing power for polar, nitrogen-containing compounds and its unobtrusive signal in the ¹H spectrum.

Experimental Protocol: ¹H and ¹³C NMR Analysis

• Sample Preparation: Accurately weigh approximately 5-10 mg of the compound and dissolve it in ~0.7 mL of DMSO-d₆ in a standard 5 mm NMR tube.

• Referencing: Tetramethylsilane (TMS) is used as an internal standard, with its signal defined as 0.00 ppm.[8]

• Instrument Setup: The analysis is performed on a 300 MHz or higher field NMR spectrometer.[9] The instrument is tuned and shimmed for the specific sample to ensure high resolution.

• ¹H NMR Acquisition: A standard pulse sequence is used to acquire the proton spectrum. Key parameters include a 90° pulse angle, a relaxation delay of 1-2 seconds, and the acquisition of 16-64 scans.

• ¹³C NMR Acquisition: A proton-decoupled pulse sequence is used to acquire the carbon spectrum, which simplifies the spectrum to single lines for each unique carbon environment. A longer acquisition time with more scans is typically required due to the lower natural abundance of the ¹³C isotope.

Data Visualization: NMR Analysis Workflow

Caption: Workflow for ¹H and ¹³C NMR sample preparation and analysis.

Summary of ¹H NMR Spectral Data (in DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~6.8	Broad Singlet	2H	-NH₂	The protons of the primary amine are exchangeable and typically appear as a broad signal.
~3.0	Singlet	6H	-N(CH₃)₂	The six protons of the two methyl groups are chemically equivalent, resulting in a single, sharp peak.

Summary of ¹³C NMR Spectral Data (in DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment	Rationale
~170	C-Cl	The carbon atom directly bonded to the electronegative chlorine and two nitrogen atoms is highly deshielded.
~167	C-NH₂	The carbon atom of the triazine ring bonded to the primary amine.
~165	C-N(CH₃)₂	The carbon atom of the triazine ring bonded to the dimethylamine group.
~35	-N(CH₃)₂	The carbon atoms of the methyl groups are in a typical aliphatic region.

Integrated Spectral Interpretation

The synergistic evaluation of all spectral data provides an unambiguous confirmation of the structure of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

• Mass Spectrometry confirms the molecular weight of 173.60 g/mol and the presence of a single chlorine atom through the characteristic [M]⁺/[M+2]⁺ isotopic pattern.

• IR Spectroscopy validates the presence of the essential functional groups: the N-H stretches of the primary amine, the C-H stretches of the methyl groups, and the C=N vibrations of the triazine ring.

• ¹H NMR Spectroscopy identifies the two distinct proton environments: the primary amine protons and the six equivalent protons of the dimethylamine group, with the correct 2H:6H integration ratio.

• ¹³C NMR Spectroscopy resolves the four unique carbon environments: the three distinct carbons of the triazine ring and the equivalent carbons of the two methyl groups, all appearing at their expected chemical shifts.

Collectively, these orthogonal analytical techniques provide a self-validating dataset that corroborates the assigned chemical structure with a high degree of confidence.

References

• NIST. 6-Chloro-N,N'-(cyclopropyl)-[2][10][11]triazine-2,4-diamine. National Institute of Standards and Technology. [Link]

• PubChem. 1,3,5-Triazine-2,4-diamine, 6-chloro-. National Center for Biotechnology Information. [Link]

• PubChem. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. National Center for Biotechnology Information. [Link]

• Der Pharma Chemica. Convenient methods for the synthesis and characterisation of various Triazines. Der Pharma Chemica. [Link]

• NIST. 1,3,5-Triazine-2,4-diamine, 6-chloro-. National Institute of Standards and Technology. [Link]

• NIST. 1,3,5-Triazine-2,4-diamine, 6-chloro- IR Spectrum. National Institute of Standards and Technology. [Link]

• MDPI. Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review. MDPI. [Link]

• NIST. 1,3,5-Triazine-2,4-diamine, 6-chloro-N-ethyl-N'-(1-methylpropyl)-. National Institute of Standards and Technology. [Link]

• Der Pharma Chemica. A Convenient Synthesis of Trisubstituted 1,3,5-triazine Derivatives and their Antimicrobial Screening. Der Pharma Chemica. [Link]

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A Technical Guide for Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide on the Core Mechanism of Action of s-Triazine Compounds

Abstract

This guide provides a comprehensive technical overview of the mechanism of action of s-triazine compounds, with a particular focus on the herbicidal activity exemplified by atrazine. While specific mechanistic data for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine as a primary active agent is limited due to its common role as a metabolite or intermediate, its structural class dictates its biological activity. This document elucidates the well-established interactions of s-triazines with their molecular target, the subsequent physiological and biochemical consequences in susceptible organisms, and the experimental methodologies used to characterize these processes.

Introduction: The s-Triazine Class and Its Significance

The 1,3,5-triazine ring system is a core scaffold for a wide range of biologically active compounds. Within this class, the s-triazines (symmetrical triazines) have been extensively developed as herbicides for broadleaf and grassy weed control in agriculture. Atrazine, a prominent member of this family, has been used for decades. The compound 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a known degradation product and metabolite of atrazine and other related triazine herbicides. Understanding the mechanism of action of the parent compounds is therefore crucial to understanding the potential biological activity of their metabolites.

The primary mechanism of action for s-triazine herbicides is the inhibition of photosynthesis at the level of Photosystem II (PSII). This disruption of the electron transport chain leads to a cascade of events, ultimately causing oxidative stress and cell death in susceptible plants.

Core Mechanism of Action: Inhibition of Photosystem II

The cornerstone of s-triazine herbicidal activity is the specific and high-affinity binding to the D1 protein of the Photosystem II complex located in the thylakoid membranes of chloroplasts.

The Molecular Target: The D1 Protein

The D1 protein is a crucial subunit of the PSII reaction center. It contains the binding niche for the secondary electron acceptor, a plastoquinone molecule designated as QB. The function of the D1 protein is to facilitate the transfer of electrons from the primary quinone acceptor, QA, to QB.

Binding and Competitive Inhibition

s-Triazine herbicides act as competitive inhibitors at the QB binding site on the D1 protein. They bind non-covalently to this site, effectively displacing the native plastoquinone. This binding event physically blocks the docking of QB, thereby interrupting the photosynthetic electron transport chain.

The consequence of this blockage is twofold:

• Cessation of ATP and NADPH Production: The flow of electrons from PSII is halted, which in turn stops the generation of a proton gradient across the thylakoid membrane. This prevents the synthesis of ATP and the reduction of NADP+ to NADPH, both of which are essential for carbon fixation in the Calvin cycle.

• Induction of Oxidative Stress: With the electron transport chain blocked, the energy from absorbed light cannot be dissipated through photochemistry. This leads to the formation of highly reactive triplet chlorophyll and singlet oxygen, which are potent reactive oxygen species (ROS). The accumulation of ROS causes rapid lipid peroxidation, membrane damage, chlorophyll bleaching, and ultimately, cell death.

Caption: Workflow for thylakoid isolation and oxygen evolution assay.

Data Presentation: Dose-Response Analysis

The inhibitory potency of an s-triazine compound is typically quantified by determining its IC50 value (the concentration required to inhibit 50% of the biological activity).

Assay Type	Endpoint Measured	Typical IC50 for Atrazine (Susceptible Species)
Chlorophyll Fluorescence	Decrease in Fv/Fm	10-7 to 10-6 M
Oxygen Evolution	Inhibition of O2 evolution	10-7 to 10-6 M
Whole Plant Growth	Reduction in biomass	10-6 to 10-5 M

Summary and Conclusion

The mechanism of action of s-triazine herbicides, the class to which 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine belongs, is a well-characterized process centered on the competitive inhibition of electron transport in Photosystem II. By binding to the D1 protein, these compounds block the QB binding site, leading to a cessation of photosynthesis and the generation of cytotoxic reactive oxygen species. The selectivity observed in certain plant species is attributed to their enhanced metabolic detoxification capabilities. The experimental approaches detailed herein, particularly chlorophyll fluorescence and oxygen evolution assays, remain the gold standard for investigating and quantifying the activity of this important class of compounds.

References

• Title: Herbicide-binding site in photosystem II Source: FEBS Letters URL: [Link]

• Title: Triazine herbicides: 50 years of research and farming Source: Julius-Kühn-Archiv URL: [Link]

• Title: Glutathione S-transferases and herbicide resistance Source: Plant Biotechnology URL: [Link]

The Synthetic Versatility of a Privileged Scaffold: A Reactivity Profile of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

An In-Depth Technical Guide for Chemical and Pharmaceutical Innovators

The 1,3,5-triazine core is a cornerstone in medicinal chemistry and materials science, recognized as a "privileged structure" due to its presence in a multitude of biologically active compounds.[1] Among the vast family of triazine derivatives, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine stands out as a critical and versatile building block. Its unique electronic and structural features, characterized by a reactive chlorine atom and two electron-donating amino groups, provide a tunable platform for the synthesis of diverse molecular architectures. This guide offers a comprehensive exploration of the reactivity profile of this compound, providing researchers, scientists, and drug development professionals with the foundational knowledge to harness its synthetic potential.

The Core Reactivity Paradigm: Nucleophilic Aromatic Substitution (SNAr)

The primary mode of reactivity for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is nucleophilic aromatic substitution (SNAr). The inherent electron deficiency of the 1,3,5-triazine ring, a consequence of the three electronegative nitrogen atoms, renders the carbon atoms susceptible to nucleophilic attack. This effect is particularly pronounced at the carbon atom bearing the chlorine, a good leaving group.

The SNAr mechanism proceeds through a two-step addition-elimination pathway. Initially, the nucleophile attacks the carbon atom attached to the chlorine, forming a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[2] In the subsequent step, the leaving group (chloride ion) is expelled, restoring the aromaticity of the triazine ring. The overall reaction is second-order, and its rate is significantly influenced by the electronic nature of both the triazine ring and the incoming nucleophile.[3][4]

The presence of the two amino groups (one dimethylated and one primary) on the triazine ring plays a crucial role in modulating its reactivity. These electron-donating groups increase the electron density of the ring, which, in turn, decreases the reactivity of the remaining chlorine atom towards nucleophilic substitution compared to its precursor, 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride).[5][6] This deactivating effect necessitates more forcing reaction conditions to achieve substitution.

Figure 1: Generalized S_NAr mechanism.

Reactivity with N-Nucleophiles: Gateway to Bioactive Aminotriazines

The reaction of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine with a variety of primary and secondary amines is a cornerstone of its synthetic utility. This reaction allows for the introduction of diverse functionalities, leading to the creation of extensive libraries of compounds with a wide spectrum of biological activities, including anticancer, antimicrobial, and antimalarial properties.[6]

The choice of reaction conditions is critical for achieving high yields and preventing side reactions. The nucleophilicity of the amine, steric hindrance, and the desired scale of the reaction all influence the optimal parameters.

Experimental Protocol: General Procedure for Amination

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1 equivalent) in a suitable solvent such as 1,4-dioxane, tetrahydrofuran (THF), or N,N-dimethylformamide (DMF).

• Addition of Amine and Base: Add the desired amine (1.1-1.5 equivalents) to the solution. To scavenge the hydrochloric acid generated during the reaction, a non-nucleophilic base such as diisopropylethylamine (DIPEA) or potassium carbonate (K₂CO₃) (1.5-2.0 equivalents) is typically added.

• Reaction Execution: The reaction mixture is heated to a temperature ranging from 80 °C to reflux, depending on the reactivity of the amine. The progress of the reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature. If a solid precipitate (the hydrochloride salt of the base) has formed, it is removed by filtration. The filtrate is concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel or by recrystallization to afford the desired N-substituted N,N-dimethyl-1,3,5-triazine-2,4,6-triamine.

Causality Behind Experimental Choices:

• Solvent: Aprotic polar solvents like DMF and dioxane are often chosen for their ability to dissolve the reactants and facilitate the SNAr reaction.

• Base: The use of a non-nucleophilic base is crucial to prevent it from competing with the amine nucleophile in attacking the triazine ring.

• Temperature: Elevated temperatures are often necessary to overcome the deactivating effect of the existing amino groups on the triazine ring.

Nucleophile (Amine)	Reaction Conditions	Yield (%)	Reference
Aniline	Dioxane, reflux, 4h	85-95	[5]
Morpholine	THF, reflux, 6h	80-90	[5]
Piperidine	DMF, 100 °C, 3h	>90	[7]
Benzylamine	Dioxane, K₂CO₃, reflux, 5h	82-92	[5]

Reactivity with O- and S-Nucleophiles: Expanding the Chemical Space

Beyond amines, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine can also react with oxygen and sulfur-based nucleophiles, although these reactions are generally less common for this specific substrate due to the deactivating effect of the amino groups. To achieve successful substitution with alcohols and thiols, the corresponding alkoxides or thiolates are typically generated in situ using a strong base.

Experimental Protocol: General Procedure for Substitution with O/S-Nucleophiles

• Nucleophile Preparation: In a separate flask, the alcohol or thiol (1.1-1.5 equivalents) is dissolved in a dry aprotic solvent like THF or DMF and treated with a strong base such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) at 0 °C to generate the corresponding nucleophile.

• Reaction Setup: The solution of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1 equivalent) in the same dry solvent is cooled to 0 °C.

• Addition and Reaction: The freshly prepared nucleophile solution is added dropwise to the triazine solution. The reaction mixture is then allowed to warm to room temperature or heated as necessary to drive the reaction to completion.

• Work-up and Purification: The reaction is quenched by the addition of water or a saturated aqueous solution of ammonium chloride. The product is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The use of dry solvents and the in situ generation of the nucleophile are critical to prevent the reaction of the strong base with any residual water, which would reduce the yield.

• Strong Base: Alcohols and thiols are generally weaker nucleophiles than amines. A strong base is required to deprotonate them and generate the more potent alkoxide or thiolate nucleophiles.

Figure 2: General experimental workflow.

Conclusion: A Versatile Scaffold for Future Discoveries

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a powerful and adaptable synthetic intermediate. Its reactivity is dominated by nucleophilic aromatic substitution, allowing for the facile introduction of a wide array of functional groups. A thorough understanding of the SNAr mechanism and the electronic influence of the resident amino substituents is paramount for designing efficient and selective synthetic strategies. By carefully controlling reaction conditions, researchers can leverage this versatile scaffold to construct novel molecules with tailored properties for applications in drug discovery, agrochemicals, and materials science. The continued exploration of the reactivity of this and related triazine derivatives will undoubtedly pave the way for future innovations in these fields.

References

• Díaz-Ortiz, Á., Elguero, J., Foces-Foces, C., de la Hoz, A., Moreno, A., Mateo, M. C., Sánchez-Migallón, A., & Valiente, G. (n.d.). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry. [Link]

• Lippa, A. S., & Roberts, A. L. (2002). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). Environmental Science & Technology, 36(9), 1934–1942. [Link]

• G. Blotny. (2006). Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Tetrahedron, 62(41), 9507-9522. [Link]

• Roberts, A. L., & Gschwend, P. M. (2002). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). Environmental Science & Technology, 36(9), 1934-1942. [Link]

• Shaikh, S., et al. (2012). Synthetic scheme for 2,4-diamino-6-chloro-[1][3]triazines. ResearchGate. [Link]

• Lippa, A. S., & Roberts, A. L. (2002). Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide (HS - ) and Polysulfides (S n 2 - ). ResearchGate. [Link]

• Li, J., et al. (2023). Selective Synthesis of N-[1][3]Triazinyl-α-Ketoamides and N-[1][3]Triazinyl-Amides from the Reactions of 2-Amine-[1][3]Triazines with Ketones. Molecules, 28(11), 4338. [Link]

• Díaz-Ortiz, A., et al. (2003). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry, 27(2), 244-250. [Link]

• Various Authors. (2023). A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). RSC Advances, 13(45), 31695-31728. [Link]

• De Luca, L., Giacomelli, G., & Porcheddu, A. (2002). An Efficient Route to Alkyl Chlorides from Alcohols Using the Complex TCT/DMF. Organic Letters, 4(4), 553–555. [Link]

• Sharma, A., et al. (2020). Protocol for synthesis of di- and tri-substituted s-triazine derivatives. MethodsX, 7, 100825. [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Sheyi, R., et al. (2020). 1,3,5-Triazine as core for the preparation of dendrons. ARKIVOC, 2020(3), 64-73. [Link]

• Gazieva, G. A., et al. (2018). The influence of substituents on the reactivity and cytotoxicity of imidazothiazolotriazinones. Molecular Diversity, 22(3), 635-644. [Link]

• Various Authors. (2022). GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. ARKIVOC, 2022(1), 139-165. [Link]

• Stevens, J. T., & Sumner, D. D. (2011). Chloro-s-triazines-toxicokinetic, Toxicodynamic, Human Exposure, and Regulatory Considerations. Journal of Toxicology and Environmental Health, Part B, 14(1-4), 214-235. [Link]

• The Organic Chemistry Tutor. (2019, January 19). nucleophilic aromatic substitutions [Video]. YouTube. [Link]

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• Wolschlager, J. H., et al. (2015). Degradation of chlorotriazine pesticides by sulfate radicals and the influence of organic matter. Chemosphere, 120, 1-7. [Link]

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An In-depth Technical Guide to 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine: A Versatile Scaffold in Chemical Synthesis and Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a synthetically accessible and reactive heterocyclic compound, holds a significant position as a versatile building block in the realms of medicinal chemistry, agrochemical research, and materials science. Its trifunctional nature, characterized by a reactive chlorine atom and two amino groups on a stable triazine core, allows for a diverse array of chemical modifications. This technical guide provides a comprehensive review of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, encompassing its synthesis, chemical properties, and its burgeoning applications. A key focus is placed on its role as a precursor for the development of potent biological agents, particularly inhibitors of dihydrofolate reductase (DHFR), a critical enzyme in the life cycle of prokaryotes and eukaryotes. This guide will delve into the mechanistic underpinnings of its reactivity, provide detailed experimental protocols for its synthesis and derivatization, and explore its potential in the design of novel therapeutics and functional materials.

Introduction: The Strategic Importance of the Triazine Scaffold

The 1,3,5-triazine ring system is a privileged scaffold in the landscape of bioactive molecules and functional materials.[1] Its inherent stability, planarity, and the ability to engage in hydrogen bonding and π-π stacking interactions make it an attractive core for molecular design. The strategic placement of substituents on the triazine ring allows for the fine-tuning of electronic and steric properties, leading to a broad spectrum of biological activities. Among the vast family of triazine derivatives, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (and its parent and related structures) has emerged as a particularly valuable synthetic intermediate.[1] The presence of a displaceable chlorine atom provides a convenient handle for nucleophilic substitution reactions, enabling the construction of extensive libraries of substituted triazines for high-throughput screening in drug discovery programs.[1]

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is fundamental to its application in research and development.

Property	Value	Source
CAS Number	32998-04-2	[2]
Molecular Formula	C₅H₈ClN₅	[2]
Molecular Weight	173.60 g/mol	[2]
IUPAC Name	6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine	[2]
Appearance	White to off-white solid (typical)
Solubility	Soluble in many organic solvents

Analytical Characterization: The identity and purity of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine are typically confirmed using a combination of standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the molecular structure.

• Mass Spectrometry (MS): Confirms the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy: Identifies characteristic functional groups.

Synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine and its Precursors

The synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a multi-step process that begins with the readily available and inexpensive cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). The stepwise substitution of the chlorine atoms with different nucleophiles, controlled by temperature, is a hallmark of triazine chemistry.

Synthesis of the Precursor: 6-chloro-1,3,5-triazine-2,4-diamine

The foundational precursor is synthesized by the controlled aminolysis of cyanuric chloride.

Reaction Scheme:

Caption: General reaction scheme for the synthesis of 6-chloro-1,3,5-triazine-2,4-diamine.

Detailed Experimental Protocol:

• Reaction Setup: In a well-ventilated fume hood, dissolve cyanuric chloride in a suitable organic solvent, such as 1,2-dichloroethane, in a reaction vessel equipped with a mechanical stirrer and a cooling system.[3]

• First Substitution: Cool the mixture to 0-5 °C. Slowly add one equivalent of aqueous ammonia (ammonium hydroxide) while maintaining the low temperature. This facilitates the monosubstitution of a chlorine atom.

• Second Substitution: After the initial reaction, gradually raise the temperature and introduce a second equivalent of aqueous ammonia to promote the disubstitution.

• Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical technique such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, neutralize the reaction mixture and extract the product with an organic solvent. The crude product can be purified by recrystallization from a suitable solvent like acetone to yield pure 6-chloro-1,3,5-triazine-2,4-diamine.[3]

N,N-Dimethylation of 6-chloro-1,3,5-triazine-2,4-diamine

Proposed Reaction Scheme:

Caption: Proposed synthetic route for the N,N-dimethylation of the diamine precursor.

General Experimental Considerations:

• Reaction Setup: Dissolve 6-chloro-1,3,5-triazine-2,4-diamine in an aprotic polar solvent such as dimethylformamide (DMF) or acetonitrile.

• Deprotonation: Add a suitable base (e.g., potassium carbonate or sodium hydride) to deprotonate the amino groups, forming the more nucleophilic amide anions.

• Methylation: Slowly add at least two equivalents of a methylating agent, such as dimethyl sulfate or methyl iodide, to the reaction mixture. The reaction temperature should be carefully controlled.

• Work-up and Purification: After the reaction is complete, quench the reaction with water and extract the product with an appropriate organic solvent. Purification can be achieved through column chromatography on silica gel.

Biological Significance and Applications in Drug Discovery

The 1,3,5-triazine scaffold is a cornerstone in the development of various therapeutic agents, exhibiting a wide range of biological activities including anticancer, antimalarial, antiviral, and antibacterial properties.[4][5]

Dihydrofolate Reductase (DHFR) Inhibition: A Key Mechanism of Action

A significant body of research has focused on 1,3,5-triazine derivatives as inhibitors of dihydrofolate reductase (DHFR).[4][5] DHFR is a crucial enzyme in the folate metabolic pathway, responsible for the reduction of dihydrofolate to tetrahydrofolate. Tetrahydrofolate is an essential cofactor in the synthesis of purines, pyrimidines, and several amino acids, which are the building blocks of DNA and proteins. Inhibition of DHFR disrupts DNA synthesis and repair, leading to cell death. This makes DHFR an attractive target for both cancer chemotherapy and antimicrobial agents.[6]

Signaling Pathway:

Caption: The role of DHFR in DNA synthesis and its inhibition by triazine derivatives.

While direct evidence for the DHFR inhibitory activity of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is limited in publicly available literature, its structural similarity to known DHFR inhibitors suggests its potential in this area. It serves as an excellent starting material for the synthesis of more complex derivatives with enhanced potency and selectivity. For instance, the reactive chlorine can be substituted with various aryl or alkyl groups to explore the binding pockets of the DHFR enzyme.

Anticancer and Antimalarial Potential

The development of resistance to existing anticancer and antimalarial drugs is a major global health concern. The 1,3,5-triazine scaffold offers a promising platform for the design of novel agents to overcome this challenge.[5][6] Libraries of substituted 2,4-diamino-1,3,5-triazines have been synthesized and evaluated for their antiproliferative activity against various cancer cell lines and their efficacy against drug-resistant strains of Plasmodium falciparum, the parasite responsible for malaria.[5][6][7]

Experimental Protocol for In Vitro Antiproliferative Assay (General):

• Cell Culture: Maintain human cancer cell lines (e.g., breast, colon, lung) in appropriate culture media supplemented with fetal bovine serum and antibiotics.

• Compound Preparation: Dissolve 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine or its derivatives in a suitable solvent (e.g., DMSO) to prepare stock solutions.

• Cell Seeding: Seed the cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with serial dilutions of the test compounds for a specified period (e.g., 48 or 72 hours).

• Viability Assay: Assess cell viability using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or CellTiter-Glo® luminescent cell viability assay.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) values, which represent the concentration of the compound required to inhibit cell growth by 50%.

Applications in Materials Science

Beyond its biological applications, the triazine core is also a valuable component in the design of functional materials. The nitrogen-rich structure of triazines can impart properties such as thermal stability and flame retardancy. The ability to introduce various functional groups onto the triazine ring through the chlorine atom of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine allows for the synthesis of novel polymers, dyes, and sensors. For example, a study on the diethyl analog, 6-chloro-N,N-diethyl-1,3,5-triazine-2,4-diamine, demonstrated its use in the development of a molecularly imprinted polymer for the selective sensing of this class of compounds.[8]

Future Perspectives and Conclusion

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a molecule of significant synthetic utility with considerable potential in drug discovery and materials science. While much of the current research focuses on the broader class of 2,4-diamino-1,3,5-triazines, the N,N-dimethyl derivative represents a key building block for creating novel and diverse chemical entities. Future research should focus on the detailed biological evaluation of this specific compound and its derivatives, particularly in the context of DHFR inhibition and the development of resistance-breaking anticancer and antimalarial agents. Furthermore, the exploration of its applications in the synthesis of advanced materials warrants further investigation. The strategic exploitation of the reactivity of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine will undoubtedly continue to fuel innovation across multiple scientific disciplines.

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• National Center for Biotechnology Information. (2005). 6-Chloro-N,N-diethyl-1,3,5-triazine-2,4-diamine (CAT) sensor based on biomimetic recognition utilizing a molecularly imprinted artificial receptor. PubMed. Retrieved from [Link]

• Royal Society of Chemistry. (2020). 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. RSC Publishing. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Bioactive Derivatives from 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Introduction: The Versatility of the 1,3,5-Triazine Scaffold

The 1,3,5-triazine, or s-triazine, core is a privileged scaffold in medicinal chemistry and drug discovery.[1] Its unique electronic properties and the ability to introduce diverse substituents at the 2, 4, and 6 positions allow for the creation of vast libraries of compounds with a wide range of biological activities.[2] Triazine derivatives have been successfully developed as anticancer, antiviral, antimicrobial, and anti-inflammatory agents.[3][4] Notably, several s-triazine-based drugs, such as altretamine, gedatolisib, and enasidenib, have received regulatory approval for the treatment of various cancers.[3]

This guide focuses on the synthetic utility of a key intermediate, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine . This molecule offers a reactive chlorine atom that serves as a versatile handle for the introduction of a wide array of functional groups through nucleophilic substitution and modern cross-coupling reactions. The presence of the dimethylamino and primary amino groups on the triazine ring already sets the stage for potential biological interactions, making its derivatives particularly interesting for drug development professionals.

This document provides a detailed overview of the core chemical principles governing the derivatization of this starting material, offering both established protocols for nucleophilic substitution and insights into modern catalytic methods. The aim is to equip researchers and scientists with the foundational knowledge and practical steps to synthesize novel triazine derivatives for screening and development.

Core Chemistry: The Mechanism of Derivatization

The primary route for the derivatization of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is through nucleophilic aromatic substitution (SNAr) . The electron-deficient nature of the triazine ring, caused by the three electronegative nitrogen atoms, facilitates the attack of nucleophiles on the carbon atom bearing the chlorine. The chlorine atom, being a good leaving group, is then displaced.

The general mechanism proceeds via a two-step addition-elimination pathway, involving a resonance-stabilized intermediate known as a Meisenheimer complex.[5]

Diagram of the General SNAr Mechanism:

Caption: General workflow of nucleophilic aromatic substitution on the triazine ring.

The reactivity of the chlorine atom in 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride) is temperature-dependent, allowing for sequential and controlled substitution.[6] While 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine has only one chlorine atom to be substituted, the principle of temperature control remains crucial for optimizing reaction conditions and minimizing side reactions, especially with more complex nucleophiles.

Experimental Protocols: Synthesis of Derivatives

The following protocols are representative examples for the synthesis of various classes of derivatives from 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Researchers should note that optimization of reaction times, temperatures, and purification methods may be necessary for specific substrates.

Protocol 1: Synthesis of N-Aryl/Alkyl Amino Derivatives

The substitution of the chlorine atom with an amino group is a common and straightforward derivatization.

Reaction Scheme:

Caption: Synthesis of N-substituted amino derivatives.

Step-by-Step Protocol:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1.0 eq.).

• Solvent and Base: Add a suitable solvent such as tetrahydrofuran (THF) or 1,4-dioxane, followed by a base (e.g., K₂CO₃, triethylamine; 1.5-2.0 eq.).

• Nucleophile Addition: Add the desired primary or secondary amine (1.1-1.2 eq.) to the suspension.

• Reaction: Heat the reaction mixture to reflux (typically 60-100 °C) and monitor the progress by thin-layer chromatography (TLC). Reactions with aliphatic amines are often faster than with aromatic amines.[7]

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography on silica gel.

Derivative Class	Nucleophile	Typical Conditions	Yield Range	Reference
N-Alkylamino	Aliphatic amines	THF, Et₃N, 60-80 °C, 2-6 h	70-95%	[7]
N-Arylamino	Aromatic amines	Dioxane, K₂CO₃, 100 °C, 12-24 h	60-85%	[8]

Protocol 2: Synthesis of Alkoxy Derivatives

The reaction with alcohols or alkoxides yields the corresponding ether derivatives.

Reaction Scheme:

Caption: Synthesis of alkoxy derivatives.

Step-by-Step Protocol:

• Alkoxide Formation: In a separate flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the desired alcohol (1.1 eq.) in anhydrous THF or DMF. Cool the solution to 0 °C and add a strong base such as sodium hydride (NaH) or sodium methoxide (NaOMe) (1.1 eq.) portion-wise. Stir for 30 minutes at 0 °C.

• Reaction Setup: In another flask, dissolve 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1.0 eq.) in the same anhydrous solvent.

• Nucleophile Addition: Slowly add the freshly prepared alkoxide solution to the solution of the chlorotriazine at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC.

• Work-up: Carefully quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.[9]

Derivative Class	Nucleophile	Typical Conditions	Yield Range	Reference
Alkoxy	Alcohols/Alkoxides	THF or DMF, NaH, 0 °C to RT, 4-12 h	65-90%	[9][10]

Protocol 3: Synthesis of Thioether Derivatives

Thiols react readily with the chlorotriazine in the presence of a base to form thioethers.

Reaction Scheme:

Caption: Synthesis of thioether derivatives.

Step-by-Step Protocol:

• Reaction Setup: Dissolve 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1.0 eq.) and the desired thiol (1.1 eq.) in a suitable solvent such as ethanol or 1,4-dioxane.

• Base Addition: Add a base like potassium hydroxide (KOH) or potassium carbonate (K₂CO₃) (1.5 eq.) to the mixture.

• Reaction: Heat the reaction mixture to reflux (80-100 °C) for 2-8 hours, monitoring by TLC.

• Work-up: After cooling, pour the reaction mixture into ice-water.

• Purification: Collect the precipitated solid by filtration, wash with water, and dry. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).[11]

Derivative Class	Nucleophile	Typical Conditions	Yield Range	Reference
Thioether	Thiols	Ethanol or Dioxane, KOH, Reflux, 2-8 h	75-95%	[11]

Modern Synthetic Approaches: Palladium-Catalyzed Cross-Coupling

While nucleophilic substitution is a robust method, modern palladium-catalyzed cross-coupling reactions offer an alternative and often more versatile approach for the formation of carbon-carbon and carbon-nitrogen bonds.

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling enables the synthesis of aryl or vinyl substituted triazines, which can be challenging to achieve through standard SNAr reactions.[12][13] This reaction involves the coupling of the chlorotriazine with a boronic acid or its ester in the presence of a palladium catalyst and a base.[14]

General Reaction:

Caption: Suzuki-Miyaura cross-coupling reaction.

Key Considerations:

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] is a commonly used catalyst.[12]

• Base: A base such as potassium carbonate or cesium carbonate is required.[12]

• Solvent: Anhydrous solvents like dioxane or toluene are typically used.[14]

• Reaction Conditions: The reaction is usually heated to 80-110 °C under an inert atmosphere.

Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful method for the synthesis of N-aryl and N-heteroaryl derivatives.[15][16] This palladium-catalyzed reaction is often more efficient than traditional nucleophilic substitution for less reactive aromatic amines.

General Reaction:

Caption: Buchwald-Hartwig amination reaction.

Key Considerations:

• Catalyst System: This reaction requires a palladium source (e.g., Pd₂(dba)₃) and a specialized phosphine ligand (e.g., XPhos, SPhos).

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is commonly used.

• Inert Atmosphere: The reaction is sensitive to air and moisture and must be performed under an inert atmosphere.

Applications in Drug Discovery and Development

Derivatives of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine are of significant interest in drug discovery due to the broad spectrum of biological activities exhibited by substituted triazines.

• Anticancer Agents: A vast number of triazine derivatives have been investigated for their anticancer properties.[17][18] They have been shown to act through various mechanisms, including inhibition of dihydrofolate reductase (DHFR), protein kinases, and topoisomerases.[3][19] The ability to readily synthesize libraries of derivatives from the title compound makes it an excellent starting point for structure-activity relationship (SAR) studies in the development of new oncology drugs. Several triazine-based compounds are currently in clinical trials for various cancers.

• Antimicrobial Agents: The triazine scaffold is also present in numerous compounds with antibacterial and antifungal activity.[2]

• Other Therapeutic Areas: Triazine derivatives have also shown promise as anti-inflammatory, antiviral, and antimalarial agents.[4]

The synthetic accessibility and the proven track record of the s-triazine scaffold make 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine a valuable building block for the discovery of next-generation therapeutics.

References

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• Antitumor Activity of s-Triazine Derivatives: A Systematic Review. PMC - PubMed Central. Available at: [Link]

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• Synthesis, structure and anticancer activity of novel 2,4-diamino-1,3,5-triazine derivatives. PubMed. Available at: [Link]

• Synthesis of 6-Aryl-2,4-diamino-pyrimidines and Triazines Using Palladium Catalyzed Suzuki Cross-Coupling Reactions | Request PDF. ResearchGate. Available at: [Link]

• Synthesis of 6,N²-diaryl-1,3,5-triazine-2,4-diamines (1–126). ResearchGate. Available at: [Link]

• Synthesis, structure and anticancer activity of novel 2,4-diamino-1,3,5-triazine derivatives. ResearchGate. Available at: [Link]

• Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review. MDPI. Available at: [Link]

• Nucleophilic aromatic substitution in heterocycles: alcoholysis and hydrolysis of 2-anilino-4,6-dichloro-1,3,5-triazines. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

• The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to. SciSpace. Available at: [Link]

• Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine. Google Patents.

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science. Available at: [Link]

• Synthesis of Polyimides derived from 2,6-diamino-4-methyl- 1,3,5-triazine. Semantic Scholar. Available at: [Link]

• Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design | Journal of Medicinal Chemistry. ACS Publications. Available at: [Link]

• Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. MDPI. Available at: [Link]

• Nucleophilic Aromatic Substitution. NPTEL Archive. Available at: [Link]

• 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. RSC Publishing. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Antitumor Activity of s-Triazine Derivatives: A Systematic Review. ResearchGate. Available at: [Link]

• Symmetrical di-substituted phenylamino-s-triazine derivatives as anticancer agents: in vitro and in silico approach. RSC Publishing. Available at: [Link]

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The Versatile Scaffold of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine in Modern Medicinal Chemistry

Introduction: The Privileged 1,3,5-Triazine Core and the Strategic Role of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

The 1,3,5-triazine ring system, a six-membered heterocycle with alternating carbon and nitrogen atoms, stands as a "privileged scaffold" in the realm of medicinal chemistry.[1] Its planar structure, combined with the ability to engage in multiple hydrogen bonding interactions and serve as a rigid core for the spatial orientation of various substituents, has made it a cornerstone in the design of a plethora of therapeutic agents.[2] Triazine derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, antiviral, antimicrobial, and anti-inflammatory properties.[3]

Within this versatile class of compounds, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine emerges as a particularly strategic starting material for the synthesis of compound libraries aimed at drug discovery. The presence of a reactive chlorine atom at the 6-position provides a convenient handle for nucleophilic substitution, allowing for the introduction of a wide array of functional groups.[1] The N,N-dimethylamino group at the 2-position and the amino group at the 4-position can influence the electronic properties of the triazine ring and provide additional points for molecular recognition with biological targets. This application note provides a comprehensive overview of the synthesis, derivatization, and medicinal chemistry applications of the 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine scaffold, offering detailed protocols and insights for researchers in drug development.

Chemical Properties and Reactivity

The key to the utility of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine lies in the differential reactivity of the chlorine atoms on the parent cyanuric chloride (2,4,6-trichloro-1,3,5-triazine). The sequential substitution of these chlorine atoms is primarily controlled by temperature, a principle that allows for the regioselective synthesis of mono-, di-, and tri-substituted triazines.[4] The first chlorine is highly reactive and can be substituted at low temperatures (0-5 °C), the second requires ambient temperatures, and the third necessitates elevated temperatures.[1][4] In the case of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, two chlorine atoms have already been displaced, leaving the final chlorine at a position of reduced reactivity, which can still be effectively substituted under appropriate conditions to introduce further molecular diversity.

Synthetic Protocols

Protocol 1: Synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

The synthesis of the title scaffold is conceptually a two-step process starting from the readily available and inexpensive cyanuric chloride. The following protocol is a representative procedure based on established methods for the synthesis of related 2,4-diamino-6-chloro-1,3,5-triazines.[1][4]

Step 1: Synthesis of 2-amino-4,6-dichloro-1,3,5-triazine

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve cyanuric chloride (1 equivalent) in a suitable solvent such as acetone or tetrahydrofuran (THF).

• Cool the solution to 0-5 °C using an ice bath.

• Slowly add a solution of aqueous ammonia (1 equivalent) dropwise, ensuring the temperature does not exceed 5 °C.

• After the addition is complete, continue stirring at 0-5 °C for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the product can be isolated by filtration and washing with cold water.

Step 2: Synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

• Suspend the 2-amino-4,6-dichloro-1,3,5-triazine (1 equivalent) from Step 1 in a suitable solvent like THF.

• To this suspension, add an aqueous solution of dimethylamine (1 equivalent) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, the solvent can be removed under reduced pressure, and the crude product can be purified by recrystallization or column chromatography.

Synthesis Workflow

Protocol 2: Derivatization by Nucleophilic Substitution

The chlorine atom at the 6-position of the scaffold is the primary site for introducing molecular diversity. The following is a general protocol for its substitution with a nucleophile (e.g., an amine).

• Dissolve 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1 equivalent) in a suitable solvent such as 1,4-dioxane or N,N-dimethylformamide (DMF).

• Add the desired nucleophile (1-1.2 equivalents) to the solution.

• Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) or potassium carbonate (K₂CO₃), to scavenge the HCl byproduct.

• Heat the reaction mixture to 80-120 °C and stir for 4-24 hours. The reaction temperature and time will depend on the nucleophilicity of the incoming group.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into cold water to precipitate the product.

• Collect the solid by filtration, wash with water, and dry.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Derivatization Workflow

Applications in Medicinal Chemistry

Derivatives of the 2,4-diamino-1,3,5-triazine scaffold have shown significant promise in various therapeutic areas, with a particular emphasis on oncology.

Anticancer Activity

The 1,3,5-triazine core is a common feature in a number of anticancer agents.[5][6] Many derivatives have been reported to exhibit potent antiproliferative activity against a range of cancer cell lines. While specific data for derivatives of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine are limited, the broader class of 2,4-diamino-6-substituted-1,3,5-triazines provides valuable insights into their potential. For instance, compounds with this core structure have shown significant activity against breast cancer cells, including the triple-negative MDA-MB-231 cell line.[7]

Compound/Scaffold	Target/Cell Line	Activity (IC₅₀/GI₅₀)	Reference
N²-allyl-6-chloro-N²-methyl-N⁴-(...)-1,3,5-triazine-2,4-diamine	MDA-MB-231 (Breast Cancer)	6.25 µM	[7]
6-chloro-N²-cyclohexyl-N²-methyl-N⁴-(...)-1,3,5-triazine-2,4-diamine	MDA-MB-231 (Breast Cancer)	8.18 µM	[7]
2-(4-Amino-6-(4-phenylpiperazin-1-yl)-1,3,5-triazin-2-yl)-2-iminoacetonitrile derivative	MALME-3M (Melanoma)	3.3 x 10⁻⁸ M	[6]
Diaryl-1,3,5-triazine derivative	PIM1 Kinase	1.18 µg/mL	[8]
Diarylamino-1,3,5-triazine derivative	Focal Adhesion Kinase (FAK)	Micromolar range	[9]

Kinase Inhibition

Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of many diseases, including cancer.[8] The 1,3,5-triazine scaffold has proven to be an effective template for the design of kinase inhibitors.[5][9] For example, derivatives of this scaffold have been developed as inhibitors of Focal Adhesion Kinase (FAK) and Phosphoinositide 3-kinase (PI3K), both of which are important targets in oncology.[9][10] The ability of the triazine core to present substituents in a well-defined spatial orientation allows for precise interactions with the ATP-binding pocket of kinases.

A key signaling pathway often targeted by triazine derivatives is the PI3K/Akt/mTOR pathway, which is frequently hyperactivated in cancer and promotes cell growth, proliferation, and survival.

Targeting the PI3K/Akt/mTOR Pathway

Other Therapeutic Areas

The versatility of the 1,3,5-triazine scaffold extends beyond oncology. Derivatives have been investigated for their potential as antimalarial agents, acting as inhibitors of dihydrofolate reductase (DHFR), an enzyme essential for nucleotide synthesis in the malaria parasite. Additionally, recent studies have explored the potential of 1,3,5-triazine derivatives in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Conclusion and Future Perspectives

The 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine scaffold represents a valuable and versatile starting point for the development of novel therapeutic agents. Its straightforward synthesis and the reactivity of the 6-chloro position allow for the creation of large and diverse compound libraries. While much of the current literature focuses on the broader class of 2,4-diamino-6-chloro-1,3,5-triazines, the specific N,N-dimethyl substitution pattern offers a unique electronic and steric profile that warrants further investigation. Future research should focus on the systematic exploration of derivatives of this specific scaffold to fully elucidate its potential in medicinal chemistry. The development of more potent and selective kinase inhibitors and the exploration of novel therapeutic applications will undoubtedly continue to drive interest in this privileged heterocyclic system.

References

• Dolzhenko, A. V. (2020). 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. RSC Advances, 10(21), 12135–12144. Available from: [Link]

• Xue, X.-Y., He, J.-L., Li, R., Ding, B., Wu, W.-L., Cao, Y.-Y., He, R., Hu, P.-H., Ji, J., & Shi, D.-H. (2024). Design, synthesis and anticancer evaluation of imamine-1,3,5-triazine derivatives. New Journal of Chemistry. Available from: [Link]

• MDPI. (2024). Suzetrigine, a NaV1.8 Inhibitor as a Novel Approach for Pain Therapy—A Medicinal and Chemical Drug Profile. Available from: [Link]

• ResearchGate. (n.d.). Synthetic scheme for 2,4-diamino-6-chloro-[1][5]triazines. Available from: [Link]

• Ferreira, P. M., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 82-96. Available from: [Link]

• Saczewski, F., Bułakowska, A., Bednarski, P., & Grunert, R. (2006). Synthesis, structure and anticancer activity of novel 2,4-diamino-1,3,5-triazine derivatives. European Journal of Medicinal Chemistry, 41(2), 219–225. Available from: [Link]

• MDPI. (2022). Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review. Available from: [Link]

• Giraud, F., et al. (2013). Synthesis of novel diarylamino-1,3,5-triazine derivatives as FAK inhibitors with anti-angiogenic activity. European Journal of Medicinal Chemistry, 68, 145-157. Available from: [Link]

• International Journal of Pharmaceutical Research and Allied Sciences. (2020). Original Article Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and. Available from: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2020). Triazine Derivatives and its Pharmacological Potential. Available from: [Link]

• ResearchGate. (n.d.). Synthesis of Novel Diarylamino-1,3,5-triazine Derivatives as FAK Inhibitors with anti-Angiogenic Activity. Available from: [Link]

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Application Notes and Protocols: Leveraging 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine in Nucleophilic Substitution Reactions

Introduction: The Versatility of a Privileged Scaffold

The 1,3,5-triazine core is a cornerstone in modern synthetic chemistry, recognized as a "privileged structure" in drug discovery for its ability to interact with a wide range of biological targets. Its derivatives are integral to medicinal chemistry, agrochemicals, and materials science.[1] Among the vast family of triazine-based building blocks, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine stands out as a key intermediate for the synthesis of complex molecular architectures. This compound, featuring a reactive chlorine atom and two amino groups, allows for the strategic introduction of diverse functionalities through nucleophilic substitution.

This guide provides an in-depth exploration of the use of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine in nucleophilic aromatic substitution (SNAr) reactions. We will delve into the underlying mechanistic principles, provide detailed experimental protocols, and offer insights into reaction optimization and product purification.

Chemical Properties and Reactivity

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (Molecular Formula: C₅H₈ClN₅, Molecular Weight: 173.60 g/mol ) is a stable, solid compound at room temperature.[2] The triazine ring is an electron-deficient aromatic system due to the presence of three electronegative nitrogen atoms, which makes the carbon atoms susceptible to nucleophilic attack.[1] The chlorine atom serves as an excellent leaving group in SNAr reactions.

However, the two existing amino groups (one dimethylated, one primary) are electron-donating, which reduces the overall electrophilicity of the triazine ring compared to its precursor, cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).[3] This deactivating effect means that the substitution of the final chlorine atom on 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine requires more forcing conditions, such as higher temperatures or the use of microwave irradiation, compared to the initial substitutions on cyanuric chloride.[3]

Mechanism of Nucleophilic Aromatic Substitution (SNAr)

The nucleophilic substitution on the triazine ring proceeds via a two-step addition-elimination mechanism, often involving a Meisenheimer-like intermediate.

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Application Notes &amp; Protocols: The Utility of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine in Agrochemical Synthesis

Introduction: A Cornerstone Intermediate in Agrochemical R&D

The 1,3,5-triazine scaffold is a privileged structure in the development of biologically active compounds, particularly within the agrochemical sector.[1][2] Among the numerous triazine-based intermediates, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (CAS No. 5132-13-8) stands out as a critical building block. Its unique structure, featuring a reactive chlorine atom poised for nucleophilic substitution and two dimethylamino groups, makes it an exceptionally versatile precursor for the synthesis of a wide array of high-value agrochemicals, most notably herbicides.

These application notes serve as a technical guide for research scientists and development professionals. We will delve into the fundamental reactivity of this intermediate, provide a detailed, field-proven protocol for its application in synthesizing a model herbicide, and offer insights into experimental design and troubleshooting. The causality behind each procedural step is explained to empower researchers to adapt and innovate upon these foundational methods.

Scientific Foundation: Understanding Reactivity

The synthetic utility of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is rooted in the principles of nucleophilic aromatic substitution (SNAr) on an electron-deficient heterocyclic ring.

Core Chemical Principle: The triazine ring is inherently electron-poor due to the presence of three electronegative nitrogen atoms. This electronic characteristic makes the carbon atoms susceptible to attack by nucleophiles. The chlorine atom serves as an excellent leaving group, facilitating the substitution reaction. The overall synthetic strategy for creating diverse triazine derivatives originates from cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), where the three chlorine atoms can be replaced sequentially.[3][4]

Reactivity Hierarchy: The substitution of chlorine atoms on the triazine ring is a stepwise process with decreasing reactivity.[4]

• First Substitution: Occurs readily at low temperatures (e.g., 0-5 °C).

• Second Substitution: Requires moderate temperatures (e.g., room temperature).

• Third Substitution: Necessitates elevated temperatures (e.g., 70-100 °C) to overcome the reduced electrophilicity of the ring.[5]

Our starting material, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, is a product of the first two substitution steps on cyanuric chloride. The final, remaining chlorine atom is the least reactive, and its substitution to form the target agrochemical typically requires more forcing conditions, such as heating. This controlled reactivity is paramount, allowing for the precise and selective introduction of different functional groups.

Logical Synthesis Workflow

The general pathway from a common starting material to a functional agrochemical is visualized below. This illustrates the strategic position of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine as a key intermediate.

Caption: General synthetic pathway for triazine agrochemicals.

Application Protocol: Synthesis of a Prometryn-Analogue Herbicide

This protocol details the synthesis of a thioether-containing triazine herbicide, structurally analogous to commercial compounds like Prometryn. The core of this synthesis is the nucleophilic displacement of the chloride from 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine using an alkylthiol.

Principle: The lone pair of electrons on the sulfur atom of the thiol acts as the nucleophile, attacking the carbon atom bonded to chlorine on the triazine ring. A base is used to deprotonate the thiol, forming the more potent thiolate nucleophile, and to neutralize the hydrochloric acid (HCl) byproduct of the reaction.

Materials and Reagents

Reagent	CAS No.	Molecular Formula	M.W. ( g/mol )	Notes
6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine	5132-13-8	C₅H₈ClN₅	173.61	Starting material, >98% purity
Isopropanethiol (2-Propanethiol)	75-33-2	C₃H₈S	76.16	Nucleophile, >99% purity
Sodium Hydroxide (NaOH)	1310-73-2	NaOH	40.00	Base, pellets or flakes, >97%
1,4-Dioxane	123-91-1	C₄H₈O₂	88.11	Reaction solvent, anhydrous
Ethyl Acetate	141-78-6	C₄H₈O₂	88.11	Extraction solvent
Brine (Saturated aq. NaCl)	7647-14-5	NaCl	58.44	For aqueous work-up
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	MgSO₄	120.37	Drying agent

Equipment: 3-neck round-bottom flask, reflux condenser, thermometer, magnetic stirrer with hotplate, separatory funnel, rotary evaporator, standard glassware.

Step-by-Step Experimental Procedure

• Reaction Setup: In a 250 mL 3-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and thermometer, add 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (8.68 g, 50.0 mmol, 1.0 eq).

• Solvent Addition: Add 100 mL of 1,4-dioxane to the flask. Stir the mixture at room temperature until the starting material is fully dissolved.

• Base and Nucleophile Addition: In a separate beaker, dissolve sodium hydroxide (2.20 g, 55.0 mmol, 1.1 eq) in 10 mL of water. Carefully add this solution to the reaction flask. Following the base, add isopropanethiol (4.19 g, 55.0 mmol, 1.1 eq) dropwise over 5 minutes.

  • Causality Note: Using a slight excess of the nucleophile and base ensures the complete consumption of the starting material. The base is critical for generating the highly nucleophilic thiolate anion.

• Heating and Reaction Monitoring: Heat the reaction mixture to 85-90 °C using an oil bath. Maintain this temperature for 6-8 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate eluent system.

  • Causality Note: As the final substitution is the least facile, elevated temperature is required to provide sufficient activation energy for the reaction to proceed at a reasonable rate.[5]

• Work-up and Extraction: Once the reaction is complete (disappearance of the starting material spot on TLC), cool the mixture to room temperature. Pour the mixture into a separatory funnel containing 150 mL of water. Extract the aqueous layer with ethyl acetate (3 x 75 mL).

• Washing: Combine the organic extracts and wash them sequentially with 100 mL of water and 100 mL of brine.

  • Causality Note: The water wash removes residual dioxane and inorganic salts, while the brine wash helps to break any emulsions and further dry the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Recrystallize the crude solid from a minimal amount of hot ethanol or isopropanol to afford the pure product as a white to off-white solid. Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.[1]

Expected Results & Characterization

• Product: 2-(Isopropylthio)-4,6-bis(dimethylamino)-1,3,5-triazine

• Yield: 80-90%

• Appearance: White crystalline solid

• Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis protocol.

Troubleshooting & Field Insights

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Insufficient temperature. 2. Inactive nucleophile (oxidized thiol). 3. Insufficient base.	1. Ensure the internal reaction temperature reaches 85 °C. 2. Use fresh, high-purity isopropanethiol. 3. Check the quality and amount of NaOH.
Low Yield	1. Incomplete reaction. 2. Product loss during work-up/extraction. 3. Inefficient recrystallization.	1. Extend reaction time and re-check with TLC. 2. Perform extractions carefully; ensure phase separation is clean. 3. Use minimal hot solvent for recrystallization and cool slowly.
Impure Product	1. Presence of unreacted starting material. 2. Formation of side products (e.g., hydrolysis).	1. Ensure reaction goes to completion or purify via column chromatography. 2. Use anhydrous solvent and minimize exposure to moisture during the reaction.

Conclusion and Future Outlook

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a robust and highly valuable intermediate in the synthesis of s-triazine agrochemicals.[1] Its well-defined reactivity allows for the strategic introduction of a final, activity-conferring functional group onto the triazine core. The protocol described herein provides a reliable framework for synthesizing thioether-based herbicides, a commercially significant class of compounds.[6]

The true power of this intermediate lies in its potential for creating diverse chemical libraries. By systematically varying the nucleophile used in the final substitution step (e.g., using different thiols, alcohols, or secondary amines), researchers can rapidly generate novel analogues for high-throughput screening, accelerating the discovery of next-generation herbicides, fungicides, and other vital crop protection agents.

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• ResearchGate. Synthesis of 6,N²-diaryl-1,3,5-triazine-2,4-diamines (1–126). [Link]

• MDPI. Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. [Link]

• Organic Syntheses Procedure. 1,2,4,5-Tetrazine-3,6-dicarboxylic acid, dimethyl ester. [Link]

• European P - IRIS. METHOD FOR THE INDUSTRIAL PRODUCTION OF 2-HALO-4,6-DIALKOXY-1,3,5-TRIAZINES AND THEIR USE IN THE PRESENCE OF AMINES. [Link]

• MDPI. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. [Link]

• ResearchGate. Synthetic scheme for 2,4-diamino-6-chloro-[1][5][7]triazines. [Link]

• GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. [Link]

• NIH. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. [Link]

• New Journal of Chemistry (RSC Publishing). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. [Link]

• ResearchGate. (PDF) Synthesis and Characterization of Triazine Derivatives as Important Heterocyclic Compounds and Study their Biological Activities. [Link]

• PubMed Central. A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). [Link]

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Application Notes and Protocols for Bioconjugation with 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Introduction: A Modern Tool for Biomolecule Modification

In the landscape of bioconjugation, the targeted modification of proteins, peptides, and other biomolecules is paramount for the development of advanced therapeutics, diagnostics, and research tools. The 1,3,5-triazine scaffold has emerged as a privileged structure in this field, offering a versatile platform for covalently linking molecules of interest to biological targets.[1][2] Among the various triazine-based reagents, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine presents a unique combination of reactivity and selectivity, making it an attractive candidate for a range of bioconjugation applications.

This document provides a comprehensive guide to the experimental procedures for bioconjugation using 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. We will delve into the underlying chemical principles, provide detailed step-by-step protocols, and discuss the critical aspects of characterization and purification of the resulting bioconjugates. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this promising reagent in their work.

Physicochemical Properties of the Reagent

A thorough understanding of the physicochemical properties of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is essential for designing robust and reproducible bioconjugation protocols.

Property	Value	Source
IUPAC Name	6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine	[3]
CAS Number	32998-04-2	[3]
Molecular Formula	C₅H₈ClN₅	[3]
Molecular Weight	173.60 g/mol	[3]
Calculated LogP	1.5	[3]
Calculated Water Solubility (logS)	-2.35 (for the related 6-chloro-1,3,5-triazine-2,4-diamine)	[4]

The calculated water solubility suggests that while the compound has some aqueous solubility, the use of a co-solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) may be necessary to prepare stock solutions for bioconjugation reactions.

Mechanism of Action: Nucleophilic Aromatic Substitution

The bioconjugation reaction with 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The electron-withdrawing nature of the triazine ring activates the carbon atom attached to the chlorine, making it susceptible to attack by nucleophilic residues on the surface of biomolecules.

The primary targets for this reaction are the side chains of amino acids with strong nucleophiles, most notably the thiol group of cysteine and the ε-amino group of lysine . The phenolate group of tyrosine can also react under certain conditions. The selectivity of the reaction can be modulated by controlling the reaction pH. At physiological or slightly alkaline pH, the thiol group of cysteine is significantly more nucleophilic than the amino group of lysine, allowing for a degree of selectivity towards cysteine residues.

The presence of the N,N-dimethylamino group on the triazine ring influences the reactivity of the reagent. While N-alkylation of 1,2,4-triazines has been shown to dramatically increase their reactivity in cycloaddition reactions, the electron-donating effect of the dimethylamino group in 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine likely modulates the electrophilicity of the chlorinated carbon, offering a balance between reactivity and stability.[5]

Caption: Nucleophilic aromatic substitution mechanism for bioconjugation.

Experimental Protocols

The following protocols are provided as a starting point and should be optimized for each specific biomolecule and application.

Preparation of Reagents

• Biomolecule Solution: Prepare a solution of the protein or peptide in a suitable buffer. A recommended starting buffer is 100 mM sodium phosphate or HEPES buffer, pH 7.5 - 8.5. The concentration of the biomolecule will depend on its molecular weight and solubility, but a starting concentration of 1-10 mg/mL is common.

• Triazine Reagent Stock Solution: Prepare a stock solution of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine in an anhydrous, polar aprotic solvent such as DMSO or DMF. A concentration of 10-50 mM is recommended. The stock solution should be prepared fresh before each use to minimize hydrolysis of the chloro-triazine.

Bioconjugation Reaction

• Reaction Setup: In a microcentrifuge tube, combine the biomolecule solution with the desired molar excess of the triazine reagent stock solution. The optimal molar ratio of triazine to biomolecule will need to be determined empirically, but a starting range of 10 to 50-fold molar excess is recommended.

• Incubation: Incubate the reaction mixture at room temperature or 37°C with gentle mixing for 1 to 4 hours. The reaction progress can be monitored by taking aliquots at different time points and analyzing them by a suitable method (e.g., LC-MS).

• Quenching (Optional): The reaction can be quenched by adding a small molecule with a nucleophilic group, such as Tris or glycine, to a final concentration of 20-50 mM. This will react with any remaining unreacted triazine reagent.

Purification of the Bioconjugate

Removal of the unreacted triazine reagent and any potential side products is crucial. The choice of purification method will depend on the properties of the biomolecule and the conjugate.

• Size Exclusion Chromatography (SEC): This is a common method for separating the larger bioconjugate from the smaller unreacted triazine reagent. Use a column with a suitable molecular weight cutoff for the target biomolecule.

• Dialysis or Tangential Flow Filtration (TFF): These methods are effective for removing small molecules from protein solutions and can be used for buffer exchange.

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This technique can be used for both analytical and preparative-scale purification of peptide and smaller protein conjugates.[6] A C8 or C18 column with a water/acetonitrile gradient containing 0.1% trifluoroacetic acid (TFA) is a common starting point.[7]

Caption: A streamlined workflow for bioconjugation.

Characterization of the Bioconjugate

Thorough characterization of the bioconjugate is essential to confirm successful conjugation and to determine the degree of labeling.

• UV-Vis Spectroscopy: The concentration of the protein can be determined by measuring the absorbance at 280 nm. If the triazine reagent has a distinct absorbance maximum, the degree of labeling can be estimated by measuring the absorbance at that wavelength and using the Beer-Lambert law.

• Mass Spectrometry (MS): This is a powerful technique for confirming the covalent modification of the biomolecule. Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry can be used to determine the mass of the intact bioconjugate.[8][9] An increase in mass corresponding to the addition of one or more triazine moieties confirms the conjugation. Tandem mass spectrometry (MS/MS) can be used to identify the specific amino acid residues that have been modified.[10]

• High-Performance Liquid Chromatography (HPLC): Analytical RP-HPLC or SEC can be used to assess the purity of the bioconjugate and to separate different species with varying degrees of labeling.[11]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low or no conjugation	- Inactive triazine reagent (hydrolysis)- Suboptimal pH- Insufficient molar excess of reagent- Low accessibility of nucleophilic residues	- Prepare fresh triazine stock solution immediately before use.- Optimize the reaction pH (try a range from 7.5 to 9.0).- Increase the molar excess of the triazine reagent.- Consider partial denaturation of the protein to expose more residues (use with caution).
Precipitation of the biomolecule	- High concentration of organic co-solvent (DMSO/DMF)- Aggregation of the bioconjugate	- Keep the volume of the triazine stock solution to a minimum (typically <10% of the total reaction volume).- Perform the reaction at a lower biomolecule concentration.- Include additives in the buffer that are known to reduce aggregation (e.g., arginine).
Multiple labeled species	- High molar excess of reagent- Long reaction time	- Reduce the molar excess of the triazine reagent.- Optimize the reaction time by performing a time-course experiment.- If site-specificity is critical, consider protein engineering to introduce a uniquely reactive cysteine residue.

Conclusion

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a valuable reagent for the bioconjugation of proteins and peptides. Its reactivity with key nucleophilic amino acid residues, coupled with the ability to modulate selectivity through reaction conditions, makes it a versatile tool for researchers in drug development and chemical biology. The protocols and guidelines presented in this document provide a solid foundation for the successful implementation of this bioconjugation chemistry. As with any bioconjugation strategy, empirical optimization of the reaction parameters for each specific biomolecule is crucial for achieving the desired outcome.

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• CellMosaic. (n.d.). Services - Bioconjugate Analysis & Purification - HPLC Analysis. Retrieved from [Link]

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Application Notes and Protocols for the Quantification of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Abstract

This comprehensive technical guide provides detailed analytical methods for the accurate quantification of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (CAS 32998-04-2), a key intermediate in various synthetic pathways.[1][2] Recognizing the importance of precise measurement in research, development, and quality control, this document outlines two robust and validated analytical approaches: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). These protocols are designed for researchers, scientists, and drug development professionals, offering step-by-step instructions, from sample preparation to data analysis. The causality behind experimental choices is elucidated to empower users to adapt and troubleshoot these methods effectively.

Introduction: The Significance of Quantifying 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a substituted s-triazine, a chemical scaffold of significant interest in medicinal and agricultural chemistry.[3][4] As a versatile building block, the purity and concentration of this intermediate are critical parameters that can influence the yield, purity, and efficacy of the final product. Accurate and reliable quantification is therefore paramount for ensuring consistency in synthetic processes and for conducting meaningful structure-activity relationship (SAR) studies.[5]

This application note details two orthogonal analytical techniques to provide a comprehensive toolkit for the quantification of this analyte. HPLC-UV offers a widely accessible, robust, and cost-effective method for routine analysis, while GC-MS provides superior selectivity and sensitivity, making it ideal for trace-level detection and confirmation.

Physicochemical Properties of the Analyte

A thorough understanding of the analyte's properties is fundamental to developing effective analytical methods.

Property	Value	Source
IUPAC Name	6-chloro-2-N,2-N-dimethyl-1,3,5-triazine-2,4-diamine	[2]
CAS Number	32998-04-2	[1]
Molecular Formula	C₅H₈ClN₅	[1]
Molecular Weight	173.60 g/mol	[1]

Method 1: Quantification by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Principle: Reversed-phase HPLC separates compounds based on their hydrophobicity. The analyte is partitioned between a nonpolar stationary phase and a polar mobile phase. By optimizing the mobile phase composition, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine can be chromatographically resolved from impurities and quantified using a UV detector.

Rationale for Method Selection

This method is selected for its robustness, ease of use, and wide availability in analytical laboratories. The triazine ring possesses a chromophore that allows for sensitive detection by UV spectrophotometry.

Experimental Protocol

3.2.1. Reagents and Materials

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for pH adjustment and peak shape improvement)

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine reference standard (purity ≥98%)

3.2.2. Instrumentation

• HPLC system with a binary or quaternary pump

• Autosampler

• Column oven

• UV-Vis detector

3.2.3. Chromatographic Conditions

Parameter	Condition
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase	Isocratic: Acetonitrile:Water (e.g., 60:40 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	220 nm
Injection Volume	10 µL

3.2.4. Standard and Sample Preparation

• Stock Standard Solution (1 mg/mL): Accurately weigh approximately 10 mg of the reference standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase.

• Sample Preparation: Dissolve the sample containing the analyte in the mobile phase to an expected concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

3.2.5. Data Analysis and Quantification

• Generate a calibration curve by plotting the peak area of the analyte against the concentration of the working standard solutions.

• Perform a linear regression analysis to determine the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.99 is desirable.

• Quantify the analyte in the sample by interpolating its peak area into the calibration curve.

Method Validation Parameters (Illustrative)

Parameter	Typical Value
Linearity (R²)	> 0.999
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98-102%

Method 2: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the sensitive and selective detection of mass spectrometry. The analyte is vaporized and separated in a capillary column and then ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for identification and quantification.

Rationale for Method Selection

GC-MS offers high sensitivity and selectivity, making it an excellent choice for the analysis of complex matrices and for trace-level quantification. The mass spectrometric detection provides definitive confirmation of the analyte's identity. This approach is adapted from established methods for the analysis of other chlorotriazine compounds.[6][7]

Experimental Protocol

4.2.1. Reagents and Materials

• Ethyl acetate (GC grade)

• Helium (carrier gas, 99.999% purity)

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine reference standard (purity ≥98%)

4.2.2. Instrumentation

• Gas chromatograph with a split/splitless injector

• Mass spectrometer (single quadrupole or ion trap)

• Autosampler

4.2.3. Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
Column	DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Injector Temperature	250°C
Injection Mode	Splitless (1 µL injection volume)
Oven Temperature Program	Initial 100°C for 1 min, ramp at 20°C/min to 280°C, hold for 5 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Transfer Line Temp.	280°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Characteristic Ions (m/z)	To be determined from the mass spectrum of the standard (e.g., molecular ion and major fragment ions)

4.2.4. Standard and Sample Preparation

• Stock Standard Solution (1 mg/mL): Accurately weigh approximately 10 mg of the reference standard and dissolve it in 10 mL of ethyl acetate in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 0.05, 0.1, 0.5, 1, 5, 10 µg/mL) by diluting the stock solution with ethyl acetate.

• Sample Preparation: Dissolve the sample in ethyl acetate to an expected concentration within the calibration range.

4.2.5. Data Analysis and Quantification

• Generate a calibration curve by plotting the peak area of the selected quantification ion against the concentration of the working standard solutions.

• Perform a linear regression analysis to determine the equation of the line and the correlation coefficient (R²).

• Quantify the analyte in the sample by interpolating its peak area into the calibration curve. Use qualifier ions to confirm the identity of the analyte by comparing their ratios to those of the standard.

Method Validation Parameters (Illustrative)

Parameter	Typical Value
Linearity (R²)	> 0.995
Limit of Detection (LOD)	~0.01 µg/mL
Limit of Quantification (LOQ)	~0.03 µg/mL
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95-105%

Experimental Workflows

Caption: GC-MS analysis workflow.

Conclusion

The analytical methods presented in this application note provide a robust framework for the accurate and reliable quantification of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. The choice between HPLC-UV and GC-MS will depend on the specific requirements of the analysis, such as the required sensitivity, the complexity of the sample matrix, and the availability of instrumentation. By following these detailed protocols, researchers can ensure the quality and consistency of their work, from early-stage research to process development and quality control.

References

• ResearchGate. (n.d.). Synthetic scheme for 2,4-diamino-6-chloro-t[8][9][10]riazines. Retrieved from [Link]

• PubMed. (1998). Analysis of atrazine, terbutylazine and their N-dealkylated chloro and hydroxy metabolites by solid-phase extraction and gas chromatography-mass spectrometry and capillary electrophoresis-ultraviolet detection. Retrieved from [Link]

• National Institutes of Health. (n.d.). 6-Chloro-N 2,N 4-di-p-tolyl-1,3,5-triazine-2,4-diamine dimethylformamide monosolvate. Retrieved from [Link]

• PubChem. (n.d.). 1,3,5-Triazine-2,4-diamine, 6-chloro-. Retrieved from [Link]

• ResearchGate. (2007). 6-Chloro-N,N-di-p-tolyl-1,3,5-triazine-2,4-diamine acetone solvate. Retrieved from [Link]

• National Institutes of Health. (2020). 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Retrieved from [Link]

• PubChem. (n.d.). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Retrieved from [Link]

• ResearchGate. (n.d.). Analytical Method for the Determination of Atrazine and Its Dealkylated Chlorotriazine Metabolites in Water Using Gas Chromatography/Mass Selective Detection. Retrieved from [Link]

• PubMed. (2003). Analytical method for the determination of atrazine and its dealkylated chlorotriazine metabolites in water using SPE sample preparation and GC-MSD analysis. Retrieved from [Link]

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The Versatile Scaffolding of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine in Heterocyclic Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Potential of a Privileged Scaffold

The 1,3,5-triazine core is a cornerstone in the synthesis of a multitude of heterocyclic compounds, demonstrating significant impact across medicinal chemistry, materials science, and agrochemicals.[1] Among the diverse array of triazine-based building blocks, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine stands out as a particularly valuable and versatile precursor. Its unique structural features—a reactive chlorine atom susceptible to nucleophilic displacement and two amino groups that can partake in cyclization reactions—offer a gateway to a rich variety of novel molecular architectures.

This technical guide provides an in-depth exploration of the synthetic utility of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Moving beyond a simple recitation of procedures, we will delve into the mechanistic rationale behind the synthetic strategies, offering field-proven insights to empower researchers in their quest for novel heterocyclic compounds. The protocols detailed herein are designed to be self-validating, providing a robust foundation for the synthesis of diverse heterocyclic systems, from simple substituted triazines to complex fused-ring structures with significant biological potential.

Physicochemical Properties and Reactivity Profile

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a stable, crystalline solid. The key to its synthetic utility lies in the electronically distinct positions on the triazine ring. The chlorine atom at the C6 position is an excellent leaving group, readily displaced by a wide range of nucleophiles. The electron-withdrawing nature of the triazine ring activates the C-Cl bond towards nucleophilic aromatic substitution (SNAr).

The two amino groups, one of which is dimethylated, also play a crucial role. The primary amino group can act as a nucleophile in intramolecular cyclization reactions, leading to the formation of fused heterocyclic systems. The presence of the dimethylamino group influences the electronic properties of the ring and can impact the reactivity of the remaining chloro and amino functionalities.

Property	Value
Molecular Formula	C₅H₈ClN₅
Molecular Weight	173.60 g/mol
Appearance	White to off-white crystalline powder
Melting Point	Not readily available
Solubility	Soluble in many organic solvents

Core Synthetic Applications: A Gateway to Diverse Heterocycles

The primary mode of reaction for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is the sequential and controlled nucleophilic substitution of the chlorine atom. This allows for the introduction of a wide variety of functional groups, paving the way for the synthesis of libraries of compounds for screening and optimization.

Diagram: General Reaction Scheme

Caption: General nucleophilic substitution reaction.

Protocol 1: Synthesis of a Substituted Amino-Triazine Derivative

This protocol details a general procedure for the nucleophilic substitution of the chlorine atom with an amine, a common first step in the elaboration of the triazine core.

Objective: To synthesize N2-(4-methoxyphenyl)-N4,N4-dimethyl-1,3,5-triazine-2,6-diamine.

Rationale: This reaction exemplifies the facile displacement of the chloro group by an aromatic amine. The choice of a mild base like diisopropylethylamine (DIPEA) is crucial to prevent unwanted side reactions and to neutralize the HCl generated during the reaction. The reaction temperature is kept moderate to ensure selectivity and prevent decomposition.

Materials:

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

• p-Anisidine

• Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Hexane

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a stirred solution of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1.0 eq) in anhydrous DMF, add p-anisidine (1.1 eq) and DIPEA (1.5 eq).

• Heat the reaction mixture to 80 °C and stir for 12-16 hours under a nitrogen atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexane as the eluent.

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the desired product.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Building Complexity: Synthesis of Fused Heterocyclic Systems

A key application of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is its use in the construction of fused heterocyclic systems, which are prevalent in many biologically active molecules. This is typically achieved through a two-step process: initial nucleophilic substitution followed by an intramolecular cyclization.

Diagram: General Workflow for Fused Heterocycle Synthesis

Caption: Workflow for synthesizing fused heterocycles.

Protocol 2: Synthesis of a Pyrimido[1,2-a][1][2][3]triazine Derivative

This protocol outlines the synthesis of a fused pyrimido[1,2-a][1][2]triazine, a scaffold found in compounds with potential anticancer activity.

Objective: To synthesize a 2-(dimethylamino)-4-methyl-6H-pyrimido[1,2-a][1][2]triazin-6-one derivative.

Rationale: This synthesis involves an initial reaction with a guanidine derivative which is not directly applicable to our starting material. A more relevant approach would be a reaction with a suitable pyrimidine precursor. However, adapting from known syntheses of similar structures, a plausible route involves the reaction with a β-keto ester followed by cyclization. This protocol is a representative example of constructing a six-membered ring fused to the triazine core.

Materials:

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

• Ethyl acetoacetate

• Sodium ethoxide

• Anhydrous ethanol

• Hydrochloric acid

Procedure:

Step 1: Synthesis of the Intermediate

• To a solution of sodium ethoxide (1.1 eq) in anhydrous ethanol, add ethyl acetoacetate (1.0 eq) dropwise at 0 °C.

• Stir the mixture for 30 minutes at 0 °C.

• Add a solution of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1.0 eq) in anhydrous ethanol to the reaction mixture.

• Allow the reaction to warm to room temperature and then reflux for 8-12 hours.

• Monitor the reaction by TLC.

• After completion, neutralize the reaction mixture with dilute hydrochloric acid and concentrate under reduced pressure.

• Extract the residue with ethyl acetate and wash with water and brine.

• Dry the organic layer and concentrate to obtain the crude intermediate, which may be used in the next step without further purification.

Step 2: Intramolecular Cyclization

• Treat the crude intermediate with a strong acid, such as polyphosphoric acid (PPA), at an elevated temperature (e.g., 120-140 °C) for 2-4 hours.

• Cool the reaction mixture and carefully pour it onto crushed ice.

• Neutralize the mixture with a base (e.g., sodium bicarbonate) and extract the product with a suitable organic solvent (e.g., chloroform).

• Dry the organic layer, concentrate, and purify the product by column chromatography or recrystallization.

Characterization: The final fused heterocyclic product should be thoroughly characterized by spectroscopic methods (NMR, IR, MS) and its purity confirmed by elemental analysis or high-resolution mass spectrometry.

Applications in Drug Discovery: A Privileged Scaffold for Kinase Inhibitors

The 2,4-diamino-1,3,5-triazine scaffold is a well-established "privileged structure" in medicinal chemistry, particularly in the development of kinase inhibitors. The ability to readily introduce diverse substituents at the C6 position allows for the fine-tuning of interactions with the ATP-binding pocket of various kinases, which are critical targets in oncology and inflammatory diseases. The N,N-dimethylamino group can also play a role in modulating solubility and metabolic stability.

Diagram: Triazine Core in Kinase Inhibition

Caption: Triazine core interacting with a kinase active site.

Conclusion and Future Outlook

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a cost-effective and highly versatile building block for the synthesis of a wide range of heterocyclic compounds. Its predictable reactivity allows for the systematic construction of molecular libraries for drug discovery and materials science applications. The protocols provided in this guide serve as a starting point for chemists to explore the vast chemical space accessible from this valuable precursor. Future research will undoubtedly uncover new and innovative ways to utilize this privileged scaffold in the development of novel therapeutics and functional materials.

References

• de Oliveira, C. S., Reis, E. F., de Souza, A. M., & da Silva, F. de C. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 83–99. [Link]

• Shaikh, A. M., et al. (2019). Antifolate Agents Against Wild and Mutant Strains of Plasmodium falciparum. ResearchGate. [Link]

• Barros, T. A., et al. (2021). Synthesis of Novel Triazine-Based Chalcones and 8,9-dihydro-7H-pyrimido[4,5-b][3]diazepines as Potential Leads in the Search of Anticancer, Antibacterial and Antifungal Agents. Molecules, 26(15), 4487. [Link]

• Díaz-Ortiz, Á., et al. (2004). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry, 28(8), 1034-1040. [Link]

• PubChem. (n.d.). 1,3,5-Triazine-2,4-diamine, 6-chloro-. National Center for Biotechnology Information. [Link]

• Kaur, H., et al. (2015). Regioselective synthesis of pyrimido[1,2-a][1][2]triazin-6-ones via reaction of 1-(6-oxo-1,6-dihydropyrimidin-2-yl)guanidines with triethylorthoacetate: observation of an unexpected rearrangement. RSC Advances, 5(10), 7168-7177. [Link]

• Prieur, A., et al. (2005). Novel diamino derivatives of[3][4]triazolo[1,5-a][1][2]triazine as potent and selective adenosine A2a receptor antagonists. Journal of Medicinal Chemistry, 48(8), 2821-2834. [Link]

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• 4. researchgate.net [researchgate.net]

Application of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine in dye synthesis

An Application Guide to the Synthesis of Reactive Dyes Using 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Introduction: The Versatility of the s-Triazine Scaffold

The 1,3,5-triazine (or s-triazine) ring is a privileged heterocyclic scaffold renowned for its versatile applications in medicinal chemistry, agrochemicals, and materials science.[1][2] In the realm of dye chemistry, its derivatives are fundamental building blocks for the synthesis of reactive dyes.[2] 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a key intermediate in this class, featuring a unique combination of a highly reactive chlorine atom and two amino groups on the triazine core. This structure allows for sequential, controlled nucleophilic substitution reactions, making it an ideal anchor for attaching chromophores to various substrates.[1]

Reactive dyes function by forming a stable, covalent bond with the substrate, such as the hydroxyl groups in cellulosic fibers (e.g., cotton) or the amino groups in protein fibers (e.g., wool).[3][4] This covalent linkage is responsible for the exceptional wash fastness and durability of the resulting coloration.[3] The triazine ring, particularly with its labile chlorine atom, serves as the "reactive handle" that facilitates this permanent fixation.[5]

This application note provides a comprehensive overview of the use of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine in the synthesis of reactive dyes, focusing on the underlying chemical principles, detailed experimental protocols, and methods for application.

Property	Value
IUPAC Name	6-chloro-2-N,2-N-dimethyl-1,3,5-triazine-2,4-diamine[6]
Molecular Formula	C₅H₈ClN₅[6]
Molecular Weight	173.60 g/mol [6]
CAS Number	32998-04-2[6]
Appearance	White to off-white crystalline solid
Key Features	Reactive chlorine atom for covalent bonding; two additional amine functional groups for substitution.

Mechanism of Action: Covalent Fixation to Substrates

The efficacy of triazine-based reactive dyes hinges on a well-understood nucleophilic aromatic substitution (SNAr) reaction. The electron-withdrawing nature of the nitrogen atoms in the triazine ring makes the carbon atom attached to the chlorine highly electrophilic and susceptible to nucleophilic attack.

During the dyeing process, under alkaline conditions, nucleophilic groups from the fiber polymer (e.g., the deprotonated hydroxyl group of cellulose, Cell-O⁻) attack this electrophilic carbon. The chlorine atom, being a good leaving group, is displaced, resulting in the formation of a stable ether linkage between the dye molecule and the fiber. This process ensures the dye becomes an integral part of the fiber, leading to high permanence.[3]

Caption: Nucleophilic substitution mechanism for covalent dye fixation.

Application in Azo Dye Synthesis: A General Workflow

Azo dyes, characterized by the -N=N- functional group, represent the largest and most versatile class of synthetic colorants.[7][8] By incorporating a reactive triazine moiety like 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a simple azo dye can be transformed into a high-performance reactive dye. The synthesis is typically a multi-step process.

Caption: General workflow for synthesizing a triazine-based reactive azo dye.

Detailed Experimental Protocols

Protocol 1: Synthesis of an Amino-Functionalized Monoazo Chromophore

This protocol describes a general procedure for synthesizing an amino-azo dye intermediate, which will serve as the chromophore to be attached to the triazine ring.

Rationale: The diazotization of an aromatic amine must be conducted at low temperatures (0-5 °C) to prevent the highly unstable diazonium salt from decomposing. The subsequent azo coupling reaction is typically performed under specific pH conditions (mildly acidic or alkaline, depending on the coupling component) to facilitate the electrophilic attack of the diazonium salt on the electron-rich coupling partner.

Materials:

• Aromatic amine (e.g., sulfanilic acid)

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl), concentrated

• Coupling component with an amino group (e.g., N,N-dimethylaniline)

• Sodium carbonate (Na₂CO₃) or Sodium hydroxide (NaOH)

• Ice

• Distilled water

• Stir plate and magnetic stir bar

• Beakers and Erlenmeyer flasks

Procedure:

• Diazotization: a. Dissolve 10 mmol of the aromatic amine in a solution of 10 mL of 2M HCl and 20 mL of distilled water, cooling the mixture to 0-5 °C in an ice bath. b. In a separate beaker, dissolve 10.5 mmol of sodium nitrite in 10 mL of cold distilled water. c. Add the sodium nitrite solution dropwise to the cold amine solution over 15-20 minutes, ensuring the temperature remains below 5 °C. d. Stir the resulting solution for an additional 30 minutes at 0-5 °C. The formation of the diazonium salt is complete.

• Azo Coupling: a. Dissolve 10 mmol of the amino-functionalized coupling component in 20 mL of a suitable solvent (e.g., water/ethanol mixture). b. Cool this solution to 0-5 °C in an ice bath. c. Slowly add the cold diazonium salt solution to the coupling component solution with vigorous stirring. d. Adjust the pH of the reaction mixture to 8-9 by the slow addition of a saturated sodium carbonate solution to promote the coupling reaction. e. A colored precipitate should form immediately. Continue stirring the mixture in the ice bath for 1-2 hours to ensure the reaction goes to completion.

• Isolation and Purification: a. Collect the solid dye product by vacuum filtration using a Buchner funnel. b. Wash the filter cake with cold distilled water to remove excess salts and unreacted starting materials. c. Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the purified amino-azo chromophore. d. Dry the product in a vacuum oven.

Protocol 2: Condensation of Azo Chromophore with 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

This protocol details the final step: covalently linking the synthesized chromophore to the reactive triazine anchor.

Rationale: This is a nucleophilic substitution reaction where the amino group of the azo chromophore displaces the chlorine on the triazine ring. The reaction is typically carried out in an aqueous or mixed aqueous-organic solvent system. A base is required to neutralize the hydrochloric acid that is generated as a byproduct, driving the reaction to completion. The temperature is controlled to ensure only the single desired chlorine atom is substituted.

Materials:

• Purified amino-azo chromophore (from Protocol 1)

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

• Acetone or other suitable organic solvent

• Sodium carbonate (Na₂CO₃) or Sodium bicarbonate (NaHCO₃)

• Distilled water

• Round-bottom flask with condenser

• Stir plate and magnetic stir bar

• Heating mantle or water bath

Procedure:

• Reaction Setup: a. In a round-bottom flask, suspend 5 mmol of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine in 50 mL of a 1:1 acetone/water mixture. b. Add 5.5 mmol of the amino-azo chromophore to the suspension. c. Begin stirring the mixture at room temperature.

• Condensation Reaction: a. Gently heat the reaction mixture to 40-45 °C using a water bath. b. Monitor the pH of the reaction. As HCl is produced, the pH will drop. Maintain the pH between 6.5 and 7.0 by the portion-wise addition of a 10% w/v sodium carbonate solution. c. Continue the reaction at this temperature for 4-6 hours. The progress can be monitored by thin-layer chromatography (TLC).

• Product Isolation: a. Once the reaction is complete (as indicated by the disappearance of the starting materials on TLC), cool the mixture to room temperature. b. Add sodium chloride (salting out) to precipitate the dye product from the aqueous solution. c. Collect the solid product by vacuum filtration. d. Wash the filter cake with a small amount of cold brine solution, followed by a small amount of cold acetone. e. Dry the final reactive dye product under vacuum.

Characterization and Data Analysis

The synthesized reactive dye should be characterized to confirm its structure and purity.

Analysis Technique	Expected Observations
¹H NMR	Appearance of signals corresponding to protons on both the azo chromophore and the N,N-dimethyl groups of the triazine ring. Disappearance of the amino proton signal from the chromophore, replaced by a new N-H signal.
FT-IR (ATR)	Presence of characteristic peaks for the azo group (-N=N-) around 1400-1500 cm⁻¹, C=N stretching of the triazine ring around 1550-1650 cm⁻¹, and N-H stretching.
UV-Vis Spectroscopy	A characteristic absorption maximum (λmax) in the visible region (400-700 nm), which determines the color of the dye.
Mass Spectrometry	The molecular ion peak [M+H]⁺ or [M]⁺ should correspond to the calculated molecular weight of the final product.

Application Protocol: Dyeing of Cotton Fabric

Rationale: The application of the synthesized reactive dye requires an alkaline environment to deprotonate the cellulose hydroxyl groups, activating them for nucleophilic attack on the dye. Salt (e.g., NaCl or Na₂SO₄) is added to improve the exhaustion of the dye from the bath onto the fabric by reducing the negative charge repulsion between the anionic dye and the cellulose surface.

Materials:

• Synthesized reactive dye

• Scoured and bleached cotton fabric

• Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

• Sodium carbonate (Na₂CO₃)

• Laboratory dyeing machine or heated beaker setup

Procedure:

• Prepare the Dyebath: a. Prepare a dyebath with a liquor-to-goods ratio of 20:1 (e.g., 200 mL of water for a 10 g fabric sample). b. Dissolve the synthesized dye (e.g., 2% on weight of fabric, or 0.2 g for a 10 g sample) in the water. c. Add an electrolyte, such as sodium chloride (e.g., 60 g/L).

• Dyeing Process: a. Introduce the wet cotton fabric into the dyebath at room temperature. b. Run the dyeing for 30 minutes to allow for dye exhaustion and level penetration into the fabric. c. Add the alkali, sodium carbonate (e.g., 20 g/L), to the dyebath to raise the pH to approximately 11. This initiates the fixation reaction. d. Raise the temperature of the dyebath to 60 °C and continue dyeing for 60 minutes.

• Washing and Rinsing: a. After dyeing, remove the fabric and rinse with cold water. b. To remove unfixed, hydrolyzed dye, wash the fabric in a boiling solution containing a non-ionic detergent for 15 minutes. c. Rinse thoroughly with hot water and then cold water. d. Allow the dyed fabric to air dry. The result should be a brightly colored fabric with high wash fastness.

Safety Precautions

• Triazine derivatives, especially precursors like cyanuric chloride, can be irritants and lachrymators. Handle them in a well-ventilated fume hood.

• Azo compounds should be handled with care, as some derivatives are potential carcinogens.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for all chemicals before use.

Conclusion

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a highly valuable and versatile intermediate in the synthesis of reactive dyes. Its unique structure allows for the straightforward attachment of various chromophores, particularly from the vast family of azo compounds. The resulting dyes form strong, covalent bonds with textile fibers, leading to colorations with excellent fastness properties. The protocols outlined in this guide provide a robust framework for researchers and scientists to synthesize, characterize, and apply these high-performance colorants in various development settings.

References

• ResearchGate. Synthetic scheme for 2,4-diamino-6-chloro-[1][2][5]triazines. Available from: [Link]

• MDPI. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Available from: [Link]

• Royal Society of Chemistry. Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. Available from: [Link]

• Google Patents. US5420257A - Reactive triazine dyes, their preparation and use.

• ResearchGate. Synthesis of 6,N²-diaryl-1,3,5-triazine-2,4-diamines (1–126). Available from: [Link]

• PubChem. 1,3,5-Triazine-2,4-diamine, 6-chloro-. Available from: [Link]

• Textile Learner. Reactive Dyes: Classification, Dyeing Mechanism, Application & Stripping. Available from: [Link]

• PubChem. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Available from: [Link]

• National Center for Biotechnology Information. Classifications, properties, recent synthesis and applications of azo dyes. Available from: [Link]

• MDPI. Synthesis and Spectroscopic Properties of New Azo Dyes Derived from 3-Ethylthio-5-cyanomethyl-4-phenyl-1,2,4-triazole. Available from: [Link]

• ResearchGate. Synthesis of a di-( p -sulphophenoxy)- s -triazine reactive dye and its application in wool fabric ink-jet printing. Available from: [Link]

• Journal of Chemical Technology and Metallurgy. INVESTIGATIONS ON THE DYEING ABILITY OF SOME REACTIVE TRIAZINE AZO DYES CONTAINING TETRAMETHYLPIPERIDINE FRAGMENT. Available from: [Link]

• Royal Society of Chemistry. Synthesis of novel azo dye-based 1,2,4-triazine derivatives and their spectral, fabric and anti-bacterial applications: an integration of solvatochromism, photochromism, colorfastness, TD-DFT and molecular docking analysis. Available from: [Link]

• Plant Archives. SYNTHESIS OF SOME NEW AZO DYES DERIVED FROM 4, 4' -(2, 2, 2- TRICHLOROETHANE -1, 1-DIYL) -BIS (CHLOROBENZENE) AND THEIR BIOLOG. Available from: [Link]

Sources

• 1. 6-Chloro-1,3,5-triazine-2,4-diamine|CAS 3397-62-4 [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. textilelearner.net [textilelearner.net]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. US5420257A - Reactive triazine dyes, their preparation and use - Google Patents [patents.google.com]
• 6. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Spectroscopic Properties of New Azo Dyes Derived from 3-Ethylthio-5-cyanomethyl-4-phenyl-1,2,4-triazole [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Welcome to the technical support center for the synthesis and optimization of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshoot common issues encountered during the synthesis of this important triazine derivative.

The synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine from cyanuric chloride and dimethylamine is a classic example of a stepwise nucleophilic aromatic substitution. The key to a successful and high-yield synthesis lies in the precise control of reaction conditions to favor the desired di-substituted product over mono- and tri-substituted byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the selective synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine?

The selective synthesis is based on the decreasing reactivity of the chlorine atoms on the triazine ring with each successive nucleophilic substitution. The first chlorine atom of cyanuric chloride is highly reactive and can be substituted at low temperatures (around 0-5 °C). The second substitution requires slightly higher temperatures (typically room temperature), and the final substitution to the tri-substituted product necessitates elevated temperatures (often reflux). By carefully controlling the reaction temperature, we can favor the formation of the di-substituted product.[1][2]

Q2: What are the most common side products in this reaction, and how can I minimize their formation?

The most common side products are:

• 2,4-dichloro-6-(dimethylamino)-1,3,5-triazine (Mono-substituted product): This forms when the reaction is incomplete. To minimize this, ensure a sufficient reaction time at the appropriate temperature for the second substitution and use a slight excess of dimethylamine.

• N,N,N',N',N'',N''-Hexamethyl-1,3,5-triazine-2,4,6-triamine (Tri-substituted product): This is a result of over-reaction, typically due to excessive temperatures or prolonged reaction times. Strict temperature control is crucial to prevent its formation.

• Hydroxylated triazines: These can form if there is significant moisture in the reaction. Using anhydrous solvents and reagents is essential. Cyanuric chloride is readily hydrolyzed by water to cyanuric acid and hydrochloric acid.[3]

Q3: What is the role of a base in this reaction?

The reaction of dimethylamine with cyanuric chloride liberates hydrochloric acid (HCl). This HCl can protonate the dimethylamine, rendering it non-nucleophilic and halting the reaction. Therefore, a non-nucleophilic base, such as sodium carbonate or diisopropylethylamine (DIPEA), is added to neutralize the in-situ generated HCl and maintain a sufficient concentration of the free amine nucleophile.[4]

Q4: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is an effective way to monitor the reaction's progress. By spotting the reaction mixture alongside standards of the starting material (cyanuric chloride) and, if available, the mono- and tri-substituted products, you can track the consumption of the starting material and the formation of the desired product.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Desired Product	- Incomplete reaction. - Insufficient amount of dimethylamine. - Ineffective HCl scavenger.	- Increase the reaction time at room temperature. - Use a slight molar excess of dimethylamine (e.g., 2.1-2.2 equivalents). - Ensure the base is added correctly and is of good quality.
High Percentage of Mono-substituted Product	- Reaction temperature is too low. - Insufficient reaction time.	- Gradually increase the reaction temperature to room temperature after the initial low-temperature addition. - Extend the reaction time and monitor by TLC until the mono-substituted spot disappears or is minimized.
High Percentage of Tri-substituted Product	- Reaction temperature is too high. - Reaction time is excessively long.	- Maintain strict temperature control, especially during the addition of dimethylamine. Avoid allowing the reaction to exotherm significantly. - Monitor the reaction closely by TLC and quench it once the di-substituted product is maximized.
Product is an insoluble oil or difficult to crystallize	- Presence of impurities. - Residual solvent.	- Purify the crude product using flash column chromatography. - Ensure the product is thoroughly dried under vacuum. Consider trituration with a non-polar solvent like hexanes to induce crystallization.
Multiple spots on TLC after reaction completion	- Formation of a mixture of mono-, di-, and tri-substituted products.	- Optimize the reaction conditions (temperature, time, stoichiometry). - Isolate the desired product using flash column chromatography.

Experimental Protocols

Step-by-Step Synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

This protocol is a synthesis of best practices derived from procedures for similar di-substituted triazines.[1][5][6]

Materials:

• Cyanuric chloride

• Dimethylamine (2.0 M solution in THF or as a gas)

• Anhydrous acetone or 1,2-dichloroethane

• Sodium carbonate (Na₂CO₃) or Diisopropylethylamine (DIPEA)

• Standard glassware for anhydrous reactions

• Ice bath

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve cyanuric chloride (1 equivalent) in anhydrous acetone or 1,2-dichloroethane.

• First Substitution: Cool the solution to 0-5 °C using an ice bath.

• Addition of Dimethylamine (First Equivalent): Slowly add one equivalent of dimethylamine solution dropwise to the stirred solution of cyanuric chloride. Maintain the temperature below 5 °C during the addition. Stir the reaction mixture at 0-5 °C for 1-2 hours.

• Second Substitution: Add one equivalent of the base (e.g., sodium carbonate). Then, slowly add the second equivalent of dimethylamine solution.

• Reaction Progression: After the addition is complete, allow the reaction mixture to gradually warm to room temperature (20-25 °C). Stir for an additional 3-5 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 7:3 hexane/ethyl acetate solvent system). The reaction is complete when the starting material and the mono-substituted intermediate are no longer visible.

• Work-up:

  • Filter the reaction mixture to remove the precipitated salts (e.g., sodium chloride).

  • Wash the filtrate with water to remove any remaining salts.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purification:

  • Recrystallization: Dissolve the crude product in a minimal amount of a hot solvent (e.g., acetone or ethanol) and allow it to cool slowly to induce crystallization.[4]

  • Flash Chromatography: If recrystallization does not yield a pure product, purify the crude material by flash column chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of hexane/ethyl acetate).[1]

Visualizing the Synthetic Workflow

Caption: Synthetic workflow for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Understanding the Reaction Pathway

The stepwise substitution is governed by the electron-donating effect of the dimethylamino groups, which reduces the electrophilicity of the triazine ring and deactivates the remaining chlorine atoms towards further nucleophilic attack.

Caption: Reaction pathway showing temperature-controlled substitutions.

References

• Google Patents. (n.d.). Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine.

• DTIC. (n.d.). SYNTHESIS AND PROPERTIES OF SOME CYANURIC CHLORIDE DERIVATIVES. Retrieved from [Link]

• Jian, F., Shi, H., & Zhao, P. (2007). 6-Chloro-N2,N4-di-p-tolyl-1,3,5-triazine-2,4-diamine dimethylformamide monosolvate. Acta Crystallographica Section E: Structure Reports Online, 63(Pt 12), o4565.

• Organic Syntheses. (n.d.). 1,3,5-[tris-piperazine]-triazine. Retrieved from [Link]

• Falco, J. L., de la Hoz, A., & Villegas, C. (2005). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 81-99.
• de la Hoz, A., Diaz-Ortiz, A., & Moreno, A. (2012). GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. Arkivoc, 2013(1), 138-160.
• Falco, J. L., de la Hoz, A., & Villegas, C. (2005). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 81-99.

• ResearchGate. (n.d.). Synthetic scheme for 2,4-diamino-6-chloro-[1][3][7]triazines. Retrieved from [Link]

• Falco, J. L., de la Hoz, A., & Villegas, C. (2005). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 81-99.

• New Journal of Chemistry. (2001). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. Retrieved from [Link]

• DataPDF. (n.d.). Cyanuric Chloride Derivatives. 111. Alkoxy-s-triazines. Retrieved from [Link]

• Jian, F., Shi, H., & Zhao, P. (2007). 6-Chloro-N,N-di-p-tolyl-1,3,5-triazine-2,4-diamine dimethyl-formamide monosolvate. Acta Crystallographica Section E: Structure Reports Online, 63(12), o4565.

• Thieme. (n.d.). 754 2.3.1.5.5.1.1.1. Halogen-Substituted 1,3,5-Triazines ( Cyanuric Halides) Cyanuric fluoride, cyanuric bromide and particularl. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of New Cyanuric Chloride Derivatives. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (2003). Synthesis, structural determination and dynamic behavior of 2-chloro-4,6-bis(pyrazolylamino)-1,3,5-triazines. Retrieved from [Link]

• Materials Advances. (2024). Cyanuric chloride as a linker towards the synthesis of covalent triazine polymers: a review. Retrieved from [Link]

• Refubium. (2024). Room temperature synthesis of triazine covalent organic frameworks for size-selective intercalation of molecules and fast water. Retrieved from [Link]

Sources

• 1. 6-Chloro-1,3,5-triazine-2,4-diamine|CAS 3397-62-4 [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN101624379A - Method for preparing 2-chlorine-4, 6-dimethoxy-1, 3, 5-triazine - Google Patents [patents.google.com]
• 4. Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. 6-Chloro-N 2,N 4-di-p-tolyl-1,3,5-triazine-2,4-diamine dimethyl­formamide monosolvate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. This document is designed for researchers, chemists, and drug development professionals who are working with s-triazine scaffolds. Here, we provide in-depth, field-proven insights into the common challenges encountered during the synthesis, focusing on the identification and mitigation of side products. Our goal is to equip you with the expertise to troubleshoot and optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine?

The most reliable and widely used method for synthesizing substituted chlorotriazines is the sequential nucleophilic substitution of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).[1] The synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine involves a two-step, one-pot reaction with cyanuric chloride as the starting material. The process leverages the differential reactivity of the three chlorine atoms on the triazine ring.[2]

The synthesis proceeds by:

• Reacting cyanuric chloride with a first amine nucleophile at a low temperature (typically 0°C or below) to achieve monosubstitution.

• Introducing a second amine nucleophile at a slightly elevated temperature (e.g., room temperature) to achieve disubstitution, yielding the desired product.[2][3]

An acid acceptor, such as potassium or sodium carbonate, is used throughout the reaction to neutralize the hydrochloric acid (HCl) generated as a byproduct.[3][4]

Q2: Why is strict temperature control so critical in this synthesis?

Temperature control is the most critical parameter for achieving selectivity in the synthesis of asymmetrically substituted triazines. The carbon atoms in the triazine ring are electron-deficient and thus susceptible to nucleophilic attack. However, as each chlorine atom is replaced by an electron-donating amino group, the ring becomes less electrophilic, and the remaining chlorine atoms become less reactive.[1]

This decreasing reactivity allows for a stepwise substitution that can be controlled by temperature:

• First Substitution: Occurs readily at temperatures between 0-5°C.

• Second Substitution: Requires a higher temperature, typically between 20-40°C.

• Third Substitution: Requires significantly more energy, often needing temperatures above 60°C or even reflux conditions.[2]

Failure to maintain the correct temperature at each stage is the primary cause of side product formation, leading to mixtures of mono-, di-, and trisubstituted products.[3]

Q3: What are the most common side products I should expect in this synthesis?

The primary side products are typically a result of incorrect stoichiometry or poor temperature control. The most common impurities you may encounter are:

• Over-reaction Product: N²,N²,N⁴-trimethyl-1,3,5-triazine-2,4,6-triamine or other trisubstituted species, where the third chlorine has been displaced.

• Unreacted Intermediate: 2,4-dichloro-6-(dimethylamino)-1,3,5-triazine, the monosubstituted intermediate that failed to react further.

• Hydrolysis Product: 2-amino-4-(dimethylamino)-1,3,5-triazin-6-ol, where a chlorine atom is replaced by a hydroxyl group due to the presence of water.

• Symmetrically Disubstituted Product: 6-chloro-N²,N⁴-dimethyl-1,3,5-triazine-2,4-diamine if the reaction intended to use two different amines and the control was poor.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems, their underlying causes, and actionable solutions to improve the purity and yield of your target compound.

Issue 1: My final product is contaminated with a higher molecular weight species, and the yield of my desired product is low.

• Suspected Side Product: Trisubstituted byproducts, such as N²,N²,N⁴,N⁴-tetramethyl-1,3,5-triazine-2,6-diamine or 2,4,6-tris(dimethylamino)-1,3,5-triazine.

• Causality: This is a classic case of over-reaction. It occurs if the temperature is allowed to rise too high (e.g., >50-60°C) during the second substitution step, providing enough energy to displace the final, least reactive chlorine atom.[2] Using a molar excess of the amine nucleophile can also drive the reaction towards trisubstitution.

• Troubleshooting & Validation:

  • Strict Temperature Monitoring: Maintain the reaction temperature for the second substitution step rigorously, ideally below 40°C. Use an ice bath to manage any exotherms, especially during the addition of the amine.

  • Stoichiometric Control: Use precise molar equivalents of your amine reagents. For the second substitution, do not use a large excess of the amine. A slight excess (e.g., 1.05 equivalents) may be acceptable, but this should be optimized.

  • Purification: These higher molecular weight, often more non-polar byproducts can typically be separated from the desired dichlorinated product by column chromatography on silica gel.

Issue 2: I am isolating a significant amount of the monosubstituted intermediate, 2,4-dichloro-6-(dimethylamino)-1,3,5-triazine.

• Suspected Side Product: Unreacted monosubstituted intermediate.

• Causality: This indicates an incomplete reaction. The cause is often insufficient thermal energy for the second substitution to proceed to completion. Other factors can include inadequate reaction time, poor mixing (especially in heterogeneous mixtures), or deactivation of the nucleophile.

• Troubleshooting & Validation:

  • Verify Temperature: Ensure the temperature for the second substitution step reached the target (e.g., 25-40°C). A reaction that is too cold will be sluggish.[3]

  • Increase Reaction Time: Monitor the reaction by Thin Layer Chromatography (TLC) or LC-MS. If the reaction has stalled, consider extending the reaction time at the target temperature.

  • Ensure Efficient Stirring: The reaction mixture can be a slurry. Use a powerful overhead stirrer or a large magnetic stir bar to ensure the reagents are well-mixed.

  • Check Base Stoichiometry: Ensure at least one equivalent of the acid acceptor (e.g., K₂CO₃) is present for each substitution step to neutralize the HCl byproduct. Un-neutralized HCl will protonate the amine nucleophile, rendering it inactive.

Issue 3: My product has poor solubility and I detect an impurity with a mass corresponding to the replacement of -Cl with -OH.

• Suspected Side Product: Hydrolysis products, such as 2-amino-4-(dimethylamino)-1,3,5-triazin-6-ol.

• Causality: The C-Cl bonds on the triazine ring are susceptible to hydrolysis, particularly under basic conditions or at elevated temperatures in the presence of water. This can occur if non-anhydrous solvents are used or if the workup procedure involves prolonged exposure to aqueous base. These hydroxy-triazines (triazinols) are often less soluble and can complicate purification.

• Troubleshooting & Validation:

  • Use Anhydrous Conditions: Employ anhydrous solvents (e.g., dry acetone or THF) and ensure reagents are dry, especially if the reaction is sensitive.

  • Control pH During Workup: When quenching the reaction with water, do so at a low temperature. If an aqueous wash is needed, use neutral or slightly acidic water first before any basic wash, and minimize contact time.

  • Purification: Triazinols can sometimes be removed by recrystallization or by washing the solid product with a solvent in which the desired product is soluble but the impurity is not.

Visualizing Reaction Pathways

The following diagrams illustrate the intended synthetic route and the formation of common side products.

Desired Synthetic Pathway

Caption: Divergent pathways leading to common impurities.

Recommended Experimental Protocol

This protocol is designed to be a self-validating system, with checkpoints to ensure the reaction is proceeding as expected.

Materials:

• Cyanuric chloride

• Dimethylamine (40% in H₂O or 2M in THF)

• Ammonium hydroxide (e.g., 28% in H₂O)

• Potassium carbonate (K₂CO₃)

• Acetone (anhydrous)

• Deionized water & Crushed ice

Procedure:

• Setup: In a fume hood, equip a 3-neck round-bottom flask with an overhead stirrer, a thermometer, and a dropping funnel.

• Monosubstitution Step:

  • Charge the flask with cyanuric chloride (1.0 eq) and anhydrous acetone to form a slurry (~0.5 M).

  • Cool the slurry to 0°C using an ice-salt bath.

  • In a separate beaker, prepare a solution of dimethylamine (1.0 eq) and potassium carbonate (1.1 eq) in a minimal amount of water or acetone.

  • Add the dimethylamine solution dropwise to the cyanuric chloride slurry via the dropping funnel, ensuring the internal temperature does not exceed 5°C. [3] * Stir vigorously at 0-5°C for 3-4 hours.

  • Validation Checkpoint: Take a sample for TLC or LC-MS analysis to confirm the consumption of cyanuric chloride and the formation of the monosubstituted intermediate.

• Disubstitution Step:

  • Prepare a solution of ammonium hydroxide (1.05 eq) and potassium carbonate (1.1 eq).

  • Add this solution dropwise to the reaction mixture.

  • After the addition is complete, remove the ice bath and allow the reaction to slowly warm to room temperature (~25°C).

  • Continue stirring at room temperature for 6-8 hours, or until the reaction is complete.

  • Validation Checkpoint: Monitor the disappearance of the monosubstituted intermediate by TLC or LC-MS. Gentle warming to 35-40°C can be applied if the reaction is slow, but do not exceed 40°C.

• Workup and Purification:

  • Once the reaction is complete, pour the mixture slowly into a beaker containing a large volume of crushed ice and water with stirring.

  • A white precipitate of the crude product should form.

  • Stir the slurry for 30 minutes, then collect the solid by vacuum filtration.

  • Wash the filter cake thoroughly with cold water until the filtrate is neutral.

  • Dry the solid under vacuum. The product can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water or acetonitrile).

Summary of Potential Side Products

Compound Name	Structure	Molecular Weight ( g/mol )	Common Cause
Desired Product	6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine	173.60 [5]	Controlled sequential substitution
Unreacted Intermediate	2,4-dichloro-6-(dimethylamino)-1,3,5-triazine	191.03	Incomplete reaction (low temp/short time)
Trisubstituted Byproduct	N²,N²,N⁴,N⁴-tetramethyl-1,3,5-triazine-2,6-diamine	197.25	Over-reaction (high temp / excess amine)
Hydrolysis Byproduct	2-amino-4-(dimethylamino)-1,3,5-triazin-6-ol	155.16	Presence of water, non-optimal pH

References

• Blotny, G. (2006). Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Tetrahedron, 62(41), 9507–9522. Available at: [Link]

• Shaikh, et al. (2016). Synthetic scheme for 2,4-diamino-6-chloro-t[4][6][7]riazines. ResearchGate. Available at: [Link]

• Google Patents. (2014). Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine. CN104327111A.

• Lima, P. C., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(11), 81-93. Available at: [Link]

• PubChem. (n.d.). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. National Center for Biotechnology Information. Available at: [Link]

• New Journal of Chemistry. (2014). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. RSC Publishing. Available at: [Link]

• Google Patents. (1987). Process for reacting cyanuric chloride with ammonia or with amines. US4678852A.

• Sumby, C. J., et al. (2007). Byproducts in the Synthesis of Di-2-pyrazinylmethane. Journal of Heterocyclic Chemistry, 44(4), 951-954. Available at: [Link]

• IOP Conference Series: Materials Science and Engineering. (2018). Synthesis of a novel polymer via the coupling reaction of cyanuric chloride and a di-amine. IOP Publishing. Available at: [Link]

• Defense Technical Information Center. (1962). Synthesis and Properties of Some Cyanuric Chloride Derivatives. Available at: [Link]

• Kumar, R., et al. (2019). Protocol for synthesis of di- and tri-substituted s-triazine derivatives. MethodsX, 6, 273-279. Available at: [Link]

• ChemBK. (n.d.). 6-Chloro-N2,N4-di-isopropyl-1,3,5-triazine-2,4-diamine. Available at: [Link]

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• 2. oaji.net [oaji.net]
• 3. Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. CN104910086A - Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Google Patents [patents.google.com]

Technical Support Center: Optimizing the Synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Welcome to the technical support guide for the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. This document is designed for researchers, chemists, and drug development professionals seeking to enhance the yield and purity of this versatile synthetic intermediate. We will delve into the reaction's core principles, provide a robust, field-tested protocol, and address common issues through a detailed troubleshooting guide and FAQ section.

Reaction Fundamentals: The Principle of Selective Substitution

The synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine from cyanuric chloride is a classic example of a sequential nucleophilic aromatic substitution. The key to a high-yield reaction lies in exploiting the decreasing reactivity of the chlorine atoms on the s-triazine ring as they are successively replaced by electron-donating amino groups.[1]

• First Substitution: The first chlorine atom on cyanuric chloride is highly electrophilic and reacts readily with a nucleophile, even at low temperatures (0–5 °C).

• Second Substitution: After the addition of one dimethylamino group, the electron-donating nature of the nitrogen deactivates the ring slightly. The second substitution requires more moderate conditions, typically proceeding efficiently at ambient temperature.[2]

• Third Substitution: The final chlorine atom is significantly less reactive and requires forcing conditions, such as elevated temperatures (reflux), for substitution to occur.[2]

By carefully controlling the reaction temperature, we can selectively achieve disubstitution, minimizing the formation of both the under-reacted monosubstituted intermediate and the over-reacted trisubstituted byproduct.

Caption: Sequential substitution pathway for the synthesis of the target diamine.

Optimized Synthesis Protocol

This protocol is designed to maximize the yield of the desired disubstituted product by carefully managing stoichiometry and temperature.

Reagent and Stoichiometry Table

Reagent	Formula	MW ( g/mol )	Moles (mmol)	Equivalents	Amount
Cyanuric Chloride	C₃Cl₃N₃	184.41	50	1.0	9.22 g
Dimethylamine (40% in H₂O)	C₂H₇N	45.08	105	2.1	11.8 mL
Sodium Carbonate	Na₂CO₃	105.99	110	2.2	11.66 g
Acetone (Anhydrous)	C₃H₆O	-	-	-	250 mL

Step-by-Step Methodology

• Preparation: In a 500 mL three-neck round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, suspend cyanuric chloride (9.22 g, 50 mmol) and sodium carbonate (11.66 g, 110 mmol) in 150 mL of anhydrous acetone.

• Cooling: Cool the stirred suspension to 0–5 °C using an ice-water bath. Maintaining this low temperature is crucial for the initial phase of the reaction to ensure selectivity.[3]

• First Nucleophilic Addition: Slowly add a solution of 40% aqueous dimethylamine (11.8 mL, 105 mmol) dropwise via the dropping funnel over 30–45 minutes. Ensure the internal temperature does not rise above 5 °C. Localized overheating can lead to the formation of byproducts.

• Second Nucleophilic Addition: After the addition is complete, continue stirring the reaction mixture at 0–5 °C for an additional 2 hours.

• Warming and Completion: Remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Continue stirring for 12–18 hours to drive the second substitution to completion.

• Reaction Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) with a suitable eluent system (e.g., Ethyl Acetate/Hexane 1:1). The disappearance of the monosubstituted intermediate spot indicates completion.

• Workup:

  • Filter the reaction mixture to remove the sodium carbonate and the precipitated sodium chloride byproduct.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetone.

  • Re-dissolve the resulting crude solid in dichloromethane (150 mL) and wash with water (2 x 100 mL) to remove any remaining inorganic salts.

• Isolation and Purification:

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and evaporate the solvent to yield the crude product.

  • Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to obtain pure 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine as a white solid.

Caption: Experimental workflow for the optimized synthesis.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis, their probable causes, and effective solutions.

Issue / Question	Probable Cause(s)	Recommended Solution(s)
Q1: Low yield with significant starting material or monosubstituted intermediate remaining.	1. Insufficient Reaction Time: The reaction was not allowed to proceed to completion after warming. 2. Inefficient Acid Scavenging: The base (Na₂CO₃) was not sufficient or of poor quality, failing to neutralize the HCl byproduct. 3. Temperature Too Low: The reaction was not allowed to warm to ambient temperature to facilitate the second substitution.	1. Extend the reaction time at room temperature to 24 hours and re-check via TLC. 2. Ensure the sodium carbonate is anhydrous and finely powdered for maximum surface area. Use a slight excess (2.2 eq). 3. Confirm that the ice bath was removed and the reaction reached ambient temperature for the final stirring period.
Q2: Low yield with a major byproduct that has a low Rf value on TLC.	1. Over-reaction: This byproduct is likely the fully substituted N,N,N',N',N'',N''-hexamethyl-1,3,5-triazine-2,4,6-triamine. 2. Poor Temperature Control: The temperature exceeded 5 °C during the dimethylamine addition, causing the third substitution to occur. 3. Incorrect Stoichiometry: A significant excess of dimethylamine was used.	1. Strictly maintain the reaction temperature between 0 and 5 °C during the addition phase. Use a calibrated thermometer. 2. Add the dimethylamine solution very slowly (dropwise) to prevent localized heating. 3. Carefully measure the equivalents of dimethylamine; do not exceed 2.1 equivalents.
Q3: Formation of an insoluble white precipitate that is not the product.	1. Hydrolysis: Cyanuric chloride and its chlorinated intermediates are highly susceptible to hydrolysis in the presence of water, forming cyanuric acid or other hydroxy-triazines which are often insoluble.[4][5] 2. Use of Wet Solvent: The acetone used was not anhydrous.	1. Ensure all glassware is oven-dried before use. 2. Use a grade of acetone with low water content or dry it over molecular sieves. 3. While aqueous dimethylamine is common, if hydrolysis is a persistent issue, consider using a solution of dimethylamine in an anhydrous solvent like THF.
Q4: The final product is difficult to purify by recrystallization.	1. Co-precipitation of Impurities: The crude product may contain a mixture of the desired product and the over-reacted byproduct, which can hinder crystal formation. 2. Oily Product: The presence of impurities can sometimes cause the product to oil out instead of crystallizing.	1. If recrystallization is ineffective, purify the crude material using flash column chromatography on silica gel. 2. Ensure the workup was effective in removing all inorganic salts before attempting recrystallization.

Frequently Asked Questions (FAQs)

• Q: What is the primary safety concern when handling cyanuric chloride? A: Cyanuric chloride is a fuming solid and a lachrymator (irritates the eyes and mucous membranes).[6] It should always be handled in a well-ventilated fume hood. It is also highly reactive with water and moisture, so care must be taken to avoid contact.

• Q: Can I use a different base, like triethylamine (TEA) or DIPEA? A: Yes, tertiary amine bases can be used. However, inorganic bases like sodium or potassium carbonate are often preferred because they are inexpensive and the resulting hydrochloride salts are easily removed by filtration.[3] If using a tertiary amine, it will need to be removed during the aqueous workup.

• Q: Why is it important for the substitution order to be correct when synthesizing mixed-substituent triazines? A: The reactivity of the s-triazine ring is heavily influenced by the substituents. Once an amine is added, it becomes very difficult to substitute the remaining chlorines with less nucleophilic species like alcohols.[3] Therefore, for mixed substitutions, the order of addition is critical and typically proceeds from the least activating to the most activating nucleophile.

• Q: My yield is consistently around 40-50%. Is this normal? A: While yields can vary, a properly optimized reaction should achieve yields significantly higher than 50%. Yields in the range of 44-98% for similar disubstituted chloro-diamino-triazines have been reported in the literature.[1][2] If your yield is consistently low, revisit the troubleshooting guide, paying close attention to temperature control and moisture prevention.

References

• Shaikh, A. et al. (2011). Synthetic scheme for 2,4-diamino-6-chloro-[3][7][8]triazines. ResearchGate. Available at: [Link]

• Barros, M. et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 81-99. Available at: [Link]

• Kumar, R. et al. (2019). Protocol for synthesis of di- and tri-substituted s-triazine derivatives. MethodsX, 6, 2698-2704. Available at: [Link]

• Barros, M. et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. MDPI. Available at: [Link]

• Claramunt, R. M. et al. (2006). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry, 30(10), 1467-1476. Available at: [Link]

• CN101624379A - Method for preparing 2-chlorine-4, 6-dimethoxy-1, 3, 5-triazine. Google Patents.

• PubChem (n.d.). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. PubChem. Available at: [Link]

• Sun, C. et al. (2016). Kinetics of Cyanuric Chloride Hydrolysis in Aqueous Solution. ResearchGate. Available at: [Link]

• US4678852A - Process for reacting cyanuric chloride with ammonia or with amines. Google Patents.

• OECD SIDS (2001). Cyanuric chloride. UNEP Publications. Available at: [Link]

• US3586679A - Process for the production of 2,4-dichloro-6-amino-s-triazines. Google Patents.

• PubChem (n.d.). Cyanuric chloride. PubChem. Available at: [Link]

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• 1. mdpi.com [mdpi.com]
• 2. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. Cyanuric chloride | C3Cl3N3 | CID 7954 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 6-Chloro-1,3,5-triazine-2,4-diamine|CAS 3397-62-4 [benchchem.com]

Technical Support Center: Purification of 6-Chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine Derivatives

Welcome to the technical support center for the purification of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of this important class of compounds. Drawing upon established methodologies and field-proven insights, this resource aims to empower you to achieve high purity and yield in your experiments.

I. Understanding the Chemistry: Potential Impurities and Stability

The purification strategy for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine derivatives is intrinsically linked to their synthesis. These compounds are typically prepared via sequential nucleophilic substitution of cyanuric chloride.[1] This synthetic route, while versatile, can lead to a predictable set of impurities.

Common Impurities:

• Unreacted Starting Materials: Residual cyanuric chloride or monosubstituted intermediates.

• Over-reacted Byproducts: Trisubstituted triazines, where the chlorine atom has been displaced by another nucleophile.

• Hydrolysis Products: The chloro group can be hydrolyzed to a hydroxyl group, especially in the presence of water and acid or base, forming the corresponding 2-hydroxy-4,6-diamino-1,3,5-triazine derivative.[2] Diamino-substituted chlorotriazines are generally more resistant to hydrolysis than their dichloro counterparts.[2]

Stability Considerations:

While generally stable, prolonged exposure to harsh acidic or basic conditions, especially at elevated temperatures, should be avoided to minimize hydrolysis of the C-Cl bond.[3]

II. Frequently Asked Questions (FAQs)

Q1: My crude product is a sticky oil instead of a solid. How should I proceed with purification?

A1: "Oiling out" is a common issue. This can be due to the presence of residual solvents or impurities that depress the melting point. Before attempting recrystallization, it's advisable to perform a liquid-liquid extraction to remove highly polar or non-polar impurities. Dissolve the crude oil in a suitable organic solvent like ethyl acetate or dichloromethane, wash with water and brine, dry the organic layer, and concentrate under reduced pressure. If the product is still an oil, column chromatography is the recommended next step.

Q2: What is the best method to monitor the progress of my purification?

A2: Thin-layer chromatography (TLC) is an indispensable tool. Given the aromatic nature of the triazine core, spots can typically be visualized under short-wave UV light (254 nm).[4] For compounds that are not UV-active or for enhanced visualization, specific staining reagents can be used. A potassium permanganate stain is a good general-purpose choice for visualizing a wide range of organic compounds.[4] For more specific detection of nitrogen-containing heterocycles, iodine vapor or Dragendorff's reagent can be effective.[5][6]

Q3: I'm seeing multiple spots on TLC even after column chromatography. What could be the issue?

A3: This could be due to several factors:

• Inadequate Separation: The chosen eluent system may not be optimal. Re-evaluate your solvent system by testing various polarities and solvent combinations.

• Compound Decomposition: The compound may be degrading on the silica gel. This can be mitigated by deactivating the silica gel with a small amount of triethylamine in the eluent (e.g., 0.1-1%).

• Rotamers: In some cases, particularly with complex N-substituents, you might be observing rotamers which can sometimes separate on TLC. Analyzing the collected fractions by ¹H NMR can help confirm if they are isomers or the same compound.

III. Troubleshooting Purification Techniques

This section provides detailed troubleshooting guides for the most common purification methods for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine derivatives.

Recrystallization

Recrystallization is a powerful technique for purifying solid compounds. The key is to find a solvent that dissolves the compound well at high temperatures but poorly at low temperatures.

Troubleshooting Guide: Recrystallization

Issue	Potential Cause(s)	Recommended Solution(s)
Compound "oils out" instead of crystallizing.	The boiling point of the solvent is higher than the melting point of the compound. The solution is too concentrated.	Add a small amount of a co-solvent in which the compound is more soluble to the hot mixture. Reheat the solution to ensure complete dissolution and then allow it to cool more slowly.
No crystals form upon cooling.	Too much solvent was used. The solution is not sufficiently supersaturated.	Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal. If that fails, slowly evaporate some of the solvent and cool again.
Low recovery of purified product.	The compound has significant solubility in the cold solvent. Crystals were lost during filtration.	Cool the solution in an ice bath to minimize solubility. Wash the collected crystals with a minimal amount of ice-cold solvent. Ensure a proper filtration setup to avoid loss of product.
Product purity is still low after recrystallization.	The impurities have similar solubility profiles to the product.	A single recrystallization may not be sufficient. A second recrystallization may be necessary. Alternatively, consider a different purification technique like column chromatography.

Step-by-Step Recrystallization Protocol (Example with Heptane):

This protocol is adapted from a method used for a similar compound, 2-chloro-4,6-dimethoxy-1,3,5-triazine.[5]

• Solvent Screening: In a small test tube, add a small amount of your crude product and a few drops of heptane. Heat the mixture. If the compound dissolves when hot and precipitates when cool, heptane is a potentially suitable solvent.

• Dissolution: Place the crude product in an Erlenmeyer flask. Add a minimal amount of hot heptane while stirring until the solid is completely dissolved.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold heptane.

• Drying: Dry the purified crystals under vacuum.

Data Presentation: Common Recrystallization Solvents

Solvent/System	Comments	Reference
Heptane	Good for less polar derivatives.[5]	[5]
Acetone	A general-purpose solvent for many organic compounds.	BenchChem
Water	For highly polar derivatives; some diamino-chloro-triazines are stable to recrystallization from boiling water.[2]	[2]
Ethanol/Water	A versatile mixed-solvent system for tuning polarity.	BenchChem
Dichloromethane/Pentane	A two-solvent system where the compound is dissolved in a minimal amount of the more soluble solvent (DCM) and the less soluble solvent (pentane) is added to induce precipitation.	Reddit

Flash Column Chromatography

Flash column chromatography is a highly effective method for separating compounds with different polarities.

Troubleshooting Guide: Flash Column Chromatography

Issue	Potential Cause(s)	Recommended Solution(s)
Poor separation of spots.	Inappropriate solvent system. Column was not packed properly.	Optimize the eluent system using TLC. A good starting point is a solvent system that gives your product an Rf value of ~0.3. Ensure the column is packed uniformly without any cracks or air bubbles.
Compound is stuck on the column.	The eluent is not polar enough. The compound is interacting too strongly with the silica gel.	Gradually increase the polarity of the eluent. If the compound is basic, adding a small amount of triethylamine (0.1-1%) to the eluent can help with elution.
Tailing of spots.	The column is overloaded with the sample. The compound is interacting strongly with the silica gel.	Reduce the amount of sample loaded onto the column. Add a small amount of a more polar solvent or triethylamine to the eluent.
Cracks in the silica gel bed.	The column ran dry. The heat of adsorption of the solvent caused cracking.	Never let the solvent level drop below the top of the silica gel. Pack the column using the less polar solvent of your eluent system to minimize heat generation.

Step-by-Step Flash Column Chromatography Protocol:

• TLC Analysis: Determine the optimal eluent system by TLC. A common starting point for triazine derivatives is a mixture of hexanes and ethyl acetate.[2] For more polar compounds, a methanol/dichloromethane system can be used.[2]

• Column Packing: Pack a glass column with silica gel using the wet slurry method with your chosen eluent.

• Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a more volatile solvent (like dichloromethane). Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column.

• Elution: Run the column by applying gentle air pressure, collecting fractions in test tubes.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Visualization: Column Chromatography Workflow

Caption: Workflow for flash column chromatography.

Preparative High-Performance Liquid Chromatography (Prep HPLC)

For achieving the highest purity, preparative HPLC is the method of choice. It operates on the same principles as analytical HPLC but uses larger columns and higher flow rates to isolate larger quantities of material.[7]

Troubleshooting Guide: Preparative HPLC

Issue	Potential Cause(s)	Recommended Solution(s)
Peak fronting or tailing.	Column overload. Inappropriate sample solvent.	Reduce the injection volume or the concentration of the sample. Dissolve the sample in the mobile phase whenever possible to avoid solvent effects.
Poor resolution between peaks.	The mobile phase composition is not optimal. The flow rate is too high.	Perform analytical HPLC first to optimize the separation method before scaling up to preparative HPLC. Reduce the flow rate to improve separation efficiency.
High backpressure.	Clogged column frit or tubing. Particulate matter in the sample or mobile phase.	Filter all samples and mobile phases before use. If the backpressure is still high, reverse-flush the column (if permissible by the manufacturer) or replace the column frit.
No peaks detected.	Detector issue (e.g., lamp off). No sample injected.	Check the detector settings and ensure the lamp is on. Verify that the injection system is functioning correctly.

Step-by-Step Preparative HPLC Protocol:

• Analytical Method Development: Develop a robust analytical HPLC method first on a C18 column. A common mobile phase for triazines is a gradient of water and acetonitrile.[8] UV detection is typically performed around 220 nm.[8]

• Scale-Up: Scale up the analytical method to a preparative scale by increasing the column diameter, flow rate, and injection volume proportionally.

• Sample Preparation: Dissolve the sample in the mobile phase or a solvent that is weaker than the mobile phase to ensure good peak shape. Filter the sample through a 0.45 µm filter.

• Purification: Inject the sample onto the preparative HPLC system and collect the fractions corresponding to the peak of interest.

• Purity Analysis: Analyze the collected fractions by analytical HPLC to confirm their purity.

• Solvent Removal: Combine the pure fractions and remove the solvent, often by lyophilization or rotary evaporation.

Visualization: Analytical to Preparative HPLC Workflow

Caption: From analytical method development to preparative HPLC purification.

IV. References

• Biotage. (n.d.). Successful flash chromatography. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine. Retrieved from

• MDPI. (n.d.). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Retrieved from [Link]

• PubChem. (n.d.). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones. Retrieved from [Link]

• MDPI. (n.d.). Solid Dispersant-Based Dispersive Liquid–Liquid Microextraction for Determining Triazine Herbicides in Environmental Water Samples. Retrieved from [Link]

• Shimadzu. (n.d.). Diagnosing HPLC Chromatography Problems & Troubleshooting. Retrieved from [Link]

• Shimadzu. (n.d.). Preparative HPLC Systems. Retrieved from [Link]

• Chemistry LibreTexts. (2021, August 22). 5.7: Visualizing TLC Plates. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• YouTube. (2025, March 26). Introduction of Preparative HPLC with LH40. Retrieved from [Link]

• EPFL. (n.d.). TLC Visualization Reagents. Retrieved from [Link]

• PubMed Central. (2022, October 1). Reaction Scope of Methyl 1,2,3-Triazine-5-carboxylate with Amidines and Impact of C4/C6 Substitution. Retrieved from [Link]

• ResearchGate. (n.d.). Synthetic scheme for 2,4-diamino-6-chloro-[5][9][10]triazines. Retrieved from [Link]

• YouTube. (2021, August 22). Visualizing a TLC plate. Retrieved from [Link]

• PubMed Central. (2018, November 1). Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game. Retrieved from [Link]

• RSC Publishing. (2025, October 21). A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Crystallization Solvents.pdf. Retrieved from [Link]

• Royal Society Open Science. (2024, May 8). Bis(dimethylpyrazolyl)-aniline-s-triazine derivatives as efficient corrosion inhibitors for C-steel and computational studies. Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 18). 5.4: Hydrolysis Reactions. Retrieved from [Link]

• Reddit. (2019, December 18). Recrystallization with two solvents. Retrieved from [Link]

• RSC Publishing. (n.d.). GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. Retrieved from [Link]

• WordPress.com. (2006, September 27). TLC Staining solutions. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) A New Synthesis of Amino Substituted Azolo[5][9][10]triazines via Reaction of N1,N1-Dimethyl-N2-azolylformamidines with Cyanamide. Retrieved from [Link]

• Google Patents. (n.d.). Process for the manufacture of 4, 6-dichloro-1, 3, 5-triazine derivatives. Retrieved from

• ResearchGate. (n.d.). Synthesis of 6,N²-diaryl-1,3,5-triazine-2,4-diamines (1–126). Retrieved from [Link]

• ResearchGate. (n.d.). Solubility determination and recrystallization studies of guanidinium 5,5'-azotetrazolate. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of 6-Chloro-N,N,N',N'-tetrakis-pyridin-2-ylmethyl-[5][9][10]triazine-2,4-diamine. Retrieved from [Link]

• NIH. (n.d.). 6-Chloro-N 2,N 4-di-p-tolyl-1,3,5-triazine-2,4-diamine dimethylformamide monosolvate. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) 6-Chloro-N,N-di-p-tolyl-1,3,5-triazine-2,4-diamine acetone solvate. Retrieved from [Link]

• Aurigene Pharmaceutical Services. (2024, May 28). Troubleshooting and Performance Improvement for HPLC. Retrieved from [Link]

• ResearchGate. (n.d.). Chapter 3 – Structural characterization of triazines. Retrieved from [Link]

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• 10. 6-Chloro-N,N-diethyl-1,3,5-triazine-2,4-diamine (CAT) sensor based on biomimetic recognition utilizing a molecularly imprinted artificial receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges with 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Introduction: Welcome to the technical support guide for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. This molecule is a valuable intermediate in the synthesis of targeted therapeutics and novel agrochemicals. However, its rigid, planar triazine core and chloro-substituent contribute to significant solubility challenges, particularly in aqueous media required for biological screening and formulation development. This guide is designed for researchers, scientists, and drug development professionals to provide a framework for understanding and systematically overcoming these solubility hurdles. We will move beyond simple solvent lists to explain the physicochemical principles behind each strategy, empowering you to make informed decisions for your specific experimental context.

Section 1: Compound Profile & Physicochemical Characteristics

Understanding the intrinsic properties of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is the first step in diagnosing and solving solubility issues. The molecule's structure inherently favors crystallinity and hydrophobicity, making it a classic "brick-dust" type compound.

Property	Value	Source
IUPAC Name	6-chloro-2-N,2-N-dimethyl-1,3,5-triazine-2,4-diamine	[1]
Molecular Formula	C₅H₈ClN₅	[1]
Molecular Weight	173.60 g/mol	[1]
Predicted pKa	3.90 ± 0.10 (for the parent diamine)	[2]
Hydrogen Bond Donors	1 (primary amine)	[1]
Hydrogen Bond Acceptors	5 (ring and amine nitrogens)	[1]
Predicted LogP	1.5	[1]
Appearance	White to pale yellow crystalline powder	[2]

The key takeaway from this profile is the molecule's basicity, attributed to the nitrogen atoms in the triazine ring and the amino groups. This property is the primary lever for manipulating aqueous solubility through pH adjustment.

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common solubility challenges in a direct question-and-answer format.

Q1: My compound won't dissolve in my standard aqueous buffer (e.g., PBS at pH 7.4). Why is this happening?

A: This is the most frequently encountered issue and stems from the molecule's physicochemical nature. The triazine ring is hydrophobic, and the positive LogP value indicates a preference for a non-polar environment over water.[1] At neutral pH, the molecule is uncharged, maximizing its ability to self-associate and resist solvation by water. To achieve solubility in an aqueous system, you must disrupt the stable crystal lattice and overcome the hydrophobic effect. This typically requires energy input (heat) or chemical modification of the solvent or solute (co-solvents, pH adjustment).

Q2: What is the recommended starting solvent for preparing a high-concentration stock solution?

A: For initial stock preparation, water-miscible polar aprotic solvents are the best choice. We strongly recommend Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) .

• Causality: These solvents are powerful because they can effectively solvate both polar and non-polar parts of the molecule, breaking the intermolecular forces in the crystal lattice. Their high miscibility with water allows for subsequent dilution into aqueous buffers, although this step must be managed carefully to avoid precipitation (see Q4). For related triazine compounds, DMSO and DMF have been shown to be effective.[2][3]

Q3: How can I increase the aqueous solubility of the compound for my biological assays?

A: A multi-pronged approach is often necessary. The following strategies are ordered from simplest to most complex.

• Strategy A: pH Adjustment (Ionization)

  • Mechanism: The most effective strategy for this class of compounds is to lower the pH of your aqueous medium. The triazine structure contains basic nitrogen atoms. By lowering the pH below the compound's pKa (the parent diamine has a predicted pKa of ~3.9), you protonate these sites.[2] This creates a cationic, charged species which is dramatically more soluble in polar solvents like water due to favorable ion-dipole interactions.

  • Recommendation: Prepare your buffer at a pH of 2-3 using a biologically compatible acid (e.g., HCl or citrate buffer). Test the compound's stability at this pH if the experiment is prolonged.

• Strategy B: Co-Solvent Addition

  • Mechanism: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system. This makes the environment more favorable for a hydrophobic solute. The co-solvent essentially creates "pockets" of lower polarity within the aqueous bulk, reducing the energy penalty of solvation.

  • Recommended Co-solvents:

    • Ethanol: Effective for increasing the solubility of related triazine pesticides by over an order of magnitude.[4]

    • Acetonitrile: Commonly used in analytical methods (HPLC) for triazines, indicating it is a good solubilizing agent.[5]

    • Polyethylene Glycol (PEG 400): A less volatile and often more biocompatible option for in vitro and in vivo studies.

• Strategy C: Temperature Modification

  • Mechanism: For most solids, solubility is an endothermic process, meaning it increases with temperature.[6] Applying heat provides the energy needed to break the compound's crystal lattice bonds, allowing solvent molecules to interact with it. Studies on other triazines show a significant, near 3-fold increase in aqueous solubility for every 25°C rise in temperature.[4]

  • Recommendation: Gently warm your solvent (e.g., to 40-50°C) while attempting to dissolve the compound. Ensure your compound is stable at the elevated temperature for the required duration.

Q4: I dissolved my compound in 100% DMSO, but it precipitated when I diluted it into my aqueous assay buffer. What should I do?

A: This is a classic problem known as "crashing out." It occurs because while the compound is soluble in the organic stock solvent, it is not soluble in the final, predominantly aqueous solution.

• Solution Workflow:

  • Reduce Final Concentration: The simplest solution is to determine if you can achieve your scientific goals at a lower final concentration.

  • Increase Co-solvent Percentage: The final concentration of the organic solvent in your assay must be high enough to maintain solubility. Systematically increase the final percentage of DMSO or other co-solvent (e.g., from 0.5% to 1%, 2%, 5%). Always run a vehicle control to ensure the solvent itself does not affect your experimental results.

  • Change Dilution Method: Instead of adding the stock solution directly to the buffer, try adding the buffer to the stock solution slowly while vortexing. This can sometimes prevent localized high concentrations that initiate precipitation.

  • Combine Strategies: The most robust solution is often a combination. Use a co-solvent and adjust the pH of the final aqueous buffer. For example, dilute your DMSO stock into a pH 3.0 citrate buffer that contains 5% ethanol.

Q5: Are there any substances I should AVOID when trying to dissolve this compound in aqueous media?

A: Yes. Avoid high concentrations of neutral salts. Adding salts like sodium chloride (NaCl) can decrease the solubility of organic molecules in water, a phenomenon known as the "salting-out" effect.[5] This occurs because water molecules are drawn to solvate the salt ions, reducing the amount of "free" water available to dissolve your compound.

Section 3: Experimental Protocols & Workflows

Protocol 1: Preparation of a High-Concentration Stock Solution (10 mM in DMSO)

• Pre-Weigh: Accurately weigh 1.74 mg of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (MW: 173.6 g/mol ) into a sterile, chemically resistant microfuge tube or vial.

• Solvent Addition: Add 1.0 mL of high-purity, anhydrous DMSO to the vial.

• Solubilization: Cap the vial tightly. Vortex vigorously for 1-2 minutes.

• Gentle Heating (Optional): If the solid is not fully dissolved, place the vial in a heat block or water bath at 37-40°C for 10-15 minutes. Vortex intermittently.

• Visual Inspection: Ensure the solution is clear and free of any particulate matter before storing.

• Storage: Store at -20°C, protected from light and moisture. Before use, thaw completely and vortex to ensure homogeneity.

Protocol 2: Systematic Screening for an Optimal Aqueous Solvent System

This protocol provides a logical workflow to identify a suitable solvent system for your specific concentration needs.

Caption: Workflow for optimizing aqueous solubility.

Section 4: Safety & Handling

As a Senior Application Scientist, I must emphasize that proper safety protocols are non-negotiable.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and nitrile gloves when handling the compound.

• Handling: Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[7]

• Disposal: Dispose of chemical waste in accordance with your institution's environmental health and safety guidelines.

This guide provides a comprehensive framework for addressing the solubility of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. By understanding the underlying chemical principles and applying these troubleshooting strategies systematically, researchers can successfully prepare homogenous solutions for their experiments.

References

• Solid Dispersant-Based Dispersive Liquid–Liquid Microextraction for Determining Triazine Herbicides in Environmental Water Samples. MDPI. Available from: [Link]

• 1,3,5-Triazine-2,4-diamine, 6-chloro-. PubChem, National Center for Biotechnology Information. Available from: [Link]

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. PubChem, National Center for Biotechnology Information. Available from: [Link]

• Determination of hydroxy-s-triazines in water using HPLC or GC-MS. ResearchGate. Available from: [Link]

• Formulation strategies for poorly soluble drugs. ResearchGate. Available from: [Link]

• UV and temperature effects on chloroacetanilide and triazine herbicides degradation and cytotoxicity. National Center for Biotechnology Information. Available from: [Link]

• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. Available from: [Link]

• Triazine-Functionalized Covalent Organic Framework Ultrathin Films for Enhancing Local CO2 Concentrations in Electrochemical CO2 Reduction. ACS Publications. Available from: [Link]

• Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. National Center for Biotechnology Information. Available from: [Link]

• Chemical Properties of 1,3,5-Triazine-2,4-diamine, 6-chloro- (CAS 3397-62-4). Cheméo. Available from: [Link]

• Safety Data Sheet: 2-Chloro-4,6-dimethoxy-1,3,5-triazine. Carl ROTH. Available from: [Link]

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. National Center for Biotechnology Information. Available from: [Link]

• Improvement in solubility of poor water-soluble drugs by solid dispersion. National Center for Biotechnology Information. Available from: [Link]

• Determination of Triazine Herbicides in Drinking Water by Dispersive Micro Solid Phase Extraction with Ultrahigh-Performance Liquid Chromatography–High-Resolution Mass Spectrometric Detection. ACS Publications. Available from: [Link]

• Solubility of triazine pesticides in pure and modified subcritical water. PubMed. Available from: [Link]

• Determination of Triazines in Water Samples by High-Performance Liquid Chromatography with Diode-Array Detection. Chromatography Online. Available from: [Link]

• Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences. Available from: [Link]

• 1,3,5-Triazine-2,4-diamine, 6-chloro-N,N'-bis(1,1-dimethylethyl)-. PubChem, National Center for Biotechnology Information. Available from: [Link]

• Heat/PMS Degradation of Atrazine: Theory and Kinetic Studies. MDPI. Available from: [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. Available from: [Link]

• Techniques to improve the solubility of poorly soluble drugs. ResearchGate. Available from: [Link]

• Triazine derivatives patent. Google Patents.

• 6-Chloro-1,3,5-triazine-2,4-diamine chemical properties. LookChem. Available from: [Link]

• Solubility and Activity Coefficients of Three Triazine-Type Compounds in Various Low Ionic Strength Aqueous Solutions. Lamar University. Available from: [Link]

Sources

• 1. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine | C5H8ClN5 | CID 224971 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. wjbphs.com [wjbphs.com]
• 4. Solubility of triazine pesticides in pure and modified subcritical water - PubMed [pubmed.ncbi.nlm.nih.gov]
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Preventing decomposition of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine during reactions

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction to 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules for pharmaceutical and agrochemical research.[1] Its reactivity stems from the electrophilic nature of the carbon atom bonded to the chlorine, making it susceptible to nucleophilic aromatic substitution (SNAr).[1][2] However, this reactivity also makes the compound prone to decomposition, primarily through hydrolysis, which can lead to undesired byproducts and reduced yields. This guide will equip you with the knowledge to mitigate these challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine?

A1: The principal decomposition pathway is hydrolysis, where the chlorine atom is replaced by a hydroxyl group to form the corresponding hydroxy-triazine derivative. This reaction is catalyzed by both acidic and basic conditions. The triazine ring itself is an electron-deficient system, making the carbon atom attached to the chlorine highly susceptible to nucleophilic attack by water or hydroxide ions.[1][2]

Q2: How does pH affect the stability of the compound?

A2: The rate of hydrolysis is significantly influenced by pH. Both acidic and basic conditions can accelerate the decomposition of chlorotriazines.[3] Under acidic conditions, protonation of the triazine ring can further activate it towards nucleophilic attack. In basic media, the presence of hydroxide ions, a potent nucleophile, directly attacks the electrophilic carbon, leading to rapid hydrolysis. For optimal stability in aqueous solutions, maintaining a near-neutral pH is generally recommended, although the compound is most stable under anhydrous conditions.

Q3: What is the impact of temperature on the stability of this compound?

A3: Elevated temperatures significantly increase the rate of both the desired nucleophilic substitution reaction and the undesired hydrolysis.[2] Therefore, careful temperature control is paramount. For many nucleophilic substitution reactions involving chlorotriazines, it is advisable to start at low temperatures (e.g., 0 °C) and gradually increase the temperature only if necessary.[2][4] High temperatures can also lead to other side reactions and degradation pathways.

Q4: I am observing a significant amount of a hydroxylated byproduct in my reaction. What is the likely cause and how can I prevent it?

A4: The formation of a hydroxylated byproduct is a clear indication of hydrolysis of the starting material or the product. This is typically caused by the presence of water in the reaction mixture, often in combination with acidic or basic conditions. The hydrogen chloride (HCl) generated during the nucleophilic substitution reaction can create an acidic environment, which in the presence of even trace amounts of water, will catalyze hydrolysis.

To prevent this, ensure all solvents and reagents are rigorously dried before use. The use of a non-nucleophilic base or a proton sponge to scavenge the in-situ generated HCl is also highly recommended.[5]

Troubleshooting Guide

This section addresses common issues encountered during reactions with 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Issue 1: Low Yield of the Desired Substituted Product

Potential Cause	Troubleshooting Action	Scientific Rationale
Decomposition of starting material via hydrolysis	1. Ensure all solvents and reagents are anhydrous. 2. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 3. Add a non-nucleophilic base (e.g., DIPEA) or a proton sponge to neutralize HCl as it is formed.[5]	Water and acid catalyze the hydrolysis of the C-Cl bond, leading to the formation of the inactive hydroxy-triazine. An inert atmosphere prevents the introduction of atmospheric moisture. A base will scavenge the HCl byproduct, preventing acid-catalyzed hydrolysis.
Low reactivity of the nucleophile	1. Gradually increase the reaction temperature in a controlled manner. 2. Consider using a more polar aprotic solvent to enhance the nucleophilicity of the attacking species.	The reactivity of the chlorine on the triazine ring decreases after the first substitution.[2][6] Increasing the temperature provides the necessary activation energy for the reaction to proceed. Polar aprotic solvents can better solvate the cation of a nucleophilic salt, increasing the reactivity of the nucleophilic anion.
Steric hindrance	1. If using a sterically hindered nucleophile, a higher reaction temperature and longer reaction time may be necessary.	Steric bulk around the nucleophilic center can impede its approach to the electrophilic carbon on the triazine ring, slowing down the reaction rate.

Issue 2: Formation of Multiple Products or Unidentifiable Byproducts

Potential Cause	Troubleshooting Action	Scientific Rationale
Over-reaction or multiple substitutions	1. Carefully control the stoichiometry of the nucleophile. 2. Maintain a low reaction temperature (e.g., 0 °C) during the addition of the nucleophile.	The chlorine atoms on a triazine ring have different reactivities. By controlling the temperature and stoichiometry, selective mono-substitution can be achieved.[2]
Side reactions with the solvent	1. Choose an inert solvent that does not have nucleophilic groups (e.g., avoid alcohols if you do not want to form an ether).	Protic solvents like alcohols can act as nucleophiles and compete with the desired nucleophile, leading to a mixture of products.
Thermal degradation	1. Run the reaction at the lowest possible temperature that allows for a reasonable reaction rate. 2. Monitor the reaction progress closely and stop it as soon as the starting material is consumed.	Prolonged exposure to high temperatures can lead to complex degradation pathways beyond simple hydrolysis.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Aromatic Substitution with Minimal Decomposition

This protocol provides a general framework for reacting 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine with a generic amine nucleophile while minimizing hydrolysis.

Materials:

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

• Nucleophile (amine)

• Anhydrous aprotic solvent (e.g., THF, Dioxane, or DMF)

• Non-nucleophilic base (e.g., N,N-Diisopropylethylamine - DIPEA)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1 equivalent).

• Dissolve the starting material in the chosen anhydrous solvent.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve the amine nucleophile (1-1.2 equivalents) and DIPEA (1.5 equivalents) in the anhydrous solvent.

• Add the nucleophile/base solution dropwise to the stirred solution of the chlorotriazine at 0 °C.

• Monitor the reaction progress by TLC or LC-MS.

• After the reaction is complete, quench the reaction with water and extract the product with a suitable organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Monitoring Reaction Progress and Detecting Hydrolysis by LC-MS

Instrumentation:

• Liquid Chromatograph coupled to a Mass Spectrometer (LC-MS) with an ESI source.

Sample Preparation:

• Carefully withdraw a small aliquot (e.g., 10 µL) from the reaction mixture.

• Quench the aliquot immediately in a vial containing a larger volume of a suitable solvent (e.g., acetonitrile or methanol) to stop the reaction.

• Dilute the quenched sample further if necessary to be within the linear range of the instrument.

LC-MS Conditions (Example):

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start with a low percentage of B, and gradually increase to elute the compounds.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 1-5 µL.

• MS Detection: Positive ion mode. Monitor the m/z values for the starting material (C₅H₈ClN₅, [M+H]⁺ ≈ 174.05), the desired product, and the hydroxy byproduct (C₅H₉N₅O, [M+H]⁺ ≈ 156.08).

Visualizing the Process

Decomposition Pathway and Prevention Strategy

Caption: Key factors leading to decomposition and strategies for prevention.

Troubleshooting Workflow for Low Product Yield

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. US3586679A - Process for the production of 2,4-dichloro-6-amino-s-triazines - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. NCBI - WWW Error Blocked Diagnostic [misuse.ncbi.nlm.nih.gov]

Technical Support Center: Nucleophilic Substitution on the Triazine Ring

Welcome to the technical support center for researchers, scientists, and drug development professionals working with triazine chemistry. This guide provides in-depth, field-proven insights into troubleshooting nucleophilic aromatic substitution (SNAr) on the triazine ring. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to solve challenges with confidence.

Part 1: Foundational Concepts & Core Principles

This section addresses the fundamental questions regarding the reactivity of the triazine core. Understanding these principles is the first step in effective troubleshooting.

Q1: What makes the triazine ring so reactive towards nucleophiles?

The reactivity of the triazine ring is rooted in its electronic structure. Unlike benzene, which has a high resonance energy and is electron-rich, the triazine ring is considered electron-deficient.[1][2] This is due to the presence of three strongly electronegative nitrogen atoms, which exert a powerful electron-withdrawing inductive effect on the ring carbons.[2][3] This effect lowers the electron density at the carbon atoms, making them electrophilic and highly susceptible to attack by nucleophiles.[3] Consequently, triazines readily undergo nucleophilic substitution reactions, whereas similar reactions on electron-rich aromatic systems like benzene are much more difficult.[1][3]

The general mechanism for this transformation is the Nucleophilic Aromatic Substitution (SNAr) pathway. It is typically a two-step process:

• Addition of the Nucleophile: The nucleophile attacks one of the electron-deficient carbon atoms, breaking the aromaticity of the ring and forming a negatively charged, resonance-stabilized intermediate known as a Meisenheimer complex.[4] This initial attack is the rate-determining step of the reaction.[4]

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the expulsion of a leaving group (commonly a halide), resulting in the final substituted product.[4][5]

Caption: Figure 1: General SNAr Mechanism on a Dichlorotriazine.

Part 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section directly addresses the common experimental hurdles encountered when working with 1,3,5-triazines, particularly starting from 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride, TCT).

Issue 1: Controlling Reaction Selectivity

Q: My reaction with cyanuric chloride is producing an inseparable mixture of mono-, di-, and tri-substituted products. How can I selectively synthesize the mono-substituted product?

A: This is the most common challenge and stems from the stepwise nature of the substitution. The key to selectivity is rigorous temperature control.[3] The reactivity of the chlorine atoms on the triazine ring decreases significantly after each substitution. This is because the incoming nucleophile (typically an amine or alcohol) is an electron-donating group, which increases the electron density of the ring and deactivates it towards further nucleophilic attack.[3][6] This electronic deactivation allows for selective substitution by carefully controlling the reaction temperature.

Substitution Step	Leaving Group	Typical Reaction Temperature	Ring Reactivity
First Substitution	1st Chlorine	0–5 °C	High
Second Substitution	2nd Chlorine	Room Temperature (~20-25 °C)	Moderate
Third Substitution	3rd Chlorine	High Temperature / Reflux (>80 °C)	Low
Note: These temperatures are general guidelines and may need adjustment based on the nucleophile's reactivity.[3]

Root Cause Analysis & Solution Checklist:

• Poor Temperature Control: A slight increase in temperature can provide enough energy to overcome the activation barrier for the second substitution, leading to a product mixture.

  • Solution: Ensure your reaction vessel is well-submerged in an ice-water bath for the entire duration of the nucleophile addition and subsequent stirring. For highly reactive nucleophiles, a cooling bath at -10 to -20 °C may be necessary.[3]

• Localized Heating: Adding the nucleophile too quickly can create localized "hot spots" in the solution, promoting over-substitution.

  • Solution: Always add the nucleophile solution dropwise to the stirred solution of cyanuric chloride.[3]

• Reaction Monitoring: Letting the reaction run for too long, even at the correct temperature, can lead to the slow formation of the di-substituted product.

  • Solution: Monitor the reaction progress closely using Thin Layer Chromatography (TLC). The reaction should be quenched as soon as the cyanuric chloride starting material is consumed.[3]

Issue 2: Low or No Reaction Conversion

Q: My reaction is not proceeding, or the yield is very low. What factors should I investigate?

A: Low conversion is often a problem when attempting the second or third substitution, or when using a weakly reactive nucleophile.

Root Cause Analysis & Solution Checklist:

• Insufficient Reactivity (Energy): As noted above, the triazine ring becomes progressively deactivated. The energy input that works for the first substitution is often insufficient for the second or third.[3]

  • Solution: For the second substitution, allow the reaction to warm to room temperature. For the third, heating to reflux is often required.[3]

• Weak Nucleophile: The inherent nucleophilicity of your reactant is a major factor.

  • Solution: If using a weak nucleophile (e.g., a sterically hindered amine or an aniline with electron-withdrawing groups), more forcing conditions are necessary. This may include increasing the temperature, extending the reaction time, or using a stronger base to deprotonate the nucleophile more effectively.[3]

• Incorrect Base or Solvent: The choice of base and solvent is critical for both solubility and reactivity.

  • Solution: Inorganic bases like potassium carbonate (K₂CO₃) have poor solubility in many organic solvents (e.g., Dichloromethane), which can hinder the reaction. Consider switching to a soluble organic base like N,N-Diisopropylethylamine (DIEA) or Triethylamine (TEA).[3] The solvent should fully dissolve both the triazine substrate and the nucleophile. Common choices include acetone, THF, DCM, and dioxane.[3]

Issue 3: Unexpected Side Products

Q: I'm observing unexpected side products in my reaction mass. What could be happening?

A: Besides over-substitution, two other side reactions are common: hydrolysis and ring opening.

• Hydrolysis: Cyanuric chloride is highly sensitive to moisture and can react with water to form the highly insoluble and unreactive cyanuric acid, especially upon heating.[3]

  • Cause: Presence of water in reagents or solvents.

  • Prevention: Ensure all glassware is oven-dried before use. Use anhydrous solvents and dry reagents. Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent atmospheric moisture from entering the system.

• Ring Opening: While the triazine core is generally stable, very strong nucleophiles or harsh reaction conditions can lead to cleavage of the heterocyclic ring.[3] For instance, certain strong nucleophiles like methoxide ions can cause a denitrogenative ring-opening reaction in 1,2,3-triazines.[7]

  • Cause: Use of exceptionally strong nucleophiles or excessively high temperatures.

  • Prevention: If ring opening is suspected, attempt the reaction under milder conditions (lower temperature, weaker base). If the nucleophile is the issue, it may be necessary to redesign the synthetic route.

Caption: Figure 2: Troubleshooting workflow for common SNAr issues.

Part 3: Key Experimental Protocols

This section provides a trusted, step-by-step methodology for the temperature-controlled sequential substitution of cyanuric chloride.

Protocol 1: Synthesis of a Mono-substituted Dichlorotriazine

Objective: To selectively replace one chlorine atom on the cyanuric chloride ring.

Materials:

• 2,4,6-trichloro-1,3,5-triazine (TCT) (1 equivalent)

• Nucleophile (amine, alcohol, etc.) (1 equivalent)

• Base (e.g., DIEA or TEA) (1 equivalent)

• Anhydrous solvent (e.g., Acetone, THF, or DCM)

• Ice-water bath, magnetic stirrer, dropping funnel, and standard glassware (oven-dried).

Procedure:

• Setup: Assemble a round-bottom flask with a magnetic stir bar and a dropping funnel under an inert atmosphere (N₂ or Ar).

• Dissolution: Dissolve TCT (1 eq.) in the chosen anhydrous solvent in the flask.

• Cooling: Cool the solution to 0 °C using the ice-water bath.[3]

• Nucleophile Preparation: In a separate flask, dissolve the desired nucleophile (1 eq.) and the base (1 eq.) in the same solvent.

• Addition: Add the nucleophile/base solution to the dropping funnel and add it dropwise to the stirring TCT solution at 0 °C over 15-30 minutes. A slow addition rate is crucial to prevent localized heating.[3]

• Reaction: Allow the reaction to stir at 0 °C. Monitor the reaction's completion by TLC (typically 1-3 hours).

• Work-up: Once the TCT is consumed, quench the reaction by pouring it into cold water. Extract the aqueous layer with an organic solvent (e.g., Ethyl Acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the mono-substituted product.[3] Further purification can be done via column chromatography or recrystallization if needed.

Protocol 2: Synthesis of a Di-substituted Monochlorotriazine

Objective: To introduce a second nucleophile onto the mono-substituted dichlorotriazine.

Procedure:

• Setup: Dissolve the mono-substituted dichlorotriazine (1 eq.) from the previous step in a suitable anhydrous solvent in a round-bottom flask under an inert atmosphere.

• Nucleophile Addition: Add the second nucleophile (1.1 equivalents) followed by the base (1.1 equivalents, e.g., DIEA).

• Reaction: Allow the mixture to warm to room temperature and stir. Monitor the reaction by TLC until the starting material is consumed (typically 4-12 hours).

• Work-up & Purification: Follow the same work-up and purification steps as described in Protocol 1.

References

• Luo, H., et al. (2022). Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. The Journal of Organic Chemistry. Available at: [Link]

• Gommaa, A. M., et al. (2025). A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). RSC Chemical Biology. Available at: [Link]

• Kaur, N., et al. (2023). Site Reversal in Nucleophilic Addition to 1,2,3-Triazine 1-Oxides. ACS Omega. Available at: [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• Weber, E. J., et al. (2009). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). Environmental Science & Technology. Available at: [Link]

• Ferreira, P. M. T., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules. Available at: [Link]

• Gommaa, A. M., et al. (2025). A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). RSC Chemical Biology. Available at: [Link]

• Chemistry Steps. Nucleophilic Aromatic Substitution. Available at: [Link]

• GKS Chemistry (2020). Triazines- Six membered heterocycle. YouTube. Available at: [Link]

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• 2. A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025) - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05849J [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 6. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines | MDPI [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: A Researcher's Guide to 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine Reactivity

Welcome to the technical support guide for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. This document is designed for researchers, medicinal chemists, and drug development professionals who utilize this versatile building block. Our focus is to provide in-depth, field-proven insights into the critical impact of temperature on its reactivity, helping you optimize your experiments and troubleshoot common issues.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals of Reactivity

This section addresses the core principles governing the reactivity of your triazine compound. Understanding these fundamentals is the first step toward successful experimentation.

Q1: What is the primary reaction mechanism for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, and why is it sensitive to reaction conditions?

The dominant reaction mechanism is a Nucleophilic Aromatic Substitution (SNAr) .[1][2] The 1,3,5-triazine ring is inherently electron-deficient due to the presence of three electronegative nitrogen atoms. This electronic property makes the carbon atom attached to the chlorine highly electrophilic and susceptible to attack by nucleophiles. The reaction proceeds via a two-step addition-elimination pathway involving a resonance-stabilized intermediate known as a Meisenheimer complex.

Temperature is a critical parameter because it directly influences both the rate of this reaction and the prevalence of potential side reactions. Precise thermal control is necessary to achieve the desired product in high yield and purity.

Q2: How does temperature generally influence the rate of the SNAr reaction?

In line with the principles of chemical kinetics, increasing the temperature typically accelerates the reaction rate. Higher temperatures provide the necessary activation energy for the nucleophile to attack the triazine ring and for the chloride ion to be expelled. Studies on related chlorotriazine compounds, such as atrazine, demonstrate a significant increase in reaction or degradation rates with rising temperatures.[3] For instance, one study showed that the elimination rate of atrazine surged from 19.22% to 77.01% when the temperature was increased from 40 °C to 50 °C.[3] This illustrates the profound impact that a relatively small temperature change can have on reaction efficiency.

Q3: If higher temperatures increase the reaction rate, why is it often necessary to run reactions at low or moderate temperatures?

This is a crucial point of experimental design that balances kinetics against selectivity and stability. While high temperatures drive the reaction faster, they can also introduce several complications:

• Loss of Selectivity: In multifunctional molecules or when using complex nucleophiles, high temperatures can lead to reactions at unintended sites.

• Side Reactions: Elevated temperatures can promote undesirable side reactions, such as hydrolysis with trace amounts of water or reactions with the solvent itself.

• Thermal Degradation: The triazine core or sensitive functional groups on the nucleophile can degrade at excessive temperatures, leading to impurities and reduced yield.[3]

• Reaction Control: Many SNAr reactions on chlorotriazines are exothermic.[4] Starting at a lower temperature (e.g., 0 °C) allows for better management of this heat release, preventing a dangerous runaway reaction. A documented method for a similar substitution advises keeping the temperature from exceeding 42 °C.[4]

Therefore, the optimal temperature is a compromise—high enough to ensure a reasonable reaction time but low enough to maintain selectivity and prevent the formation of byproducts.

Q4: What are the typical temperature ranges for nucleophilic substitution on a chlorotriazine scaffold?

The ideal temperature range is highly dependent on the nucleophilicity of the attacking species and the specific solvent used. However, a general workflow derived from established protocols for s-triazine derivatives provides a reliable starting point:[5][6]

• Initial Stage (Reagent Addition): 0 °C. This is especially critical when adding the nucleophile or a base to the triazine solution. It helps to control any initial exotherm and prevent premature side reactions.[5]

• Reaction Progression: 0 °C to Room Temperature (~20-25 °C). For many common nucleophiles (e.g., primary/secondary amines), the reaction can proceed smoothly in this range over several hours.

• For Less Reactive Nucleophiles: 30 °C to 50 °C. If the reaction is sluggish at room temperature, gentle heating may be required. It is imperative to monitor the reaction closely via TLC or LC-MS during this phase to detect any impurity formation.[4] For some hindered amines, refluxing in a solvent like THF may be necessary, but this increases the risk of side products.[6]

Part 2: Troubleshooting Guide - Addressing Common Experimental Issues

This section is structured to help you diagnose and solve specific problems encountered during your experiments.

Problem 1: Low or No Conversion of Starting Material

Q: My reaction has been running for several hours, but TLC/LC-MS analysis shows a significant amount of unreacted 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. What are the likely temperature-related causes and how can I fix it?

Causality: The system may lack the sufficient activation energy for the reaction to proceed at a practical rate. This is common with weakly nucleophilic reactants (e.g., anilines with electron-withdrawing groups, hindered amines) or when operating at suboptimal temperatures.

Troubleshooting Steps:

• Verify Reagent Stoichiometry and Quality: Before adjusting temperature, ensure your nucleophile and any required base are pure, dry, and added in the correct molar ratios.

• Incremental Temperature Increase: Gradually warm the reaction mixture in 5-10 °C increments. For example, if the reaction was running at room temperature (20 °C), raise it to 30 °C.

• Hold and Monitor: Maintain the new temperature for 1-2 hours and re-analyze the reaction progress. This prevents overshooting the optimal temperature.[4]

• Iterate if Necessary: If conversion is still low but no new impurities are forming, you can increase the temperature again (e.g., to 40 °C). Avoid exceeding 50-60 °C unless you have literature precedent for your specific nucleophile, as degradation becomes a significant risk.[3]

Caption: Troubleshooting workflow for low reaction conversion.

Problem 2: Formation of Multiple Products and Impurities

Q: My reaction is fast, but my analytical data shows several unexpected peaks/spots. Could the temperature be the culprit?

Causality: Yes, this is a classic sign of excessive temperature. Heat can accelerate alternative, undesired reaction pathways or cause the decomposition of your starting materials or product.

Troubleshooting Steps:

• Immediately Reduce Temperature: If the reaction is ongoing, place it in a cooling bath (e.g., ice-water) to halt further byproduct formation.

• Re-run at a Lower Temperature: Set up the reaction again, but maintain a lower temperature throughout. If you previously ran it at 40 °C, try it at room temperature or even 0 °C.

• Control the Exotherm: The most critical phase for temperature control is during reagent addition. Ensure you are adding your nucleophile slowly (dropwise) to a cooled solution of the triazine.[5] This dissipates the heat of reaction and prevents localized "hot spots" where impurities can form.

• Solvent Choice: Consider if your solvent is appropriate. Protic solvents like alcohols can act as competing nucleophiles at higher temperatures, leading to undesired O-substituted byproducts.

Problem 3: Uncontrolled Reaction Exotherm

Q: After adding my amine nucleophile, the reaction flask became very warm on its own, and I saw fumes. What happened and how can I prevent it?

Causality: You experienced a runaway reaction exotherm. The SNAr reaction with amines is often exothermic, and if the rate of heat generation exceeds the rate of heat dissipation to the environment, the temperature will rise uncontrollably. This rapidly accelerates the reaction, generating even more heat in a dangerous feedback loop.

Preventative Measures:

• Pre-Cooling is Mandatory: Always cool the flask containing the triazine solution in an ice bath (0 °C) before adding the nucleophile.

• Slow, Controlled Addition: Use a dropping funnel to add the nucleophile solution drop by drop over a period of 15-30 minutes. This allows the cooling bath to absorb the heat as it is generated.

• Vigorous Stirring: Ensure the reaction is stirring efficiently to distribute the added reagent and heat evenly, avoiding localized temperature spikes.

• Monitor Internal Temperature: For larger-scale reactions (>1 g), it is highly advisable to place a thermometer directly in the reaction mixture to monitor the internal temperature and ensure it remains within the target range.

Part 3: Protocols and Data

Protocol 1: General Method for Nucleophilic Substitution with an Amine

This protocol is a robust starting point for reacting 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine with a primary or secondary amine nucleophile.

Materials:

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1.0 eq)

• Amine nucleophile (1.1 eq)

• Anhydrous base (e.g., K₂CO₃ or DIPEA, 1.5 eq)

• Anhydrous solvent (e.g., Acetonitrile, THF, or Acetone)

• Round bottom flask, magnetic stirrer, dropping funnel, ice bath, TLC plates or LC-MS vials.

Procedure:

• Setup: In a round bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine and the base in the anhydrous solvent.

• Cooling: Place the flask in an ice bath and stir for 15 minutes until the internal temperature equilibrates to 0-5 °C.

• Nucleophile Addition: Dissolve the amine nucleophile in a small amount of the same anhydrous solvent and load it into a dropping funnel. Add the amine solution to the stirring triazine mixture dropwise over 20-30 minutes, ensuring the internal temperature does not rise above 10 °C.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for one hour. Then, remove the ice bath and let the reaction warm to room temperature.

• Monitoring: Monitor the reaction's progress every 1-2 hours using an appropriate method (e.g., TLC with a 6:4 Ethyl Acetate:Hexane mobile phase).[5] The starting material should be consumed within 4-24 hours.

• Work-up: Once the reaction is complete, filter off the solid base. Concentrate the filtrate under reduced pressure. Pour the resulting residue into a beaker of crushed ice/water to precipitate the product.[5]

• Purification: Collect the solid product by vacuum filtration, wash with cold water, and then a small amount of a cold non-polar solvent (e.g., hexane or ether) to remove impurities. Dry the product under high vacuum. Further purification can be achieved by recrystallization or column chromatography if necessary.

Sources

• 1. Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. 6-Chloro-1,3,5-triazine-2,4-diamine|CAS 3397-62-4 [benchchem.com]
• 5. Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Catalyst Selection &amp; Optimization for Reactions Involving 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting and practical advice for researchers, chemists, and drug development professionals working with 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Our goal is to move beyond simple protocols and equip you with the causal understanding needed to select the right catalyst, optimize reaction conditions, and overcome common experimental hurdles.

Section 1: Foundational Concepts & Reaction Choices

The reactivity of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is dominated by the displacement of its single chlorine atom. While traditional nucleophilic aromatic substitution (SNAr) is possible with strong nucleophiles, modern synthetic chemistry heavily relies on palladium-catalyzed cross-coupling reactions to form C-C, C-N, and C-S bonds with high efficiency and broad functional group tolerance.[1]

The core challenge with chlorotriazines lies in the first step of the catalytic cycle: oxidative addition. The C-Cl bond on the electron-deficient triazine ring is relatively strong, necessitating highly active catalyst systems to proceed efficiently.[2] This guide focuses primarily on navigating the selection of these advanced catalytic systems.

Decision Workflow for Reaction Selection

The diagram below provides a high-level workflow for selecting the appropriate catalytic reaction based on the desired bond formation.

Caption: Key steps and failure points in the Suzuki-Miyaura cycle.

Section 3: Catalyst & Conditions Selection Tables

The following tables provide starting points for reaction optimization. Catalyst loading is typically 1-5 mol % for the palladium source, with a Pd:Ligand ratio of 1:1 to 1:2.

Table 1: Recommended Systems for Suzuki-Miyaura Coupling

Pd Pre-catalyst	Ligand	Base	Solvent(s)	Temperature (°C)	Notes
Pd₂(dba)₃	SPhos	K₃PO₄	1,4-Dioxane	80-110	A robust, general-purpose system for challenging chlorides. [3]
Pd(OAc)₂	P(t-Bu)₃	Cs₂CO₃	Toluene	100-110	P(t-Bu)₃ is highly active but air-sensitive.
XPhos Pd G3	(Internal)	K₃PO₄	THF or CPME	60-100	Air-stable pre-catalyst, excellent for reliable results.
Pd(PPh₃)₄	(Internal)	Na₂CO₃ (aq)	DME / H₂O	80-90	"Classical" conditions; may be less effective for this substrate. [4]

Table 2: Recommended Systems for Other Cross-Coupling Reactions

Reaction Type	Pd Pre-catalyst	Ligand / Co-catalyst	Base	Solvent	Temperature (°C)
Sonogashira	PdCl₂(PPh₃)₂	CuI (5-10 mol %)	Et₃N or DIPEA	THF or DMF	25-60
Buchwald-Hartwig	Pd₂(dba)₃	RuPhos	NaOtBu or LHMDS	Toluene or Dioxane	80-110

Section 4: Experimental Protocols

This section provides a detailed, generalized protocol for a Suzuki-Miyaura coupling reaction.

Protocol: Suzuki-Miyaura Coupling of the Title Compound with Phenylboronic Acid

Safety Note: Palladium catalysts and phosphine ligands should be handled in a fume hood. Phosphine ligands are often air-sensitive and can be toxic. Solvents should be handled with appropriate care.

Reagents & Equipment:

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (1.0 equiv)

• Phenylboronic acid (1.2 - 1.5 equiv)

• Pd₂(dba)₃ (2 mol %)

• SPhos (4.5 mol %)

• Potassium Phosphate (K₃PO₄), anhydrous, finely powdered (3.0 equiv)

• Anhydrous, degassed 1,4-dioxane

• Schlenk flask or microwave vial with a magnetic stir bar

• Inert gas line (Argon or Nitrogen)

• Standard glassware for workup and purification

Procedure:

• Vessel Preparation: To a dry Schlenk flask containing a stir bar, add 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, phenylboronic acid, and K₃PO₄.

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the Pd₂(dba)₃ and SPhos to the flask.

• Inert Atmosphere: Seal the flask with a septum. Evacuate the flask under vacuum and backfill with inert gas. Repeat this cycle three times to ensure all oxygen is removed. [5]4. Solvent Addition: Add the anhydrous, degassed 1,4-dioxane via syringe. The reaction mixture should be a suspension.

• Reaction: Place the flask in a preheated oil bath at 100 °C. Stir vigorously to ensure good mixing.

• Monitoring: Monitor the reaction progress by TLC or LC-MS by taking small aliquots. The reaction is typically complete within 4-24 hours.

• Workup:

  • Cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the palladium black and inorganic salts.

  • Wash the filtrate with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel to obtain the desired substituted triazine.

Section 5: Frequently Asked Questions (FAQs)

Q1: Why are bulky, electron-rich phosphine ligands so important for this specific substrate?

• A1: The carbon-chlorine bond on the triazine ring is strong and located on an electron-deficient aromatic system. The oxidative addition of a Pd(0) complex to this bond is the slowest, rate-determining step of the catalytic cycle. [2]Bulky, electron-rich ligands (like SPhos or P(t-Bu)₃) are essential because they:

  • Increase Electron Density on Palladium: This makes the metal center more nucleophilic and accelerates its "attack" on the C-Cl bond.

  • Promote Reductive Elimination: Their steric bulk facilitates the final, product-forming step.

  • Stabilize the Monoligated Pd(0) Species: The active catalyst is often a single-ligand palladium complex, which these ligands help to form and stabilize.

Q2: My reaction seems to stall at ~50% conversion. Is the catalyst dying?

• A2: Yes, this is a classic sign of catalyst deactivation. Deactivation can occur through several mechanisms: thermal degradation (sintering at high temperatures), poisoning, or mechanical loss. [6][7]For triazine substrates, poisoning is a primary concern. The lone pairs on the triazine ring nitrogens can irreversibly bind to the palladium center, removing it from the catalytic cycle.

  • Troubleshooting: You can try adding a second portion of the catalyst and ligand midway through the reaction. For future experiments, using a higher initial catalyst loading (e.g., increase from 2 mol % to 4 mol %) or switching to a more robust pre-catalyst system may prevent this issue.

Q3: Can I use this chemistry to react with the amino groups already on the triazine ring?

• A3: The N,N-dimethylamino group is a tertiary amine and generally unreactive. The other primary or secondary amino group could potentially undergo N-arylation via a Buchwald-Hartwig reaction if you were using a different aryl halide as a coupling partner. However, the primary goal of using this substrate is typically to functionalize the C-Cl position.

Q4: Are there any "green" or more environmentally friendly solvent options?

• A4: Yes, the field is moving towards greener solvents. For Suzuki couplings, solvents like 2-methyl-THF (derived from biomass), CPME (cyclopentyl methyl ether), or even aqueous systems have been successfully employed. [8]These may require re-optimization of the base and temperature but can significantly improve the environmental profile of your synthesis.

References

• Kotha, S., & Meshram, M. (2012). Synthesis of 6-Aryl-2,4-diamino-pyrimidines and Triazines Using Palladium Catalyzed Suzuki Cross-Coupling Reactions. ResearchGate. [Link]

• Shaikh, K., et al. (2014). Synthetic scheme for 2,4-diamino-6-chloro-t[1][4][9]riazines. ResearchGate. [Link]

• Pires, C. V., & Simas, A. B. C. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. MDPI. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal. [Link]

• Wang, Y., et al. (2022). Modulation of Carbon Nitride Using Supramolecular Self-Assembly for Facilitating Photocatalytic Seawater Hydrogen Production. Langmuir. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Wikipedia. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• National Center for Biotechnology Information. (n.d.). 6-Chloro-N2,N4-di-p-tolyl-1,3,5-triazine-2,4-diamine dimethylformamide monosolvate. PubChem. [Link]

• De Luca, L., et al. (2002). Organometallic Alkylation of 2-Chloro-4,6-dimethoxy-1,3,5-triazine: A Study. ResearchGate. [Link]

• Micromeritics. (2024). Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. Micromeritics. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Ahmed, M. A. (2013). Catalyst deactivation Common causes. AmmoniaKnowHow. [Link]

• Claramunt, R. M., et al. (2007). GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. PubChem. [Link]

• Quigley, C. (2020). Palladium Cross-Coupling Reactions 1. An Introduction. YouTube. [Link]

• Fisher Scientific. (n.d.). Suzuki-Miyaura Cross-Coupling Reaction. Fisher Scientific. [Link]

• ChemCatBio. (n.d.). Three Sources of Catalyst Deactivation and How To Mitigate Them. ChemCatBio. [Link]

• Sreedevi, A., & Radhakrishnan, K. V. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. PMC. [Link]

• Alkorta, I., et al. (2004). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Al-Masum, M. (2015). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. MDPI. [Link]

• Chemistry For Everyone. (2025). What Causes Catalyst Deactivation And Poisoning? YouTube. [Link]

• Low, J. N., et al. (2003). 2,4-Diamino-6-methyl-1,3,5-triazine methanol solvate. ResearchGate. [Link]

• Proton Guru. (2019). Proton Guru Practice V.4: Palladium Catalyzed Coupling Reactions. YouTube. [Link]

• Proton Guru. (2019). Sonogashira coupling. YouTube. [Link]

• Dander, J. E., & Garg, N. K. (2017). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. NIH. [Link]

• National Center for Biotechnology Information. (n.d.). 1,3,5-Triazine-2,4-diamine, 6-chloro-. PubChem. [Link]

• European Patent Office. (2015). METHOD FOR THE INDUSTRIAL PRODUCTION OF 2-HALO-4,6-DIALKOXY-1,3,5-TRIAZINES AND THEIR USE IN THE PRESENCE OF AMINES. European Patent Office. [Link]

• ResearchGate. (2019). How could i loss a metoxyl group on 2,4-Dichloro-6-methoxy-1,3,5-triazine?. ResearchGate. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Suzuki Coupling [organic-chemistry.org]
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• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
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• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine Experiments

Welcome to the technical support guide for experiments involving 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine and related s-triazine derivatives. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis, work-up, and purification of these versatile compounds. The following sections provide in-depth, experience-driven answers to frequently asked questions and a systematic guide to troubleshooting experimental hurdles.

Frequently Asked Questions (FAQs)

This section addresses high-level questions that frequently arise during the handling of chlorotriazine derivatives.

Q1: My synthesis of a disubstituted chlorotriazine is yielding a mix of mono-, di-, and tri-substituted products. What is the primary cause?

The most critical parameter governing the sequential substitution of chlorine atoms on the cyanuric chloride core is temperature . The reactivity of the s-triazine ring decreases as chlorine atoms are replaced by electron-donating groups like amines.[1] This differential reactivity allows for controlled, stepwise substitution if the temperature is meticulously managed.

• First Substitution: Typically occurs at low temperatures, around 0–5 °C.[1]

• Second Substitution: Requires a higher temperature, often at room temperature.[1]

• Third Substitution: Needs heating or reflux conditions to proceed.[1]

Failure to maintain the distinct temperature windows for each substitution step is the leading cause of product mixtures. For instance, allowing the temperature to rise prematurely during the first substitution will inevitably lead to the formation of the undesired disubstituted product.

Q2: During aqueous work-up, I'm experiencing significant product loss and the formation of a new, highly polar impurity. What is happening?

You are likely observing hydrolysis of the chlorotriazine. The C-Cl bond on the electron-deficient triazine ring is susceptible to nucleophilic attack by water, which replaces the chlorine with a hydroxyl group. This byproduct, a triazinone, is often more water-soluble and can complicate purification. The rate of hydrolysis is highly dependent on pH and temperature.[2] Hydrolysis is facilitated by both acidic and basic conditions.[3] In alkaline conditions (pH ≥ 7), the hydrolysis rate increases significantly, proceeding through an SN2 mechanism.[2]

To mitigate this, work-ups should be performed swiftly, preferably at reduced temperatures (e.g., pouring the reaction mixture onto crushed ice).[4] It is also crucial to neutralize the reaction mixture to a pH of around 6-7 before extensive contact with water.[2][5]

Q3: I've isolated my crude product, but it "oils out" instead of crystallizing during recrystallization. How can I induce proper crystal formation?

"Oiling out" occurs when a compound melts in the recrystallization solvent or its solubility is too high, causing it to separate as a liquid phase upon cooling.[6] This is a common issue, especially if impurities are present.

Causality & Solutions:

• Improper Solvent Choice: The ideal solvent should dissolve the compound poorly at room temperature but completely at its boiling point.[7] If the compound is too soluble, it will not precipitate. If it is insoluble, you cannot perform the recrystallization.

• Cooling Rate is Too Fast: Rapid cooling, such as plunging a hot flask into an ice bath, promotes precipitation rather than the ordered molecular arrangement required for crystallization.[8] Allow the solution to cool slowly to room temperature before moving to an ice bath.

• Presence of Impurities: Impurities can interfere with crystal lattice formation.

To resolve this, try a solvent/anti-solvent system. Dissolve your compound in a minimum amount of a "good" hot solvent (in which it is very soluble), then slowly add a "poor" solvent (in which it is insoluble) until the solution becomes turbid. Gently heat to redissolve, then allow to cool slowly.

Systematic Troubleshooting Guide

This guide is structured by experimental phase to help you pinpoint and resolve specific issues.

Phase 1: The Reaction

Symptom / Observation	Probable Cause(s)	Recommended Action & Rationale
Low or No Conversion of Starting Material (e.g., Cyanuric Chloride)	1. Ineffective HCl Scavenging: The nucleophilic substitution reaction generates HCl, which can protonate the amine nucleophile, rendering it inactive.[9] 2. Low Reaction Temperature: While crucial for selectivity, a temperature that is too low may stall the reaction.	1. Ensure Adequate Base: Use a suitable base (e.g., NaHCO₃, K₂CO₃, DIPEA) to neutralize the generated HCl.[1][4] The base must be present to maintain a sufficient concentration of the free amine nucleophile. 2. Monitor & Adjust Temperature: Monitor the reaction by TLC. If stalled, allow the temperature to rise slowly (e.g., from 0 °C to room temperature for the second substitution).[1]
Formation of Hydroxylated Byproducts (Triazinones)	Presence of Water: The starting materials, solvent, or glassware may contain residual moisture. Cyanuric chloride is highly sensitive to water.[10][11]	Use Anhydrous Conditions: Dry solvents using appropriate methods (e.g., molecular sieves). Ensure all glassware is oven-dried. Run the reaction under an inert atmosphere (e.g., Argon or Nitrogen) to exclude atmospheric moisture.[12]

Phase 2: Work-up & Isolation

Symptom / Observation	Probable Cause(s)	Recommended Action & Rationale
Product Precipitates as a Gummy Solid or Oil Upon Quenching	1. Supersaturation: The concentration of the product in the quench solution is too high. 2. Incomplete Reaction: Unreacted starting materials or oily intermediates can co-precipitate.	1. Increase Quench Volume: Pour the reaction mixture into a larger volume of cold water or crushed ice to ensure the product precipitates as a fine, filterable solid.[4] 2. Verify Reaction Completion: Always check for reaction completion via TLC before proceeding to the work-up.
Persistent Emulsion During Liquid-Liquid Extraction	Similar Densities of Aqueous and Organic Layers: The presence of salts and dissolved organic material can lead to stable emulsions.	Break the Emulsion: Add a saturated solution of NaCl (brine) to the separatory funnel. This increases the ionic strength and density of the aqueous phase, helping to break the emulsion. Use gentle inversions rather than vigorous shaking.
Low Recovery After Extraction	Product is Partially Water-Soluble: The amino groups on the triazine ring can impart some water solubility, especially if the aqueous phase is acidic (protonation).	Adjust pH & Use Appropriate Solvent: Ensure the aqueous layer is neutral or slightly basic before extraction to suppress protonation of the amine groups. Use a more polar extraction solvent like Ethyl Acetate or Dichloromethane (DCM) in multiple, smaller-volume extractions for greater efficiency.

Phase 3: Purification

Symptom / Observation	Probable Cause(s)	Recommended Action & Rationale
Product Remains Contaminated After Recrystallization	Co-crystallization of Impurities: An impurity has solubility characteristics very similar to the desired product in the chosen solvent.	1. Change Recrystallization Solvent: Attempt recrystallization from a solvent with different polarity. Common solvents for triazines include heptane, ethanol/water mixtures, and DMF.[5][10][13] 2. Consider Column Chromatography: If recrystallization fails, column chromatography is the next logical step. A gradient of ethyl acetate in hexanes is a common starting point for purifying triazine derivatives.
Significant Product Loss During Recrystallization	1. Using Too Much Solvent: Dissolving the crude product in an excessive volume of hot solvent will keep a significant amount of it dissolved even after cooling.[14] 2. Crystals Filtered While Solution is Still Warm: Premature filtration results in the loss of product that would have crystallized upon further cooling.	1. Use Minimum Hot Solvent: Add the hot solvent portion-wise, just until the solid fully dissolves. This ensures the solution is saturated upon cooling, maximizing crystal recovery.[14] 2. Ensure Complete Cooling: Allow the flask to cool to room temperature, then chill thoroughly in an ice bath before vacuum filtration.

Experimental Workflows & Protocols

Workflow 1: General Post-Reaction Work-up

This diagram illustrates a standard workflow for isolating a crude triazine product after the reaction is complete.

Caption: Standard aqueous work-up procedure.

Workflow 2: Troubleshooting Low Purity

This logic tree helps diagnose and solve issues related to product impurity.

Caption: Decision tree for purity issues.

Protocol 1: Standard Aqueous Quench and Extraction

This protocol details a robust method for working up a reaction mixture from a typical s-triazine synthesis conducted in a solvent like acetone or THF.

Materials:

• Reaction mixture

• Large beaker with crushed ice

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc) or Dichloromethane (DCM)

• Saturated aqueous sodium chloride (Brine)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel, Erlenmeyer flasks, filtration apparatus

Procedure:

• Quenching: While stirring vigorously, slowly pour the completed reaction mixture into a beaker containing at least 10 volumes of crushed ice.[4] A solid product should precipitate.

• Neutralization: Slowly add saturated NaHCO₃ solution until the pH of the aqueous slurry is between 6 and 7 (check with pH paper). This step is critical to prevent acid- or base-catalyzed hydrolysis of the product.[2][5]

• Extraction: Transfer the slurry to a separatory funnel. Add a volume of extraction solvent (e.g., EtOAc) and perform a liquid-liquid extraction. If a solid is present, add enough solvent to dissolve it.

• Separation: Allow the layers to separate. Drain the aqueous layer. If emulsions form, add a small amount of brine to help break them.

• Washing: Wash the organic layer sequentially with one volume of deionized water and then one volume of brine. This removes water-soluble salts and byproducts.

• Drying: Drain the organic layer into a clean Erlenmeyer flask and add a sufficient amount of anhydrous Na₂SO₄. Swirl the flask; if the drying agent clumps together, add more until some particles remain free-flowing.

• Isolation: Filter the dried organic solution to remove the drying agent. Concentrate the filtrate using a rotary evaporator to yield the crude solid product.

Protocol 2: Purification by Recrystallization

This protocol provides a step-by-step guide to purifying the crude product. The key is the proper selection of a solvent.[7][15]

Procedure:

• Solvent Selection: In small test tubes, test the solubility of a few milligrams of your crude product in various solvents (e.g., ethanol, isopropanol, acetone, heptane, ethyl acetate/hexane mixture). The ideal solvent will dissolve the product when hot but show low solubility when cold.[14]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling (using a hot plate and a condenser). Add more hot solvent in small portions until the solid just dissolves completely.[14]

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly and undisturbed to room temperature. Crystal formation should begin. Do not rush this step.[8]

• Chilling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal recovery.

• Collection: Collect the purified crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities adhering to the crystal surfaces.

• Drying: Dry the crystals under high vacuum to remove all traces of solvent.

References

• Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine.
• Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. MDPI.
• CN102442960A - Cyanuric chloride derivative and preparation method and application thereof.
• s-Triazine: A Privileged Structure for Drug Discovery and Bioconjug
• Cyanuric chloride as a linker towards the synthesis of covalent triazine polymers: a review. Royal Society of Chemistry.
• Cyanuric chloride: Basic idea, preparation and use in organic synthesis and role of triazine ring. YouTube.
• Kinetics of Cyanuric Chloride Hydrolysis in Aqueous Solution.
• Protocol for synthesis of di- and tri-substituted s-triazine deriv
• (PDF) Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones.
• 6-Chloro-N 2,N 4-di-p-tolyl-1,3,5-triazine-2,4-diamine dimethylformamide monosolvate.
• Reagents & Solvents: Solvents for Recrystallization. University of Rochester, Department of Chemistry.
• Recrystalliz
• 2.
• Recrystallization. University of Wisconsin-Madison, Department of Chemistry.
• Recrystallization (chemistry) | Research Starters. EBSCO.
• 6-Chloro-1,3,5-triazine-2,4-diamine. Benchchem.

Sources

• 1. s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN102442960A - Cyanuric chloride derivative and preparation method and application thereof - Google Patents [patents.google.com]
• 6. Reagents & Solvents [chem.rochester.edu]
• 7. Recrystallization [sites.pitt.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Cyanuric chloride as a linker towards the synthesis of covalent triazine polymers: a review - Materials Advances (RSC Publishing) DOI:10.1039/D4MA00739E [pubs.rsc.org]
• 10. CN104910086A - Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Google Patents [patents.google.com]
• 11. m.youtube.com [m.youtube.com]
• 12. 6-Chloro-1,3,5-triazine-2,4-diamine|CAS 3397-62-4 [benchchem.com]
• 13. 6-Chloro-N 2,N 4-di-p-tolyl-1,3,5-triazine-2,4-diamine dimethyl­formamide monosolvate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. people.chem.umass.edu [people.chem.umass.edu]
• 15. Recrystallization (chemistry) | Chemistry | Research Starters | EBSCO Research [ebsco.com]

Navigating the Synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. This guide is designed to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) to empower researchers in successfully scaling up the synthesis of this key chemical intermediate. As Senior Application Scientists, we combine established chemical principles with practical, field-tested insights to help you navigate the complexities of this synthesis.

The Scientific Foundation: Understanding the Reaction

The synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine from cyanuric chloride is a sequential nucleophilic aromatic substitution. The reactivity of the chlorine atoms on the triazine ring decreases with each substitution, allowing for a controlled, stepwise reaction. This principle is fundamental to achieving high yield and purity.[1][2] Temperature control is paramount; the first substitution is highly exothermic and typically carried out at low temperatures, while subsequent substitutions require progressively higher temperatures.[1][2]

Troubleshooting Guide: From Benchtop to Scale-Up

This section addresses common issues encountered during the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, providing potential causes and actionable solutions.

Problem 1: Low Yield of the Desired Product

Question: My reaction is resulting in a lower than expected yield of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. What are the likely causes and how can I improve it?

Answer:

Low yields can stem from several factors, from suboptimal reaction conditions to the formation of side products. Here’s a systematic approach to diagnosing and resolving the issue:

Potential Cause	Explanation	Recommended Solution
Incomplete Reaction	The reaction may not have gone to completion, leaving unreacted starting materials or intermediates.	Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure the disappearance of the starting material. If the reaction has stalled, a slight increase in temperature or extended reaction time may be necessary.
Formation of Byproducts	Over-reaction can lead to the formation of di- and tri-substituted amine products. Hydrolysis of cyanuric chloride or the product can also occur if moisture is present.	Strict temperature control is crucial. Ensure the initial reaction with dimethylamine is carried out at a low temperature (e.g., 0-5 °C) to favor monosubstitution. Use anhydrous solvents and reagents to prevent hydrolysis. The order of reagent addition is also critical; add the amine solution dropwise to the cyanuric chloride solution to maintain a low concentration of the nucleophile.
Suboptimal pH	The reaction generates HCl, which can protonate the amine nucleophile, rendering it unreactive.	Use an acid scavenger , such as sodium carbonate or triethylamine, to neutralize the HCl as it is formed.[3] Maintaining a slightly basic pH is optimal for the reaction.
Poor Mixing	In larger scale reactions, inefficient mixing can lead to localized "hot spots" and uneven reagent distribution, promoting side reactions.	Ensure vigorous and efficient stirring , especially during the addition of reagents. For larger vessels, consider the use of baffled reactors and appropriate impeller designs to ensure homogeneity.

Problem 2: Product Purity Issues and Contaminants

Question: My final product is showing impurities after purification. What are the common contaminants and how can I remove them?

Answer:

Impurities can be challenging, but understanding their origin is key to effective removal.

Common Impurity	Source	Identification	Purification Strategy
2,4-dichloro-6-(dimethylamino)-1,3,5-triazine	Incomplete reaction of the first substitution product.	Can be detected by TLC, HPLC, or NMR spectroscopy.	Optimize the reaction conditions for the second amination step (e.g., increased temperature, longer reaction time). Purification can be achieved through recrystallization or column chromatography.
2-chloro-4,6-bis(dimethylamino)-1,3,5-triazine	Over-reaction of the desired product with excess dimethylamine.	Detectable by TLC, HPLC, and NMR.	Carefully control the stoichiometry of the dimethylamine. Use a slow addition rate and maintain a low reaction temperature during the initial phase. Recrystallization is often effective in removing this less polar byproduct.
Hydroxy-triazine derivatives	Hydrolysis of cyanuric chloride or the chlorinated triazine products due to the presence of water.	Can be identified by mass spectrometry and may have different solubility characteristics.	Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). Purification can be challenging, but recrystallization from a suitable solvent may be effective.

Problem 3: Difficulties in Scaling Up the Synthesis

Question: I am trying to scale up the reaction from a lab scale to a pilot plant scale and am encountering issues with temperature control and product consistency. What should I consider?

Answer:

Scaling up exothermic reactions like this one presents unique challenges. Here are key considerations for a successful scale-up:

• Heat Management: The reaction is highly exothermic, and the surface-area-to-volume ratio decreases as the reactor size increases, making heat dissipation more challenging.

  • Solution: Utilize a reactor with a high-efficiency cooling jacket and/or internal cooling coils. Consider a semi-batch process where the amine is added slowly to control the rate of heat generation.

• Mixing Efficiency: Achieving uniform mixing in a large reactor is more difficult than in a small flask.

  • Solution: Employ appropriate agitation systems (e.g., multiple impellers, baffles) to ensure homogeneity and prevent localized temperature gradients.

• Reagent Addition: The rate of addition of the amine becomes even more critical at a larger scale.

  • Solution: Use a calibrated pump for the controlled, subsurface addition of the dimethylamine solution. This prevents localized high concentrations and runaway reactions.

• Process Safety: The hazards associated with the reactants are magnified at a larger scale.

  • Solution: Conduct a thorough process hazard analysis (PHA) before scaling up. Ensure adequate ventilation, personal protective equipment (PPE), and emergency procedures are in place.

Frequently Asked Questions (FAQs)

Q1: What is the role of the acid scavenger in this reaction?

A1: The reaction of cyanuric chloride with amines produces hydrogen chloride (HCl) as a byproduct. The acid scavenger, typically a weak base like sodium carbonate or an organic base like triethylamine, neutralizes the HCl.[3] This is crucial because if left unneutralized, the HCl will react with the amine nucleophile to form an ammonium salt, which is no longer nucleophilic and will halt the desired reaction.

Q2: How can I monitor the progress of the reaction?

A2: Thin Layer Chromatography (TLC) is a quick and effective method for monitoring the reaction. A suitable solvent system (e.g., a mixture of ethyl acetate and hexane) can be used to separate the starting material, intermediates, and the final product. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) is recommended. Samples can be taken from the reaction mixture at regular intervals and analyzed to determine the concentration of each component.

Q3: What are the primary safety concerns with this synthesis?

A3: The main hazards are associated with the starting materials:

• Cyanuric Chloride: It is a corrosive and toxic solid that reacts with water to release HCl gas. It should be handled in a well-ventilated fume hood with appropriate PPE, including gloves, goggles, and a lab coat.

• N,N-Dimethylamine: This is a flammable and corrosive gas or liquid (depending on the form used). It has a strong, unpleasant odor and can cause severe respiratory and eye irritation. It should be handled in a closed system or a fume hood, and all sources of ignition should be eliminated.

Q4: What is the best method for purifying the final product on a large scale?

A4: For large-scale purification, recrystallization is often the most practical and cost-effective method. The choice of solvent is critical and should be determined on a small scale first. The crude product is dissolved in a hot solvent in which it is soluble, and then allowed to cool slowly. The desired product should crystallize out, leaving the impurities in the solution. The crystals can then be collected by filtration and washed with a small amount of cold solvent.

Experimental Protocol: A Scalable Approach

This protocol provides a detailed, step-by-step methodology for the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, with considerations for scaling up.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity (for 1 mole scale)	Notes
Cyanuric Chloride	184.41	184.4 g (1.0 mol)	Handle with care in a fume hood.
N,N-Dimethylamine (40% solution in water)	45.08 (for pure DMA)	112.7 g (1.0 mol of DMA)	Corrosive and flammable.
Ammonia (28% aqueous solution)	17.03 (for pure NH₃)	60.8 g (1.0 mol of NH₃)	Pungent odor, handle in a fume hood.
Sodium Carbonate	105.99	212 g (2.0 mol)	Anhydrous is preferred.
Acetone	58.08	2 L	Anhydrous.
Water	18.02	As needed for workup	Deionized.

Step-by-Step Procedure

• Reaction Setup: In a well-ventilated fume hood, equip a 5 L three-necked round-bottom flask with a mechanical stirrer, a thermometer, and a dropping funnel.

• Initial Charge: Charge the flask with cyanuric chloride (184.4 g, 1.0 mol) and acetone (1 L). Stir the mixture to form a slurry.

• First Nucleophilic Substitution: Cool the slurry to 0-5 °C using an ice-salt bath. In a separate beaker, prepare a solution of N,N-dimethylamine (112.7 g of 40% solution, 1.0 mol) and sodium carbonate (106 g, 1.0 mol) in water (500 mL). Slowly add this solution to the cyanuric chloride slurry via the dropping funnel over a period of 1-2 hours, ensuring the temperature does not exceed 5 °C.

• Reaction Monitoring (First Stage): After the addition is complete, continue stirring at 0-5 °C for another 2-3 hours. Monitor the reaction progress by TLC or HPLC until the cyanuric chloride is consumed.

• Second Nucleophilic Substitution: Prepare a solution of aqueous ammonia (60.8 g of 28% solution, 1.0 mol) and sodium carbonate (106 g, 1.0 mol) in water (500 mL). Slowly add this solution to the reaction mixture.

• Warming and Second Stage Reaction: After the addition of the ammonia solution, allow the reaction mixture to slowly warm to room temperature and then heat to 40-45 °C. Maintain this temperature for 4-6 hours.

• Reaction Monitoring (Second Stage): Monitor the disappearance of the intermediate, 2,4-dichloro-6-(dimethylamino)-1,3,5-triazine, by TLC or HPLC.

• Product Isolation: Once the reaction is complete, cool the mixture to room temperature. The product will precipitate out of the solution. Filter the solid product using a Büchner funnel.

• Washing: Wash the filter cake with plenty of cold water to remove any inorganic salts. Then, wash with a small amount of cold acetone to remove any unreacted starting materials or byproducts.

• Drying: Dry the product under vacuum at 50-60 °C to a constant weight.

Visualizing the Workflow

Caption: A stepwise workflow for the synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

References

• PubChem. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. National Center for Biotechnology Information. [Link]

• Loba Chemie. DIMETHYLAMINE SOLUTION For Synthesis MSDS. [Link]

• Afonso, C. A. M., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 81-100. [Link]

• El-Faham, A., et al. (2020). Protocol for synthesis of di- and tri-substituted s-triazine derivatives. MethodsX, 7, 100825. [Link]

• Amar Equipment. (2023). Working with Exothermic Reactions during Lab and Scale up. [Link]

• Kułaga, D., et al. (2022). Green synthesis of 1,3,5-triazine derivatives using a sonochemical protocol. Scientific Reports, 12(1), 1-13. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 6-Chloro-1,3,5-triazine-2,4-diamine|CAS 3397-62-4 [benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Analytical Characterization of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Welcome to an in-depth exploration of the analytical methodologies for characterizing 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. This guide is designed for researchers, scientists, and drug development professionals who require a comprehensive understanding of not only the 'how' but also the 'why' behind the analytical techniques employed for this class of compounds. As a privileged structure in medicinal chemistry and a key intermediate in various synthetic pathways, the unambiguous structural elucidation and purity assessment of this triazine derivative are paramount.[1]

This guide will navigate the intricacies of ¹H NMR analysis, offering a detailed protocol and interpretation, while also providing a comparative overview of alternative analytical techniques. The focus will be on providing practical, field-proven insights to ensure the integrity and reliability of your analytical data.

The Central Role of ¹H NMR in Structural Elucidation

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy stands as the cornerstone for the structural verification of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Its ability to provide detailed information about the chemical environment of protons within a molecule makes it an indispensable tool for confirming the presence of key functional groups and their connectivity.

Understanding the ¹H NMR Spectrum: A Predictive Approach

Due to the dynamic nature of amino-substituted triazines, obtaining a clean, easily interpretable ¹H NMR spectrum can be challenging. The restricted rotation around the C-N bonds between the triazine ring and the amino substituents can lead to the existence of multiple rotational isomers (rotamers), which may interconvert slowly on the NMR timescale.[2][3] This phenomenon can result in broadened signals or even the appearance of multiple sets of peaks for a single proton environment.[2] The choice of solvent and temperature is therefore critical in managing these effects.[2]

For 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, we can predict the following key signals in its ¹H NMR spectrum:

• N,N-dimethyl protons (-N(CH₃)₂): This will appear as a singlet, as the six protons on the two methyl groups are chemically equivalent. Due to the electron-withdrawing nature of the triazine ring, this signal is expected to be downfield from typical aliphatic methyl groups, likely in the range of 3.0-3.3 ppm . The exact chemical shift can be influenced by the solvent.[1]

• Amino protons (-NH₂): The two protons of the primary amine group will likely appear as a broad singlet. The chemical shift of N-H protons is highly variable and depends on concentration, solvent, and temperature due to hydrogen bonding. A predicted range would be between 5.0 and 7.0 ppm . In some cases, this signal may be too broad to be accurately integrated or may exchange with residual water in the solvent, leading to its disappearance.

Experimental Protocol for ¹H NMR Analysis

This protocol is designed to provide a clear and reproducible ¹H NMR spectrum of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Objective: To obtain a high-resolution ¹H NMR spectrum for structural confirmation.

Materials:

• 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine sample

• Deuterated solvent (e.g., DMSO-d₆ or CDCl₃)

• NMR tube (5 mm)

• NMR spectrometer (300 MHz or higher)

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a clean, dry vial. The choice of solvent is critical; DMSO-d₆ is often a good starting point due to its high dissolving power for polar compounds and its ability to slow down proton exchange, resulting in sharper N-H signals.[2] Chloroform-d (CDCl₃) can also be used, but solubility may be a concern.[2]

• Transfer to NMR Tube:

  • Filter the solution into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• Acquisition:

  • Acquire the ¹H NMR spectrum using standard acquisition parameters. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase the spectrum to obtain a pure absorption lineshape.

  • Reference the spectrum to the residual solvent peak (e.g., DMSO at 2.50 ppm).

  • Integrate the signals to determine the relative proton ratios.

Workflow for ¹H NMR Analysis:

Caption: Workflow of ¹H NMR analysis from sample preparation to structural confirmation.

A Comparative Guide to Alternative Analytical Techniques

While ¹H NMR is the primary tool for structural elucidation, a comprehensive characterization often involves orthogonal techniques to confirm identity, assess purity, and quantify the compound in various matrices.

Analytical Technique	Principle	Advantages	Disadvantages
High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)	Separates compounds based on their polarity and detects them by their mass-to-charge ratio.[4]	High sensitivity and selectivity, suitable for quantitative analysis, applicable to a wide range of compounds.[5]	Requires more complex instrumentation and expertise, potential for matrix effects.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile compounds based on their boiling points and detects them by their mass-to-charge ratio.[2][6]	Excellent separation efficiency for volatile and thermally stable compounds, provides structural information from fragmentation patterns.[7]	Not suitable for non-volatile or thermally labile compounds, may require derivatization.
Fourier-Transform Infrared (FTIR) Spectroscopy	Measures the absorption of infrared radiation by the molecule's vibrational modes.[8]	Provides information about functional groups present in the molecule, fast and non-destructive.[9]	Provides limited information on the overall molecular structure, less sensitive than MS techniques.

Detailed Protocols for Alternative Techniques

Objective: To confirm the molecular weight and assess the purity of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Instrumentation:

• HPLC system with a C18 column

• Mass spectrometer with an electrospray ionization (ESI) source

Methodology:

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 10 µg/mL) in a suitable solvent like methanol or acetonitrile.

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: A typical gradient would start with a high percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute the compound.

  • Flow Rate: 0.3-0.5 mL/min

  • Column Temperature: 30-40 °C

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive ESI

  • Scan Range: m/z 100-500

  • The expected protonated molecule [M+H]⁺ for C₅H₈ClN₅ is m/z 174.06.[10]

Objective: To analyze for volatile impurities and confirm the identity of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine if it is sufficiently volatile and thermally stable.

Instrumentation:

• Gas chromatograph with a suitable capillary column (e.g., DB-5ms)

• Mass spectrometer with an electron ionization (EI) source

Methodology:

• Sample Preparation: Prepare a dilute solution of the sample in a volatile solvent like dichloromethane or ethyl acetate.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C) and ramp up to a higher temperature (e.g., 280 °C) to elute the compound and any impurities.

  • Carrier Gas: Helium

• MS Conditions:

  • Ionization Energy: 70 eV

  • Scan Range: m/z 40-400

  • The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns that can be used for identification.

Workflow for Comparative Analysis:

Caption: A multi-technique approach for the comprehensive characterization of the target compound.

Conclusion

The analytical characterization of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine requires a thoughtful and multi-faceted approach. While ¹H NMR spectroscopy is the primary technique for definitive structural confirmation, its successful application hinges on a nuanced understanding of the molecule's dynamic behavior in solution. By carefully selecting experimental parameters and employing complementary techniques such as HPLC-MS, GC-MS, and FTIR, researchers can build a comprehensive and robust analytical data package. This ensures the identity, purity, and quality of this important chemical entity, thereby underpinning the integrity of subsequent research and development activities.

References

• JSTOR. (n.d.). Chapter 3 – Structural characterization of triazines. Retrieved from [Link]

• Koleva, V., & Stoyanov, N. (2023). Rapid Multi-Residue Method for Simultaneous Determination of 1,3,5-Triazine Herbicides in Environmental Samples by Capillary GC-MS-EI Selective Ion Monitoring Method. Molecules, 28(12), 4785.

• PubChem. (n.d.). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Retrieved from [Link]

• LabRulez. (n.d.). Analysis of Triazine Pesticides in Drinking Water Using LC-MS/MS (EPA Method 536.0). Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-4,6-dimethoxy-1,3,5-triazine. Retrieved from [Link]

• MDPI. (2018). NMR Detection of Isomers Arising from Restricted Rotation of the C-N Amide Bond of N-Formyl-o-toluidine and N,N′-Bis-formyl-o-tolidine. Molecules, 23(7), 1667.

• ResearchGate. (n.d.). Ratio of isomers determined by 1 H-NMR spectroscopy. Retrieved from [Link]

• ACS Publications. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 793–797.
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• MDPI. (2021). Spectroscopic and Physicochemical Studies on 1,2,4-Triazine Derivative.

• ResearchGate. (n.d.). Improved GC‐MS/MS Method for Determination of Atrazine and Its Chlorinated Metabolites in Forage Plants—Laboratory and Field Experiments. Retrieved from [Link]

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• MDPI. (2018). NMR Detection of Isomers Arising from Restricted Rotation of the C-N Amide Bond of N-Formyl-o-toluidine and N,N′-Bis-formyl-o-tolidine. Molecules, 23(7), 1667.
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A Senior Application Scientist's Guide to the 13C NMR Spectral Interpretation of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Introduction

In the landscape of pharmaceutical and materials science, the structural elucidation of heterocyclic compounds is a cornerstone of research and development. The 1,3,5-triazine scaffold, in particular, is a privileged structure found in a diverse array of functional molecules, from herbicides to active pharmaceutical ingredients. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a key intermediate, featuring a combination of electron-withdrawing and electron-donating groups that create a unique electronic environment. Accurate structural confirmation is paramount, and Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy stands as a definitive, non-destructive technique for this purpose.

This guide provides an in-depth, comparative analysis of the ¹³C NMR spectrum of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Moving beyond a simple catalog of chemical shifts, we will dissect the underlying principles governing the spectrum, compare it with relevant analogs, provide a robust experimental protocol, and explore potential spectral complexities. This document is intended for researchers, scientists, and drug development professionals who rely on precise NMR interpretation for confident structural assignment.

Section 1: The Theoretical Framework—Understanding Substituent Effects on the Triazine Ring

The ¹³C NMR spectrum is fundamentally a map of the electronic environment of each carbon atom in a molecule.[1] The chemical shift (δ), reported in parts per million (ppm), is highly sensitive to the shielding and deshielding effects of neighboring atoms and functional groups. For the triazine ring, an aromatic heterocycle, the carbon atoms are sp² hybridized and typically resonate in the downfield region of the spectrum (160-180 ppm).[2]

The specific chemical shifts of the three distinct ring carbons in 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine are dictated by the interplay of two primary electronic effects from the substituents (-Cl, -NH₂, -N(CH₃)₂):

• Inductive Effects: Electronegative atoms, like chlorine and nitrogen, pull electron density away from the carbon atom to which they are attached. This "deshields" the carbon nucleus from the external magnetic field, causing its signal to shift downfield (to a higher ppm value).[3] Chlorine is strongly electronegative and is expected to exert the most significant deshielding inductive effect.

• Resonance Effects: The amino (-NH₂) and dimethylamino (-N(CH₃)₂) groups possess lone pairs of electrons on the nitrogen atom. These lone pairs can be delocalized into the electron-deficient triazine ring through resonance. This increases the electron density at the ring carbons, particularly the attached carbon, leading to a shielding effect that shifts the signal upfield (to a lower ppm value). The dimethylamino group is a stronger electron-donating group than the primary amino group.

Therefore, a qualitative prediction for the triazine ring carbons is as follows:

• C6-Cl: Will be the most deshielded (highest ppm value) due to the dominant, strong inductive effect of the chlorine atom.

• C2-NH₂ & C4-N(CH₃)₂: Will be significantly shielded (lower ppm values) compared to C6-Cl, due to the powerful electron-donating resonance effects of the nitrogen lone pairs. The carbon attached to the stronger donating -N(CH₃)₂ group (C4) is expected to be slightly more shielded than the carbon attached to the -NH₂ group (C2).

Section 2: A Validated Protocol for ¹³C NMR Data Acquisition

Acquiring a high-quality, interpretable ¹³C NMR spectrum requires careful attention to experimental parameters. The low natural abundance (1.1%) and lower gyromagnetic ratio of the ¹³C nucleus necessitate signal averaging over time.[4] The following protocol is designed for robustness and reproducibility.

Experimental Workflow

Caption: Predicted ¹³C NMR peak assignments. (Note: Image in diagram is a placeholder).

Predicted Peak Assignments:

Peak (ppm)	Assignment	Rationale
~175	C6 -Cl	Strong deshielding from the highly electronegative chlorine atom.
~168	C2 -NH₂	Shielded by resonance from the amino group.
~167	C4 -N(CH₃)₂	Shielded by strong resonance from the dimethylamino group. Expected to be the most upfield of the ring carbons.
~37	-N(C H₃)₂	Typical chemical shift for methyl groups attached to a nitrogen atom. [5]

Note: The exact chemical shifts for the C2 and C4 carbons can be very close and may require 2D NMR techniques (like HMBC) for unambiguous assignment.

Section 4: A Comparative Analysis with Triazine Analogs

Context is key in spectral interpretation. By comparing the predicted spectrum of our target molecule with the known spectra of simpler, related triazines, we can validate our assignments and gain a deeper understanding of substituent effects.

Compound	C-Cl (ppm)	C-NH₂ (ppm)	C-N(CH₃)₂ (ppm)	C (unsubstituted)	Reference
Target Molecule (Predicted)	~175	~168	~167	-	N/A
Cyanuric Chloride	171.1	-	-	-	[6]
Melamine	-	167.3	-	-	[7]
N²-tert-butyl-N⁴,N⁴-dimethyl-1,3,5-triazine-2,4,6-triamine	-	-	167.2, 166.1	-	Inferred from similar structures

Analysis of Trends:

• Cyanuric Chloride vs. Melamine: The stark difference between the chemical shifts of cyanuric chloride (~171 ppm) and melamine (~167 ppm) perfectly illustrates the opposing electronic effects. [6][7]The three chlorine atoms in cyanuric chloride strongly deshield the ring carbons. Conversely, the three powerful electron-donating amino groups in melamine significantly shield the ring carbons, shifting them upfield by approximately 4 ppm.

• Target Molecule vs. Analogs: Our predicted values for the target molecule align logically with this trend. The C-Cl signal is predicted to be the most downfield, even more so than in cyanuric chloride, due to the presence of only one chlorine and two electron-donating groups that influence the overall ring electronics. The C-NH₂ and C-N(CH₃)₂ signals are predicted in the same region as melamine's carbons, which is consistent with the shielding provided by amino substituents.

Conclusion

The ¹³C NMR spectrum of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a clear fingerprint of its unique electronic structure. A systematic interpretation, grounded in the fundamental principles of inductive and resonance effects, allows for the confident assignment of all five distinct carbon signals. The C-Cl substituted carbon is readily identified by its characteristic downfield shift (~175 ppm), while the two amine-substituted carbons appear upfield in the 167-168 ppm region, and the N-methyl carbons resonate around 37 ppm.

By employing a robust experimental protocol and leveraging comparative data from simpler triazine analogs, researchers can move from raw spectral data to unambiguous structural confirmation. This analytical rigor is indispensable for professionals in drug discovery and materials science, ensuring the integrity of their chemical matter and the reliability of their subsequent research.

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A Comparative Guide to HPLC Purity Assessment of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

This guide provides a comprehensive comparison of analytical methods for determining the purity of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a key intermediate in the synthesis of various biologically active compounds.[1] As with any synthetic compound, particularly those destined for pharmaceutical or agrochemical applications, rigorous purity assessment is paramount to ensure safety and efficacy. This document details a primary High-Performance Liquid Chromatography (HPLC) method, compares it with alternative techniques, and provides the scientific rationale behind the methodological choices.

Introduction: The Significance of Purity in Triazine Derivatives

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine belongs to the s-triazine class of heterocyclic compounds. The 1,3,5-triazine scaffold is a "privileged structure" in drug discovery and a cornerstone in the development of herbicides.[1][2] The reactivity of the chlorine atom allows for sequential nucleophilic substitution, making it a versatile building block for creating diverse molecular libraries.[3] However, this reactivity also means that the synthesis can result in a mixture of closely related impurities, such as unreacted starting materials or by-products from incomplete or over-reaction. Therefore, a robust and validated analytical method is crucial for quality control.

Primary Analytical Method: Reversed-Phase HPLC

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the workhorse for purity determination of moderately polar, non-volatile organic compounds like 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. The method's strength lies in its ability to separate compounds with subtle differences in hydrophobicity.

Rationale for Method Selection

The choice of an RP-HPLC method is predicated on the physicochemical properties of the target analyte. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine possesses both polar (amino groups) and non-polar (dimethylamino and chlorotriazine ring) moieties, making it ideally suited for separation on a non-polar stationary phase with a polar mobile phase. A C18 column is the standard choice for such applications due to its versatility and wide availability.

A gradient elution is preferred over an isocratic one to ensure good resolution of early-eluting polar impurities and timely elution of any less polar by-products, while maintaining sharp peak shapes. UV detection is selected based on the presence of the UV-absorbing triazine ring. A wavelength of around 230-240 nm is generally effective for triazine compounds.[4]

Experimental Protocol: RP-HPLC Method

Instrumentation:

• HPLC system with a gradient pump, autosampler, column oven, and UV detector.

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 235 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in Acetonitrile:Water (50:50 v/v) to a concentration of 1 mg/mL.

Potential Impurities and Their Separation

The synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine typically starts from cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) and involves sequential substitution with ammonia and dimethylamine.[3] Potential impurities could include:

• Starting materials: Cyanuric chloride, 2,4-diamino-6-chloro-1,3,5-triazine.

• By-products: Di-substituted isomers, and potentially tri-substituted products if the reaction is not well-controlled.

• Degradation products: Hydrolysis of the chloro group to a hydroxyl group can occur, especially in the presence of moisture.[5]

The proposed HPLC method is designed to separate these impurities based on their polarity. For instance, the more polar 2,4-diamino-6-chloro-1,3,5-triazine will elute earlier than the target compound, while less polar, more substituted triazines would have longer retention times.

Comparative Analytical Methods

While RP-HPLC is a robust primary method, other techniques offer advantages in specific scenarios, such as higher throughput or more definitive identification.

Ultra-High-Performance Liquid Chromatography (UPLC)

UPLC is a more recent advancement that utilizes columns with smaller particle sizes (<2 µm) and higher pressures. This results in significantly faster analysis times and improved resolution.

Rationale for Use: For high-throughput screening or when a large number of samples need to be analyzed, UPLC is a superior alternative. The separation of triazine herbicides has been demonstrated to be 5 to 10 times faster with UPLC compared to conventional HPLC.[6][7] The fundamental separation principles are the same as HPLC, but the instrumentation is specialized for higher pressures.

Comparative Performance: A UPLC method for triazine analysis can achieve run times of as little as 2 minutes, a significant improvement over the typical 15-20 minutes for an HPLC method.[6]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For triazine derivatives, it offers excellent sensitivity and the structural information from the mass spectrometer provides definitive identification of impurities.

Rationale for Use: GC-MS is particularly useful for identifying and quantifying trace-level impurities. EPA method 619, for example, utilizes GC-MS for the determination of triazine pesticides in wastewater.[8] This technique is highly sensitive, with detection limits in the parts-per-trillion (ppt) range having been reported for some triazines.[9]

Comparative Performance: While highly sensitive and specific, GC-MS requires the analyte to be volatile and thermally stable. Some triazine derivatives may require derivatization to improve their volatility. The sample preparation for GC-MS can also be more complex, often involving a solid-phase extraction (SPE) step.[9][10]

Performance Comparison

Analytical Method	Principle	Throughput	Sensitivity	Selectivity	Key Advantages	Key Limitations
RP-HPLC-UV	Partition chromatography based on polarity	Moderate	Good (ppm level)	Good	Robust, widely available, straightforward	Moderate analysis time, limited peak capacity
UPLC-UV/MS	High-pressure partition chromatography	High	Very Good (ppb level)	Excellent (with MS)	Fast analysis, high resolution	Requires specialized high-pressure equipment
GC-MS	Partition chromatography based on volatility and boiling point	Moderate	Excellent (ppt level)	Excellent	Definitive identification, high sensitivity	Requires volatile and thermally stable analytes, may need derivatization

Workflow Diagrams

HPLC Purity Assessment Workflow

Caption: Workflow for HPLC purity assessment of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Method Comparison Logic

Caption: Decision logic for selecting an analytical method for triazine purity assessment.

Conclusion

The purity assessment of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is critical for its application in research and development. A well-designed RP-HPLC method provides a robust and reliable approach for routine quality control, capable of separating the main component from its likely impurities. For laboratories requiring higher throughput, UPLC offers a significant speed advantage. When definitive identification of trace impurities is necessary, GC-MS stands out as the method of choice due to its high sensitivity and specificity. The selection of the most appropriate method will ultimately depend on the specific requirements of the analysis, including the number of samples, the need for structural elucidation of impurities, and the available instrumentation.

References

• Thermo Fisher Scientific. (n.d.). Analysis of Triazine Pesticides in Drinking Water Using LC-MS/MS (EPA Method 536.0). LabRulez LCMS. Retrieved from [Link]

• Serpa, C., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 81-99. Retrieved from [Link]

• ResearchGate. (n.d.). Synthetic scheme for 2,4-diamino-6-chloro-[11][12][13]triazines. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. PubChem. Retrieved from [Link]

• precisionFDA. (n.d.). 1-(3-CHLOROPHENYL)-6,6-DIMETHYL-1,3,5-TRIAZINE-2,4-DIAMINE. Retrieved from [Link]

• Shimadzu Scientific Instruments. (n.d.). Method 523: Determination of Triazine Pesticides and their Degradates in Drinking Water by Gas Chromatography/Mass Spectrometry (GC/MS). Retrieved from [Link]

• National Institutes of Health. (2023). Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. National Library of Medicine. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of triazine herbicides in water using solid phase extraction followed by ultra-performance liquid chromatography with tandem mass detection (UPLC-MS/MS). Retrieved from [Link]

• LCGC International. (2008). UHPLC Separation of Triazine Herbicides at Elevated Temperature. Retrieved from [Link]

• LookChem. (n.d.). 6-Chloro-1,3,5-triazine-2,4-diamine. Retrieved from [Link]

• Slezáčková, L., et al. (2018). Methodical letter: Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamide. Ceska a Slovenska Farmacie, 67(4), 167-172.

• Ma, Y. C., et al. (2003). Gas chromatography/mass spectrometry applied for the analysis of triazine herbicides in environmental waters. Chemosphere, 52(9), 1573-1579. Retrieved from [Link]

• MDPI. (2021). New Approaches in Electroanalytical Determination of Triazines-Based Pesticides in Natural Waters. Sensors, 21(11), 3894. Retrieved from [Link]

• ResearchGate. (n.d.). Gas chromatography/mass spectrometry applied for the analysis of triazine herbicides in environmental waters. Retrieved from [Link]

• Šenjug, P., & Cvitković, M. (2014). Chromatographic methods for analysis of triazine herbicides. Arhiv za higijenu rada i toksikologiju, 65(3), 269-282. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1,3,5-Triazine-2,4-diamine, 6-chloro-N,N'-bis(1,1-dimethylethyl)-. PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of Triazine Derivatives as Important Heterocyclic Compounds and Study their Biological Activities. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones. Retrieved from [Link]

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A Comparative Guide to the Reactivity of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine and Other Triazines for Drug Discovery and Development

Introduction: The Strategic Importance of the 1,3,5-Triazine Scaffold

The 1,3,5-triazine core is a privileged scaffold in medicinal chemistry and drug discovery, prized for its versatile synthetic handles and its presence in numerous biologically active compounds.[1] The reactivity of substituted triazines, particularly chlorotriazines, is of paramount importance as it dictates the ease and selectivity of introducing various functionalities to build molecular complexity. This guide provides a detailed comparison of the reactivity of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine with other key triazine derivatives, offering insights for researchers, scientists, and drug development professionals. We will delve into the electronic effects governing their reactivity, present comparative experimental considerations, and provide a detailed protocol for a representative nucleophilic substitution reaction.

At the heart of triazine chemistry lies the venerable and highly reactive precursor, 2,4,6-trichloro-1,3,5-triazine, commonly known as cyanuric chloride. The three chlorine atoms on cyanuric chloride can be sequentially displaced by nucleophiles under carefully controlled temperature conditions.[2] The first substitution typically occurs at low temperatures (0–5 °C), the second at room temperature, and the third requires heating.[2] This stepwise reactivity allows for the precise and differential functionalization of the triazine ring.

Understanding the Electronic Landscape: How Substituents Dictate Reactivity

The reactivity of a chlorine atom on the triazine ring is profoundly influenced by the electronic nature of the other substituents. This is a cornerstone principle for any synthetic chemist working with this scaffold. Electron-withdrawing groups enhance the electrophilicity of the carbon atoms in the triazine ring, making them more susceptible to nucleophilic attack. Conversely, electron-donating groups introduce electron density into the ring, thereby reducing the electrophilicity of the carbon atoms and, consequently, the reactivity of the leaving chlorine atom.[3][4]

This principle is visually represented in the following diagram:

Caption: Electronic effects of substituents on the reactivity of the triazine ring.

Comparative Reactivity Analysis: A Head-to-Head Look

Let's now compare the reactivity of our target molecule, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, with two other important triazines: cyanuric chloride and a hypothetical triazine bearing an electron-withdrawing group, 2,4-dichloro-6-nitro-1,3,5-triazine.

1. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine: The Deactivated System

This molecule possesses two amino groups, one of which is further substituted with two methyl groups. Both the primary amine (-NH₂) and the tertiary amine (-N(CH₃)₂) are strong electron-donating groups. Their lone pairs of electrons are delocalized into the triazine ring, significantly increasing its electron density. This deactivating effect makes the remaining chlorine atom considerably less reactive towards nucleophilic substitution compared to cyanuric chloride. Higher temperatures and potentially longer reaction times are generally required to achieve displacement of the chlorine atom.

2. Cyanuric Chloride (2,4,6-trichloro-1,3,5-triazine): The Activated Precursor

As the benchmark for triazine reactivity, cyanuric chloride features three electron-withdrawing chlorine atoms. This renders the carbon atoms of the triazine ring highly electrophilic and susceptible to nucleophilic attack. As mentioned, its reactivity is temperature-dependent, allowing for controlled, stepwise substitutions.

3. 2,4-dichloro-6-nitro-1,3,5-triazine: The Hyper-activated System (Hypothetical)

A triazine bearing a nitro group (-NO₂) would be exceptionally reactive. The nitro group is a powerful electron-withdrawing group, further depleting the triazine ring of electron density beyond the effect of the chlorine atoms. In such a molecule, the remaining chlorine atoms would be extremely labile and react readily with nucleophiles even at very low temperatures.

Triazine Derivative	Substituents	Electronic Effect	Expected Relative Reactivity	Typical Reaction Conditions for Nucleophilic Substitution
Cyanuric Chloride	-Cl, -Cl, -Cl	Strongly Electron-Withdrawing	Very High	1st Cl: 0-5 °C; 2nd Cl: Room Temp; 3rd Cl: Elevated Temp.
2,4-dichloro-6-nitro-1,3,5-triazine (Hypothetical)	-Cl, -Cl, -NO₂	Very Strongly Electron-Withdrawing	Extremely High	Likely to react readily at or below 0 °C for all substitutions.
6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine	-NH₂, -N(CH₃)₂, -Cl	Strongly Electron-Donating	Low	Requires elevated temperatures and/or longer reaction times.

Experimental Protocol: A Representative Nucleophilic Substitution

To provide a practical context for these reactivity differences, the following is a detailed, self-validating protocol for a representative nucleophilic substitution reaction on a chlorotriazine. This protocol can be adapted for different triazines and nucleophiles, with the understanding that reaction conditions (temperature, time) will need to be adjusted based on the reactivity of the specific triazine.

Objective: To synthesize a substituted aminotriazine via nucleophilic aromatic substitution.

Materials:

• Chlorotriazine (e.g., 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine or cyanuric chloride)

• Nucleophile (e.g., a primary or secondary amine)

• Anhydrous aprotic solvent (e.g., Tetrahydrofuran (THF) or 1,4-Dioxane)

• Tertiary amine base (e.g., Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA))

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser (if heating is required)

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Thin Layer Chromatography (TLC) plates and developing chamber

• Silica gel for column chromatography

• Standard laboratory glassware and workup reagents (e.g., separatory funnel, rotary evaporator, ethyl acetate, brine)

Experimental Workflow Diagram:

Caption: A typical experimental workflow for nucleophilic substitution on a chlorotriazine.

Step-by-Step Procedure:

• Reaction Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar and a condenser (if heating is anticipated). Purge the apparatus with an inert gas (nitrogen or argon) to exclude moisture.

• Dissolution: Dissolve the chlorotriazine (1.0 eq) in the chosen anhydrous aprotic solvent. The concentration will depend on the specific reactants but is typically in the range of 0.1-0.5 M.

• Addition of Reagents: To the stirred solution, add the nucleophile (1.0-1.2 eq) followed by the tertiary amine base (1.2-1.5 eq). The base is crucial to scavenge the hydrochloric acid (HCl) generated during the reaction.

• Reaction Conditions and Monitoring:

  • For a highly reactive triazine like cyanuric chloride (first substitution), the reaction is typically carried out at 0-5 °C.

  • For a deactivated triazine like 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, the reaction mixture will likely require heating to reflux for several hours to overnight.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The disappearance of the starting chlorotriazine and the appearance of a new, typically more polar, product spot indicates the reaction is proceeding.

• Workup: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent like ethyl acetate and wash sequentially with water and brine to remove the tertiary amine hydrochloride salt and any unreacted starting materials. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product is then purified by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure substituted triazine.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Conclusion: A Versatile Scaffold with Tunable Reactivity

The reactivity of the 1,3,5-triazine ring is a finely tunable parameter, governed by the electronic nature of its substituents. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, with its electron-rich amino groups, represents a less reactive but highly valuable building block for the synthesis of complex molecules where a more forcing final substitution is desired. In contrast, the high reactivity of cyanuric chloride allows for a broad range of sequential modifications under mild conditions. A thorough understanding of these reactivity principles is essential for the rational design of synthetic routes towards novel triazine-based therapeutics and chemical probes. By carefully selecting the starting triazine and controlling the reaction conditions, researchers can unlock the full potential of this versatile heterocyclic scaffold.

References

• Roberts, A. L., & Gschwend, P. M. (2002). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). Environmental science & technology, 36(10), 2229–2236.
• Sharma, A., Sheyi, R., de la Torre, B. G., El-Faham, A., & Albericio, F. (2021).
• Blotny, G. (2006). Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Tetrahedron, 62(41), 9507-9522.

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A Comparative Guide to the Structure-Activity Relationship of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine Derivatives

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for derivatives of the 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine scaffold. We will delve into the synthetic strategies, compare biological activities based on structural modifications, and provide detailed experimental protocols to ensure the reproducibility and validation of the findings presented. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the therapeutic potential of this versatile chemical scaffold.

Introduction: The 1,3,5-Triazine Scaffold as a Privileged Structure

The 1,3,5-triazine (or s-triazine) ring is a six-membered heterocyclic motif containing three nitrogen atoms. It is widely recognized in medicinal chemistry as a "privileged structure" due to its ability to serve as a core for molecules with a wide spectrum of pharmaceutical properties.[1][2] These properties include anticancer, antimicrobial, antiviral, anti-inflammatory, and kinase inhibitory activities.[1][3][4]

The versatility of the triazine core stems from its precursor, 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride). The three chlorine atoms on cyanuric chloride can be sequentially substituted with various nucleophiles (amines, thiols, alcohols) under controlled temperature conditions.[5][6] This chemoselectivity allows for the precise and systematic introduction of diverse functional groups, making it an ideal scaffold for building large compound libraries and performing detailed SAR studies. This guide will focus specifically on derivatives built upon the 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine core, exploring how modifications influence their biological efficacy.

Synthetic Strategy: The Foundation of SAR Studies

The rational design of potent derivatives is underpinned by a robust and flexible synthetic methodology. The most common approach involves a stepwise nucleophilic aromatic substitution (SNAr) reaction starting from cyanuric chloride.

Causality Behind Experimental Choices: The differential reactivity of the chlorine atoms on the triazine ring is temperature-dependent. The first substitution can be achieved at low temperatures (0–5 °C), the second at room temperature, and the third often requires heating.[5] This thermodynamic control is crucial for the regioselective synthesis of di- and tri-substituted derivatives. Modern techniques such as microwave-assisted and ultrasound-assisted synthesis are often employed to significantly reduce reaction times and improve yields, reflecting a move towards more efficient and green chemistry principles.[7][8][9]

Below is a generalized workflow for the synthesis of these derivatives.

Caption: General synthetic workflow for 1,3,5-triazine derivatives.

Comparative Analysis of Biological Activities

The biological activity of triazine derivatives is highly dependent on the nature of the substituents at the C2, C4, and C6 positions of the ring. Here, we compare derivatives based on their reported anticancer and antimicrobial activities.

Anticancer Activity

Triazine derivatives have shown significant promise as anticancer agents, often by inhibiting key cellular signaling pathways.[10] A notable study involved the synthesis of a library of 126 6,N²-diaryl-1,3,5-triazine-2,4-diamine compounds, which were screened against breast cancer cell lines.[8][9]

Key SAR Insights:

• Aryl Group at C6: The nature of the aryl group at the C6 position is a major determinant of activity. Electron-donating or electron-withdrawing groups on this ring can modulate the electronic properties of the entire molecule, affecting target binding.

• Amino Substituent at C2: The substituent on the second amino group (N²) is crucial. Aromatic amines at this position have been shown to be beneficial for activity.

• Selectivity: Many active compounds have demonstrated high selectivity, inhibiting the growth of cancer cells (e.g., triple-negative MDA-MB-231) without affecting non-cancerous cells (e.g., MCF-10A), which is a critical feature for a therapeutic candidate.[8][9] One compound even showed an EC₅₀ of 1 nM against MDA-MB-231 cells.[10]

• Heterocyclic Moieties: The incorporation of heterocyclic rings like morpholine and piperidine often enhances anticancer activity.[11][12] For example, a tri-substituted s-triazine with a dimorpholino substitution exhibited strong activity against the MCF7 breast cancer cell line with an IC₅₀ value of 6.19 μM.[12]

The following diagram illustrates the key structural features influencing the anticancer potency of these derivatives.

Caption: Key SAR points for anticancer activity.

Table 1: Comparative Anticancer Activity (IC₅₀ Values in μM)

Compound ID	Substituent at C2	Substituent at C4	Substituent at C6	Cell Line	IC₅₀ (μM)	Reference
3b	4-F-Phenylamino	Morpholino	Morpholino	MCF7	6.19	[12]
2d	4-CH₃-Phenylamino	Piperidinyl	Piperidinyl	MCF7	6.54	[12]
2d	4-CH₃-Phenylamino	Piperidinyl	Piperidinyl	C26	0.38	[12]
3a	4-Cl-Phenylamino	Morpholino	Morpholino	C26	1.21	[12]
2e	4-NO₂-Phenylamino	Piperidinyl	Piperidinyl	C26	8.28	[12]
11	(pyridin-2-ylmethylene)hydrazinyl	Morpholino	Morpholino	MCF-7	1.01	[6]
11	(pyridin-2-ylmethylene)hydrazinyl	Morpholino	Morpholino	HCT-116	0.97	[6]
34	Anilino-dipeptide	Morpholino	Phenyl	MCF-7	0.82	[11]

Antimicrobial Activity

The emergence of drug-resistant microbes has spurred the search for new classes of antibiotics.[1] Triazine derivatives have been identified as promising antimicrobial agents.[13] SAR studies in this area have revealed that cationic charge, bulkiness, and lipophilicity are key determinants of activity.[13][14]

Key SAR Insights:

• Lipophilicity and Charge: A balance between lipophilicity (to cross the bacterial membrane) and cationic charge (to interact with the negatively charged membrane) is essential.

• Electron-Withdrawing Groups: The presence of electron-withdrawing groups on aryl substituents can be crucial for enhancing antibacterial activity.[5]

• Aromatic vs. Aliphatic Core: An aromatic core generally leads to better activity compared to an aliphatic core.[5]

Molecular Targets and Mechanism of Action

A key aspect of drug development is understanding how a compound exerts its biological effect. Many triazine derivatives function as kinase inhibitors. Kinases are critical enzymes in cell signaling, and their dysregulation is a hallmark of cancer.

Prominent Kinase Targets:

• PI3K/mTOR Pathway: This is a central pathway regulating cell growth, proliferation, and survival. Gedatolisib, a clinically trialed drug, is a triazine derivative that inhibits PI3K and mTOR kinases.[4][10]

• Tyrosine Kinases: This class includes receptors like EGFR and non-receptor kinases like Tie-2. Derivatives have been specifically designed as potent and selective Tie-2 inhibitors for applications in angiogenesis.[15][16]

• Pyruvate Dehydrogenase Kinases (PDKs): These kinases are key regulators of cellular metabolism, a process often deregulated in cancer. Novel triazine hybrids have been developed as potent PDK inhibitors.[17]

The diagram below illustrates the inhibition of the PI3K/mTOR pathway, a common mechanism for anticancer triazine derivatives.

Caption: Inhibition of the PI3K/mTOR pathway by triazine derivatives.

Experimental Protocols

To ensure the trustworthiness and reproducibility of SAR data, standardized and well-documented protocols are essential.

Protocol: Microwave-Assisted Synthesis of a Tri-substituted Triazine Derivative

This protocol describes a general procedure for the final substitution step on a dichlorotriazine intermediate, leveraging microwave energy for efficiency.

• Reagents & Setup:

  • To a 10 mL microwave vial, add the 6-chloro-N²,N²,N⁴-trisubstituted-1,3,5-triazine-2,4-diamine intermediate (1.0 mmol).

  • Add the desired amine or aniline nucleophile (1.2 mmol).

  • Add a suitable solvent (e.g., 3 mL of DMF or NMP).[7]

  • Add a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2.0 mmol).

  • Seal the vial with a cap.

• Microwave Irradiation:

  • Place the vial in the cavity of a dedicated microwave synthesizer.

  • Irradiate the mixture at a set temperature (e.g., 120-150 °C) for a specified time (e.g., 15-30 minutes).[12] Monitor pressure to ensure it remains within safe limits.

• Work-up and Purification:

  • After cooling, pour the reaction mixture into water (50 mL).

  • If a precipitate forms, collect it by vacuum filtration. If not, extract the aqueous phase with an organic solvent (e.g., ethyl acetate).

  • Wash the crude product or organic extract with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to yield the pure tri-substituted derivative.

• Characterization:

  • Confirm the structure of the final product using modern analytical techniques such as ¹H NMR, ¹³C NMR spectroscopy, and mass spectrometry.[12][18]

Protocol: In Vitro Anticancer Activity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.

• Cell Seeding:

  • Culture the desired cancer cell lines (e.g., MCF7, C26) and a normal control cell line (e.g., BAEC) in appropriate culture medium.[12]

  • Trypsinize and count the cells. Seed the cells into 96-well plates at a density of approximately 5,000-10,000 cells per well in 100 µL of medium.

  • Incubate the plates for 24 hours at 37 °C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the synthesized triazine derivatives in the culture medium.

  • Remove the old medium from the wells and add 100 µL of medium containing the test compounds at various concentrations (e.g., from 0.01 to 100 µM). Include wells with a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).[12]

  • Incubate the plates for another 48-72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).

  • Add 20 µL of the MTT solution to each well and incubate for 3-4 hours at 37 °C. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization and Measurement:

  • Carefully remove the medium from each well.

  • Add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes to ensure complete dissolution.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the logarithm of the compound concentration and use a non-linear regression model to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Conclusion and Future Outlook

The 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine scaffold and its relatives are exceptionally versatile platforms for the development of new therapeutic agents. The structure-activity relationship studies clearly indicate that targeted modifications of the substituents at the C2, C4, and C6 positions of the triazine ring can lead to highly potent and selective compounds. Specifically, the introduction of substituted aryl amines and heterocyclic moieties like morpholine and piperidine has proven to be a successful strategy for enhancing anticancer activity.

Future research should focus on leveraging computational tools, such as 3D-Quantitative Structure-Activity Relationship (3D-QSAR) modeling, to guide the rational design of next-generation derivatives with improved potency, selectivity, and pharmacokinetic profiles.[3][8][9][10] Exploring novel substitutions and hybrid molecules that can target multiple nodes in a disease pathway simultaneously may also open new avenues for treating complex diseases like cancer and overcoming drug resistance.

References

• Synthesis of 6,N²-diaryl-1,3,5-triazine-2,4-diamines (1–126). (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Synthetic scheme for 2,4-diamino-6-chloro-[3][10][19]triazines. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Design, Synthesis, and Anti-PVY Biological Activity of 1,3,5-Triazine Derivatives Containing Piperazine Structure. (2023). MDPI. Retrieved January 25, 2026, from [Link]

• Synthesis and evaluation of antimicrobial activity of new 1,3,5-triazine derivatives. (n.d.). Kuvaeva. Retrieved January 25, 2026, from [Link]

• 1,3,5-Triazine-2,4-diamine, 6-chloro-. (n.d.). PubChem. Retrieved January 25, 2026, from [Link]

• Structure-activity relationships (SAR) of triazine derivatives: Promising antimicrobial agents. (2020). European Journal of Medicinal Chemistry. Retrieved January 25, 2026, from [Link]

• Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. (2024). National Institutes of Health. Retrieved January 25, 2026, from [Link]

• Synthesis and biological evaluation of novel 1,3,5-triazine derivatives as antimicrobial agents. (2008). PubMed. Retrieved January 25, 2026, from [Link]

• 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. (2020). National Institutes of Health. Retrieved January 25, 2026, from [Link]

• s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation. (2021). MDPI. Retrieved January 25, 2026, from [Link]

• Recent Advances in the Biological Activity of s-Triazine Core Compounds. (2022). MDPI. Retrieved January 25, 2026, from [Link]

• 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. (2020). RSC Publishing. Retrieved January 25, 2026, from [Link]

• Synthesis and biological evaluation of novel 1,3,5-triazine derivatives as antimicrobial agents. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• SAR of 1,3,5-triazine derivatives. (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Synthesis, structural analysis, and SAR studies of triazine derivatives as potent, selective Tie-2 inhibitors. (2007). PubMed. Retrieved January 25, 2026, from [Link]

• 1,2,4-Amino-triazine derivatives as pyruvate dehydrogenase kinase inhibitors: Synthesis and pharmacological evaluation. (2023). PubMed. Retrieved January 25, 2026, from [Link]

• Symmetrical di-substituted phenylamino-s-triazine derivatives as anticancer agents: in vitro and in silico approach. (2024). RSC Publishing. Retrieved January 25, 2026, from [Link]

• Antitumor Activity of s-Triazine Derivatives: A Systematic Review. (n.d.). MDPI. Retrieved January 25, 2026, from [Link]

• Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity. (n.d.). National Institutes of Health. Retrieved January 25, 2026, from [Link]

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A Comparative Analysis of the Biological Activities of Atrazine and 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

For the Attention of Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the biological activities of the widely used herbicide atrazine and the lesser-known triazine derivative, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. While atrazine's herbicidal efficacy and toxicological profile are well-documented, data on 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is sparse, with its primary role being a chemical intermediate. This guide will delve into the known biological effects of atrazine and, where direct comparative data for its N,N-dimethyl analogue is unavailable, will draw comparisons with its structurally similar metabolite, 6-chloro-1,3,5-triazine-2,4-diamine (DACT), to provide a comprehensive overview.

Introduction to the Triazines

The 1,3,5-triazine ring is a core structure in a variety of biologically active compounds, from herbicides to pharmaceuticals.[1] The differential substitution on this heterocyclic scaffold gives rise to a wide array of biological activities. Atrazine, a cornerstone of weed management in agriculture, and 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a potential building block for novel compounds, represent two facets of triazine chemistry.[2]

Atrazine (6-chloro-N'-ethyl-N'-(propan-2-yl)-1,3,5-triazine-2,4-diamine) is a selective systemic herbicide used to control broadleaf and grassy weeds in crops like corn and sugarcane.[3] Its widespread use has led to extensive research into its mechanism of action and environmental fate.

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a triazine derivative that is commercially available for research and is primarily utilized as a synthetic intermediate.[1] While its direct biological activities are not well-characterized in public literature, the broader class of 2,4-diamino-1,3,5-triazines has been explored for various therapeutic applications, including as antifolates.[4]

Comparative Biological Activity

Herbicidal Activity and Mechanism of Action

Atrazine is a potent inhibitor of photosynthesis.[5] It is readily absorbed by the roots and leaves of susceptible plants and translocates to the chloroplasts.[6] There, it binds to the D1 protein of the photosystem II (PSII) complex, blocking electron transport and halting ATP and NADPH production necessary for CO2 fixation.[7] This ultimately leads to oxidative stress, chlorophyll degradation, and plant death.[6]

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine lacks documented herbicidal activity. Its potential to inhibit photosynthesis is unknown. However, the structural similarity to atrazine, specifically the presence of the chloro- and amino-substituted triazine ring, suggests that it could theoretically interact with biological targets, though likely with different efficacy.

The herbicidal efficacy of triazines is highly dependent on the nature of the alkyl substituents on the amino groups. The ethyl and isopropyl groups of atrazine are crucial for its high affinity to the D1 protein. The replacement of these with two methyl groups on one nitrogen and a free amino group on the other would significantly alter the molecule's size, shape, and lipophilicity, likely impacting its ability to bind to the same target site.

Toxicological Profile

The toxicity of atrazine and its metabolites has been a subject of extensive research and regulatory scrutiny. In contrast, there is a significant lack of toxicological data for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. To provide a meaningful comparison, we will consider the toxicity of a closely related atrazine metabolite, 6-chloro-1,3,5-triazine-2,4-diamine (DACT) , which lacks the N-alkyl groups.

Compound	Acute Oral LD50 (Rat)	Primary Toxicological Concerns
Atrazine	3090 mg/kg	Endocrine disruption, potential carcinogen, developmental and reproductive toxicity.[7][8]
6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine	Data not available	Unknown
6-chloro-1,3,5-triazine-2,4-diamine (DACT)	Data not available	Developmental and female reproductive toxicity.[9][10]

A study using the Microtox assay, which measures toxicity through the inhibition of bioluminescence in the bacterium Vibrio fischeri, found that "didealkylated triazine" (likely DACT) was more toxic than atrazine itself.[11] This suggests that the removal of the alkyl groups can, in some biological systems, increase toxicity.

Endocrine Disrupting Effects

Atrazine is a known endocrine-disrupting chemical (EDC).[12] It has been shown to interfere with hormone signaling pathways, potentially leading to adverse reproductive and developmental effects in wildlife and laboratory animals.[8] The mechanism of its endocrine-disrupting activity is thought to involve alterations in the central nervous system that affect hormone levels, such as suppressing the luteinizing hormone surge.[8]

While there is no direct evidence of endocrine-disrupting properties for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine , its structural relative, DACT , has been identified as a compound with the potential for endocrine disruption.[9] Studies have indicated that diaminochlorotriazine can suppress the estrogen and progesterone-induced luteinizing hormone (LH) surge, suggesting a similar mode of action to atrazine. The U.S. Environmental Protection Agency (EPA) has recognized that 2,4-diamino-6-chloro-s-triazine (DACT) can cause developmental and female reproductive toxicity.[9]

Potential Therapeutic Applications

The 1,3,5-triazine scaffold is considered a "privileged structure" in drug discovery due to its ability to interact with a variety of biological targets.[1] While atrazine is primarily known for its herbicidal properties, other triazine derivatives have been investigated for their therapeutic potential.

One notable area of research is the development of antifolate agents . These compounds inhibit the enzyme dihydrofolate reductase (DHFR), which is essential for the synthesis of nucleic acids and some amino acids.[4] By blocking this enzyme, antifolates can prevent cell proliferation, making them effective anticancer and antimicrobial agents.[4] The 2,4-diamino-1,3,5-triazine core is a key pharmacophore in some DHFR inhibitors.[4] It is plausible that 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine could serve as a starting point for the synthesis of novel antifolates, although its own inhibitory activity against DHFR is not reported.

Experimental Protocols

Protocol 1: Assessment of Photosynthesis Inhibition (Hill Reaction Assay)

This protocol outlines a method to assess the potential of a test compound to inhibit photosystem II, a key experiment for determining herbicidal activity.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound on the photosynthetic electron transport chain.

Materials:

• Fresh spinach leaves

• Isolation buffer (e.g., 0.4 M sucrose, 50 mM HEPES-KOH pH 7.6, 10 mM NaCl, 2 mM MgCl2)

• Reaction buffer (e.g., 0.1 M sucrose, 50 mM HEPES-KOH pH 7.6, 10 mM NaCl, 5 mM MgCl2)

• 2,6-Dichlorophenolindophenol (DCPIP) solution

• Test compounds (Atrazine and 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine) dissolved in a suitable solvent (e.g., DMSO)

• Spectrophotometer

Procedure:

• Chloroplast Isolation:

  • Homogenize fresh spinach leaves in ice-cold isolation buffer.

  • Filter the homogenate through several layers of cheesecloth.

  • Centrifuge the filtrate at low speed to pellet intact chloroplasts.

  • Resuspend the chloroplast pellet in a minimal volume of reaction buffer.

  • Determine the chlorophyll concentration of the isolated chloroplasts.

• Hill Reaction Assay:

  • Prepare a series of dilutions of the test compounds.

  • In a cuvette, mix the reaction buffer, DCPIP solution, and a specific concentration of the test compound.

  • Add the isolated chloroplast suspension to the cuvette.

  • Immediately measure the absorbance of the solution at 600 nm under illumination.

  • Continue to measure the absorbance at regular intervals to monitor the reduction of DCPIP (indicated by a decrease in absorbance).

  • Calculate the rate of DCPIP reduction for each concentration of the test compound.

  • Determine the IC50 value by plotting the inhibition of the reaction rate against the logarithm of the test compound concentration.

Workflow for the Hill reaction assay to assess photosynthesis inhibition.

Protocol 2: In Vitro Dihydrofolate Reductase (DHFR) Inhibition Assay

This protocol describes a method to evaluate the potential of a compound to act as an antifolate by inhibiting the DHFR enzyme.

Objective: To determine the IC50 of a test compound against DHFR.

Materials:

• Recombinant DHFR enzyme

• Dihydrofolic acid (DHF)

• NADPH

• Assay buffer (e.g., 50 mM potassium phosphate buffer, pH 7.5)

• Test compounds

• Spectrophotometer

Procedure:

• Prepare a series of dilutions of the test compounds.

• In a microplate well, add the assay buffer, NADPH, and the test compound.

• Initiate the reaction by adding the DHFR enzyme.

• Immediately add DHF to start the enzymatic reaction.

• Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH.

• Calculate the reaction rate for each concentration of the test compound.

• Determine the IC50 value by plotting the percentage of enzyme inhibition against the logarithm of the test compound concentration.

Workflow for the in vitro DHFR inhibition assay.

Signaling Pathways

Atrazine's Inhibition of Photosynthesis

The primary signaling pathway disrupted by atrazine in plants is the photosynthetic electron transport chain within photosystem II.

Atrazine blocks electron transport in Photosystem II.

Conclusion

The biological activities of atrazine and 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine present a study in contrasts. Atrazine is a well-understood herbicide with a defined mechanism of action and a complex toxicological profile that includes endocrine disruption. In contrast, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is primarily a synthetic intermediate with a significant lack of publicly available biological data.

Comparisons with the atrazine metabolite DACT suggest that the core diamino-chloro-triazine structure may possess intrinsic biological activity, including potential endocrine-disrupting effects. However, the specific N,N-dimethyl substitution likely imparts distinct properties that require empirical investigation. Future research should focus on characterizing the herbicidal, toxicological, and potential therapeutic activities of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine to fully understand its biological profile and potential applications.

References

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• PubChem. (n.d.). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Retrieved from [Link]

• TEDX List of Potential Endocrine Disruptors. (n.d.). Endocrine disruptor references. Retrieved from [Link]

• Tchounwou, P. B., et al. (2000). Toxicity Assessment of Atrazine and Related Triazine Compounds in the Microtox Assay, and Computational Modeling for Their Structure-Activity Relationship. Molecules, 5(12), 1398-1412. Retrieved from [Link]

• van der Meer, T. P., et al. (2023). Profiling the endocrine-disrupting properties of triazines, triazoles, and short-chain PFAS. Environmental Toxicology and Chemistry, 42(10), 2293-2304. Retrieved from [Link]

• AERU. (n.d.). N,N-dimethyl-6-(2,2,2-trifluoroethoxy)-1,3,5-triazine-2,4-diamine. Retrieved from [Link]

• Belala, F., et al. (2023). Ecotoxicity of Diazinon and Atrazine Mixtures after Ozonation Catalyzed by Na+ and Fe2+ Exchanged Montmorillonites on Lemna minor. Toxics, 11(8), 701. Retrieved from [Link]

• Mohan, V., et al. (2024). Endocrine-Disrupting Chemicals and the Effects of Distorted Epigenetics on Preeclampsia: A Systematic Review. International Journal of Molecular Sciences, 25(3), 1807. Retrieved from [Link]

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A Senior Application Scientist's Guide to Cross-Reactivity Analysis of Antibodies Targeting 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for evaluating the specificity of antibodies raised against 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (CDAT), a representative s-triazine compound. While direct experimental data for antibodies targeting this specific hapten is limited, this document leverages established methodologies and comparative data from closely related triazine herbicides, such as atrazine, to present a complete protocol and data interpretation guide. The principles and experimental workflows detailed herein are directly applicable to a rigorous cross-reactivity study of anti-CDAT antibodies.

Introduction: The Imperative for Specificity in Triazine Immunoassays

The s-triazine herbicides, a class of nitrogen-containing heterocyclic compounds, have been extensively used in agriculture for weed control. Their persistence in the environment necessitates sensitive and specific detection methods for monitoring residues in soil, water, and food products.[1] Immunoassays, particularly the enzyme-linked immunosorbent assay (ELISA), offer a rapid, high-throughput, and cost-effective alternative to traditional chromatographic methods like GC/MS and HPLC.[2][3]

The core of a reliable immunoassay is the specificity of the antibody. For small molecules like triazines, which are not immunogenic on their own, antibodies are generated by conjugating the molecule (as a hapten) to a larger carrier protein.[4] However, antibodies raised against one triazine may exhibit cross-reactivity with other structurally similar compounds, leading to potential false positives or an overestimation of the target analyte's concentration.[5]

This guide focuses on 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine (CDAT) and outlines the critical process of characterizing the cross-reactivity of antibodies developed against it. Understanding the antibody's binding profile against a panel of related triazine herbicides is paramount for validating the assay's specificity and ensuring data integrity.

The Scientific Rationale: From Hapten Design to Antibody Specificity

The generation of highly specific antibodies begins with the strategic design of the hapten-carrier conjugate, also known as the immunogen. The manner in which the hapten is attached to the carrier protein dictates which parts of the molecule are exposed to the host's immune system, thereby influencing the resulting antibody's binding characteristics.

For a CDAT-specific antibody, the goal is to present the unique N,N-dimethylamino group as a key epitope. This is achieved by creating a linker arm at a position on the triazine ring that is distant from this group. For many triazine herbicides, a common strategy involves introducing a carboxylic acid-containing linker at the chlorine position, which can then be coupled to primary amines on the carrier protein.

The choice of carrier protein is also a key consideration. Bovine Serum Albumin (BSA) is frequently used for preparing immunogens due to its high immunogenicity and availability of numerous lysine residues for conjugation.[6] A different carrier, such as Ovalbumin (OVA), is typically used for the coating antigen in the ELISA to prevent the detection of antibodies raised against the carrier protein itself.

Experimental Methodologies: A Validating Workflow

A comprehensive cross-reactivity study involves several key stages: hapten synthesis, immunogen and coating antigen preparation, antibody production, and finally, specificity testing using a competitive ELISA.

Hapten Synthesis and Conjugation

The initial step is to synthesize a derivative of CDAT that incorporates a linker arm suitable for conjugation. A common approach for chloro-triazines is to introduce a linker with a terminal carboxyl group.

Protocol for Hapten-Carrier Conjugation (Mixed Anhydride Method):

• Hapten Activation: Dissolve the carboxylated CDAT hapten in dry N,N-dimethylformamide (DMF). Add tributylamine and then isobutyl chloroformate while maintaining the reaction at a cool temperature (e.g., 5-10°C in an ice bath) for approximately 30 minutes. This forms a reactive mixed anhydride intermediate.[7]

• Carrier Protein Solution: Prepare a solution of the carrier protein (e.g., BSA for the immunogen, OVA for the coating antigen) in a mixture of water, DMF, and a mild base like NaOH.[7]

• Conjugation Reaction: Slowly add the activated hapten solution to the stirring, cooled carrier protein solution. Allow the reaction to proceed for at least 4 hours at room temperature.[8]

• Dialysis: Transfer the reaction mixture to a dialysis membrane (e.g., 10-14 kDa MWCO) and dialyze extensively against phosphate-buffered saline (PBS) at 4°C for 2-3 days, with several changes of the buffer. This crucial step removes unconjugated hapten and other small molecules.[9]

• Characterization and Storage: Determine the hapten-to-protein conjugation ratio using techniques like MALDI-TOF mass spectrometry.[8] Lyophilize the conjugate for long-term storage at -20°C.

Antibody Production

Polyclonal antibodies are suitable for many screening applications and can be produced by immunizing host animals (e.g., rabbits or mice) with the CDAT-BSA immunogen. The immunization schedule typically involves an initial injection with complete Freund's adjuvant, followed by several booster injections with incomplete Freund's adjuvant at regular intervals.[7] Serum is collected and tested for antibody titer.

Cross-Reactivity Assessment by Competitive ELISA

The competitive ELISA is the gold standard for determining the specificity of antibodies against small molecules. In this format, the free analyte in the sample competes with a fixed amount of labeled or coated antigen for a limited number of antibody binding sites.

// Invisible nodes for alignment inv1 [style=invis, shape=point, width=0]; inv2 [style=invis, shape=point, width=0]; p4 -> inv1 [style=invis]; inv1 -> c1 [style=invis]; c3 -> inv2 [style=invis]; inv2 -> d1 [style=invis]; } ends_dot Figure 1: Workflow for the competitive indirect ELISA.

Detailed Protocol for Competitive Indirect ELISA:

• Plate Coating: Dilute the CDAT-OVA coating antigen in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6) and add 100 µL to each well of a 96-well microtiter plate. Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer (e.g., PBS with 0.05% Tween-20, PBST).

• Blocking: Add 200 µL of blocking buffer (e.g., 1% BSA in PBST) to each well and incubate for 1-2 hours at 37°C to prevent non-specific binding.

• Washing: Repeat the wash step as in step 2.

• Competitive Reaction:

  • Add 50 µL of varying concentrations of the standard (CDAT) or the cross-reactant compounds to the wells.

  • Immediately add 50 µL of the diluted anti-CDAT antibody to each well.

  • Incubate for 1 hour at 37°C. During this step, the free compound and the coated antigen compete for antibody binding.

• Washing: Repeat the wash step.

• Secondary Antibody: Add 100 µL of an appropriate enzyme-conjugated secondary antibody (e.g., Goat Anti-Rabbit IgG-HRP) diluted in blocking buffer. Incubate for 1 hour at 37°C.

• Washing: Repeat the wash step.

• Substrate Addition: Add 100 µL of a chromogenic substrate (e.g., TMB) to each well and incubate in the dark until sufficient color develops (typically 15-30 minutes).

• Stop Reaction: Add 50 µL of a stop solution (e.g., 2 M H₂SO₄) to each well.

• Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

Data Analysis and Interpretation

The data from the competitive ELISA is used to generate inhibition curves for CDAT and each potential cross-reactant. The absorbance values are plotted against the logarithm of the analyte concentration. The half-maximal inhibitory concentration (IC₅₀) is determined for each compound, which is the concentration that causes a 50% reduction in the maximum signal.

Cross-reactivity (CR) is then calculated using the following formula:

CR (%) = (IC₅₀ of CDAT / IC₅₀ of Test Compound) x 100 [10]

Comparative Cross-Reactivity Data (Exemplar)

Table 1: Representative Cross-Reactivity of an Anti-Atrazine Antibody with Other Triazine Herbicides

Compound	Structure	IC₅₀ (ng/mL)	Cross-Reactivity (%)
Atrazine	2-chloro-4-(ethylamino)-6-(isopropylamino)-s-triazine	1.66	100
Ametryn	2-(ethylamino)-4-(isopropylamino)-6-(methylthio)-s-triazine	2.58	64.24[10]
Terbuthylazine	2-(tert-butylamino)-4-chloro-6-(ethylamino)-s-triazine	4.35	38.20[10]
Prometryn	2,4-bis(isopropylamino)-6-(methylthio)-s-triazine	10.94	15.18[10]
Simazine	2-chloro-4,6-bis(ethylamino)-s-triazine	13.58	12.22[10]
Propazine	2-chloro-4,6-bis(isopropylamino)-s-triazine	-	<10
Cyanazine	2-{[4-chloro-6-(ethylamino)-s-triazin-2-yl]amino}-2-methylpropionitrile	-	<10

Note: Data is adapted from a study on a recombinant full-length antibody against atrazine.[10] The IC₅₀ and CR% values for an antibody raised against CDAT would be different and would need to be determined experimentally.

Interpretation of Expected Results for an Anti-CDAT Antibody:

• High Specificity: An ideal anti-CDAT antibody would exhibit a low IC₅₀ for CDAT and significantly higher IC₅₀ values for all other triazines, resulting in low cross-reactivity percentages.

• Influence of N-Alkyl Groups: The primary structural difference between CDAT and other common triazines like atrazine, simazine, and propazine lies in the N-alkyl substituents. We would hypothesize that an antibody raised against the N,N-dimethyl structure of CDAT would show low cross-reactivity to triazines with ethyl, isopropyl, or tert-butyl groups. The degree of cross-reactivity would likely be inversely proportional to the steric hindrance and electronic differences of these alkyl groups compared to the dimethyl groups.

• Class-Selective Antibodies: Conversely, if the immunizing hapten was designed to expose the common triazine ring structure, the resulting antibody might show broad cross-reactivity across the triazine class. Such an antibody could be valuable for general screening of total triazine content.[11]

Comparison with Alternative Analytical Methods

While immunoassays are excellent for screening, it is important to understand their performance relative to confirmatory analytical techniques.

Table 2: Comparison of Immunoassay with Chromatographic Methods for Triazine Analysis

Feature	Competitive ELISA	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Principle	Antigen-antibody binding	Separation by boiling point and polarity	Separation by polarity
Specificity	Dependent on antibody cross-reactivity	High; often coupled with Mass Spectrometry (MS) for definitive identification[12]	High; often coupled with MS or Diode Array Detection
Sensitivity	High (ng/L to µg/L range)[11]	Very High (ng/L range)	Very High (ng/L range)
Throughput	High (96-well plate format)	Low to Medium	Low to Medium
Cost per Sample	Low	High	High
Sample Prep	Minimal to none for water samples[2]	Often requires extraction and derivatization	Often requires solid-phase extraction
Primary Use	Screening, rapid field testing	Confirmation, multi-analyte quantification	Confirmation, analysis of less volatile compounds

Immunoassays serve as a powerful first-tier screening tool. Their high throughput and low cost allow for the analysis of a large number of samples efficiently. Positive results from an ELISA, especially those near a regulatory limit, should ideally be confirmed using a more definitive method like GC/MS or HPLC/MS to mitigate the risk of false positives due to cross-reactivity.[5]

Conclusion

The development of antibodies for the detection of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine requires a rigorous and systematic evaluation of their cross-reactivity to ensure the resulting immunoassay is fit for purpose. By following the detailed protocols for hapten conjugation and competitive ELISA outlined in this guide, researchers can thoroughly characterize the specificity of their antibodies. While the provided comparative data is based on a closely related atrazine antibody, it serves as a robust template for the experimental design and data interpretation for a novel anti-CDAT antibody. A well-characterized antibody, with a known and acceptable cross-reactivity profile, is the foundation of a reliable and defensible immunoassay for environmental monitoring and food safety applications.

References

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• Goodrow, M. H., Harrison, R. O., & Hammock, B. D. (1990). Development of an Enzyme Immunoassay for the Detection of Triazine Herbicides. Journal of Agricultural and Food Chemistry, 38(4), 990-996. [Link]

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Spectroscopic comparison of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine and its precursors

A Spectroscopic Guide to the Synthesis of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

In the realm of medicinal chemistry and agrochemical research, 1,3,5-triazine derivatives stand out as "privileged structures" due to their versatile biological activities.[1] Among these, 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a critical intermediate, synthesized from cyanuric chloride and dimethylamine. The purity and structural integrity of this product and its precursors are paramount for downstream applications. This guide provides an in-depth spectroscopic comparison, offering researchers the data and methodologies to ensure the quality of these essential compounds.

The synthetic pathway from cyanuric chloride to 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a nucleophilic substitution reaction. Understanding the transformation of the precursors into the final product can be effectively monitored and confirmed through various spectroscopic techniques.

Caption: Synthetic pathway of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Fourier-Transform Infrared (FT-IR) Spectroscopy Analysis

FT-IR spectroscopy is a powerful technique for identifying functional groups within a molecule. The transition from the precursors to the final product is marked by distinct changes in the infrared spectrum, primarily the introduction of N-H and C-N stretching vibrations from the dimethylamino group and the disappearance of a C-Cl bond.

Comparative FT-IR Data

Compound	Key Vibrational Frequencies (cm⁻¹)	Interpretation
Cyanuric Chloride	1550-1520 (s), 1270-1250 (s), 850 (s)	C=N stretching in triazine ring, C-N stretching, C-Cl stretching.[2]
Dimethylamine	3500-3300 (broad), 2950-2850 (s), 1470-1450 (m)	N-H stretching (secondary amine), C-H stretching (alkyl), C-H bending.[3]
6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine	~3350 (m), ~3150 (m), 2930 (w), 1640-1550 (s), ~800 (s)	N-H stretching (primary amine), C-H stretching (dimethylamino), C=N and C=C ring stretching, C-Cl stretching.[1]

Experimental Protocol: FT-IR Spectroscopy

For solid samples like cyanuric chloride and the final product, the KBr pellet method is standard.[4]

• Sample Preparation : Grind 1-2 mg of the solid sample with 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle.[4]

• Pellet Formation : Transfer the mixture to a pellet die and apply pressure with a hydraulic press to form a transparent pellet.[4]

• Data Acquisition : Place the pellet in the sample holder of the FT-IR spectrometer and collect the spectrum, typically in the 4000-400 cm⁻¹ range.[5]

For liquid dimethylamine, a thin film can be prepared between two KBr plates.[6]

Caption: Workflow for FT-IR sample preparation and analysis.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The triazine ring is a chromophore, and substitutions on the ring alter the absorption maxima (λmax). The introduction of amino groups generally causes a bathochromic (red) shift in the absorption bands.[7] Triazine derivatives are known to absorb UV radiation, which is a property exploited in UV stabilizers.[8]

Comparative UV-Vis Data

Compound	λmax (nm)	Solvent	Interpretation
Cyanuric Chloride	~240	Varies	π → π* transitions in the triazine ring.
Dimethylamine	190.5, 222	Varies	n → σ* transitions.[9]
6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine	~220-260	Varies	π → π* and n → π* transitions, influenced by the amino substituents.[7]

Experimental Protocol: UV-Vis Spectroscopy

• Solvent Selection : Choose a UV-transparent solvent in which the compound is soluble (e.g., ethanol, methanol, or acetonitrile).

• Sample Preparation : Prepare a dilute solution of the sample in the chosen solvent. The concentration should be adjusted to yield an absorbance between 0.2 and 1.0 for optimal accuracy.

• Data Acquisition : Record the spectrum against a solvent blank over the desired wavelength range (typically 200-400 nm).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for unambiguous structure elucidation in organic chemistry. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively.

Comparative ¹H and ¹³C NMR Data

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
Cyanuric Chloride	No protons	~171.1
Dimethylamine	~2.2-2.4 (s, 6H, -CH₃), ~0.8-1.2 (broad s, 1H, -NH)	~37.0
6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine	~3.1 (s, 6H, -N(CH₃)₂), ~6.5 (broad s, 2H, -NH₂)	~170, ~167, ~36

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.

The ¹H NMR of the final product will show a characteristic singlet for the six equivalent protons of the dimethylamino group and a broader signal for the amino protons. The ¹³C NMR will confirm the presence of the triazine ring carbons and the methyl carbons.

Experimental Protocol: NMR Spectroscopy

Proper sample preparation is crucial for obtaining high-resolution NMR spectra.[10]

• Solvent Selection : Use a deuterated solvent to avoid large solvent signals in the ¹H NMR spectrum.[11][12] Common choices include Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆), and Methanol-d₄ (CD₃OD).[13]

• Sample Preparation : Dissolve 5-25 mg of the sample for ¹H NMR (50-100 mg for ¹³C NMR) in 0.6-0.7 mL of the deuterated solvent in a clean NMR tube.[12]

• Filtration : Filter the solution through a pipette with a small cotton or glass wool plug to remove any particulate matter.[10]

• Data Acquisition : Place the NMR tube in the spectrometer and acquire the data. This includes shimming the magnetic field for homogeneity and setting appropriate acquisition parameters.

Caption: General workflow for NMR sample preparation and analysis.

Conclusion

The spectroscopic techniques of FT-IR, UV-Vis, and NMR provide a comprehensive toolkit for the characterization of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine and its precursors. By comparing the spectra of the starting materials and the final product, researchers can confidently verify the success of the synthesis and the purity of the resulting compound. The detailed protocols provided herein serve as a practical guide for obtaining high-quality data, ensuring the integrity of subsequent research and development efforts.

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A Senior Application Scientist's Guide to the Purity Confirmation of Commercial 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

For researchers, scientists, and professionals in drug development, the purity of starting materials is not merely a matter of quality control; it is the bedrock of reliable and reproducible research. This guide provides an in-depth technical comparison for confirming the purity of commercial 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a versatile building block in synthetic chemistry. We will explore a multi-pronged analytical approach, delve into the rationale behind experimental choices, and compare this reagent to viable alternatives.

Understanding the Significance of Purity for 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine serves as a key intermediate in the synthesis of a wide range of compounds, from pharmacologically active molecules to materials with specific chemical properties. Its utility stems from the reactive chlorine atom, which is susceptible to nucleophilic substitution, allowing for the introduction of diverse functional groups.

However, the synthetic route to this compound, typically involving the sequential reaction of cyanuric chloride with dimethylamine and ammonia, can lead to the formation of several process-related impurities. These impurities can have significant downstream consequences, including:

• Formation of unintended byproducts: Impurities with reactive sites can compete with the desired reaction, leading to a complex mixture of products and reduced yield of the target molecule.

• Altered biological activity: In drug discovery, even minor impurities can exhibit biological activity, leading to misleading structure-activity relationship (SAR) data.

• Inconsistent reaction kinetics: The presence of unreacted starting materials or intermediates can alter the stoichiometry of subsequent reactions, leading to poor reproducibility.

Therefore, a rigorous and multi-faceted approach to purity confirmation is essential.

Potential Impurities in Commercial Batches

A thorough understanding of the synthetic pathway is crucial for predicting potential impurities. The reaction of cyanuric chloride with two different amines (dimethylamine and ammonia) is a stepwise process, and incomplete reactions or side reactions can introduce the following impurities:

• Starting Material: Unreacted cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).

• Intermediates:

  • 2,4-dichloro-6-(dimethylamino)-1,3,5-triazine

  • 2-chloro-4,6-bis(dimethylamino)-1,3,5-triazine

  • 2,4-diamino-6-chloro-1,3,5-triazine (isomeric impurity)

• Byproducts of Hydrolysis: Hydroxylated triazine derivatives formed by the reaction of chlorinated triazines with water.

• Over-alkylation Products: Trisubstituted triazines, such as 2,4,6-tris(dimethylamino)-1,3,5-triazine.

• Related Triazine Impurities: Compounds like melamine, ammeline, and ammelide can sometimes be present as byproducts in triazine synthesis.[1][2]

The following diagram illustrates the synthetic pathway and the potential for impurity formation.

Caption: Synthetic pathway and potential impurities.

A Multi-Technique Approach to Purity Verification

No single analytical technique can provide a complete picture of a compound's purity. A combination of chromatographic and spectroscopic methods is essential for a comprehensive assessment.

Caption: Integrated workflow for purity analysis.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Rationale: HPLC-UV is the workhorse for purity determination, offering excellent resolution for separating the target compound from structurally similar impurities. The triazine ring system contains a chromophore that allows for sensitive detection by UV.

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode array detector (DAD) or variable wavelength detector (VWD).

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in Water

  • Solvent B: Acetonitrile

• Gradient Elution: A gradient is necessary to resolve both polar and non-polar impurities. A typical gradient might be:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 220 nm

• Injection Volume: 10 µL

• Sample Preparation: Prepare a stock solution of the compound in acetonitrile or a mixture of acetonitrile and water at a concentration of approximately 1 mg/mL. Dilute as necessary to fall within the linear range of the detector.

Data Interpretation: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram. It is crucial to ensure that all potential impurities are eluted and detected.

Gas Chromatography-Mass Spectrometry (GC-MS)

Rationale: GC-MS is highly effective for identifying and quantifying volatile and semi-volatile impurities, such as residual starting materials (cyanuric chloride) and certain intermediates. The mass spectrometer provides definitive identification of separated components. EPA Method 619 provides a robust framework for the GC-MS analysis of triazine compounds.[3]

Experimental Protocol:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., a single quadrupole or ion trap).

• Column: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold at 280 °C for 5 minutes

• Injector: Splitless injection at 250 °C.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: 40-400 m/z

• Sample Preparation: Prepare a solution of the compound in a suitable solvent like ethyl acetate or dichloromethane at a concentration of approximately 1 mg/mL.

Data Interpretation: Impurities are identified by comparing their mass spectra to a reference library (e.g., NIST) and their retention times to those of known standards. Quantification can be performed using an internal or external standard method.

Quantitative Nuclear Magnetic Resonance (qNMR)

Rationale: qNMR is a powerful primary ratio method for determining the absolute purity of a substance without the need for a specific reference standard of the analyte itself.[4][5] It relies on the principle that the integrated signal area in an NMR spectrum is directly proportional to the number of nuclei contributing to that signal.

Experimental Protocol:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) with a well-shimmed probe.

• Internal Standard: A certified reference material with a known purity and a simple NMR spectrum that does not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

• Solvent: A deuterated solvent in which both the analyte and the internal standard are fully soluble (e.g., DMSO-d₆, CDCl₃).

• Sample Preparation:

  • Accurately weigh a specific amount of the analyte (e.g., 10-20 mg).

  • Accurately weigh a specific amount of the internal standard.

  • Dissolve both in a precise volume of the deuterated solvent in an NMR tube.

• Acquisition Parameters:

  • Use a 90° pulse.

  • Ensure a long relaxation delay (D1) of at least 5 times the longest T₁ of any proton being quantified to allow for full relaxation.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Carefully phase the spectrum and perform baseline correction.

  • Integrate the well-resolved signals of the analyte and the internal standard.

Purity Calculation: The purity of the analyte can be calculated using the following formula:

Purity (%) = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / manalyte) * (mIS / MWIS) * PIS * 100

Where:

• I = Integral value

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the internal standard

Fourier-Transform Infrared Spectroscopy (FTIR)

Rationale: FTIR is a rapid and non-destructive technique that provides confirmation of the compound's functional groups and overall molecular structure. While not a primary tool for quantification of minor impurities, it can detect significant structural deviations and the presence of certain byproducts like hydroxylated triazines.

Experimental Protocol:

• Instrumentation: An FTIR spectrometer, typically using an Attenuated Total Reflectance (ATR) accessory for solid samples.

• Sample Preparation: A small amount of the solid sample is placed directly on the ATR crystal.

• Data Acquisition: Acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

Expected Characteristic Peaks for Substituted s-Triazines: [6][7]

• ~3400-3100 cm⁻¹: N-H stretching vibrations of the amino groups.

• ~1600-1400 cm⁻¹: C=N and C=C stretching vibrations within the triazine ring.

• ~800 cm⁻¹: A characteristic out-of-plane bending vibration of the triazine ring.

Comparative Analysis with Alternative Reagents

The choice of a synthetic reagent often involves a trade-off between reactivity, selectivity, cost, and ease of purification. 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a type of coupling reagent, particularly for forming amide-like bonds or for introducing the diamino-triazine moiety. Here, we compare it with other classes of coupling reagents.

Reagent Class	Example(s)	Advantages	Disadvantages
Chlorotriazines	6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, Cyanuric Chloride	Cost-effective, stable, versatile for sequential substitutions.	Can require elevated temperatures; formation of HCl byproduct necessitates a base.
Carbodiimides	DCC (Dicyclohexylcarbodiimide), EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)	Highly reactive, widely used for amide bond formation.	DCC can form an insoluble urea byproduct that is difficult to remove; potential for racemization of chiral centers.
Phosphonium Salts	BOP (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate), PyBOP	High coupling efficiency, low racemization.	More expensive than chlorotriazines; BOP produces a carcinogenic byproduct.[8][9]
Uronium/Aminium Salts	HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), HATU	Fast reaction rates, high yields, low racemization.	Higher cost; can be sensitive to moisture.

The choice of an alternative will depend on the specific synthetic transformation. For simple amination reactions where cost is a primary concern, chlorotriazines remain a viable option. For more sensitive substrates, particularly in peptide synthesis where racemization is a concern, phosphonium or uronium/aminium salts are generally preferred despite their higher cost.

Summary of Expected Purity Data

The following table summarizes the expected outcomes from the multi-technique analysis of a high-purity commercial batch of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Analytical Technique	Expected Result for High-Purity Sample	Potential Impurities Detected
HPLC-UV	Main peak > 99.0% area.	Structurally similar triazine impurities.
GC-MS	Main peak corresponding to the target compound.	Unreacted cyanuric chloride, volatile intermediates.
qNMR	Absolute purity > 99.0% (w/w).	Any proton-containing impurity with resolved signals.
FTIR	Spectrum consistent with the expected functional groups.	Significant structural deviations or hydroxylated impurities.

Conclusion

Confirming the purity of commercial 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine requires a systematic and orthogonal analytical approach. By combining the strengths of HPLC-UV for impurity profiling, GC-MS for volatile impurity identification, qNMR for an absolute purity assessment, and FTIR for structural confirmation, researchers can have high confidence in the quality of this critical synthetic intermediate. This rigorous validation is not merely a procedural formality but a fundamental prerequisite for generating reliable and reproducible scientific data.

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• Protocol for synthesis of di- and tri-substituted s-triazine derivatives. MethodsX. [Link]

• Coupling Reagents. Aapptec. [Link]

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• HPLC method for purifying organic compounds.

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• Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones. ResearchGate. [Link]

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• Melamine Impurities and Related Compound. Veeprho. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

As researchers and scientists, our commitment to discovery is paralleled by our dedication to safety. The handling of specialized chemical reagents like 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a versatile building block in medicinal and agrochemical research, demands a rigorous and informed approach to personal protection.[1] This guide provides a detailed protocol for the selection and use of Personal Protective Equipment (PPE), grounded in the specific hazards of chlorotriazine derivatives, to ensure your work is both groundbreaking and safe.

Immediate Safety Concerns & Hazard Analysis

Before handling this compound, it is critical to understand its primary hazards. While a specific Safety Data Sheet (SDS) for this exact N,N-dimethyl derivative is not publicly indexed, data from closely related 2,4-diamino-6-chloro-s-triazines and other chlorotriazine analogues provide a clear and authoritative hazard profile.

The principal risks associated with this class of compounds are:

• Severe Eye Damage: Contact can cause serious, potentially irreversible eye damage.[2][3][4]

• Skin Irritation and Sensitization: The compound is expected to cause skin irritation and may lead to an allergic skin reaction upon repeated contact.[4][5][6]

• Respiratory Irritation: Inhalation of the dust can irritate the respiratory system.[3][6]

• Acute Oral Toxicity: The substance is harmful if swallowed.[3][4]

• Potential for Reproductive Toxicity: Related diamino-chloro-s-triazines are noted by the EPA for potential developmental and female reproductive toxicity.[7]

These hazards dictate a stringent, multi-layered PPE strategy. The causality is direct: the potential for severe eye damage necessitates more than standard safety glasses, and the risk of skin sensitization requires meticulous glove selection and handling practices to prevent any direct contact.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a passive checklist but an active system of risk mitigation. All handling of 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine, especially the solid powder, must be performed within a certified chemical fume hood to control dust and vapors.[3]

Table 1: PPE Requirements for Handling 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Task	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transferring Solid	Chemical splash goggles AND a full-face shield.[8]	Nitrile or neoprene gloves (double-gloving recommended).[8]	Long-sleeved lab coat (fully fastened) or chemical-resistant apron over lab coat.[8][9]	Not required if handled exclusively within a certified chemical fume hood.
Preparing Solutions	Chemical splash goggles.[8]	Nitrile or neoprene gloves.[8]	Long-sleeved lab coat (fully fastened).[9]	Not required if handled exclusively within a certified chemical fume hood.
Post-Reaction Workup	Chemical splash goggles.[8]	Nitrile or neoprene gloves.[8]	Long-sleeved lab coat (fully fastened).[9]	Not required if handled exclusively within a certified chemical fume hood.
Spill Cleanup	Chemical splash goggles AND a full-face shield.[8]	Heavy-duty nitrile or neoprene gloves.[8]	Chemical-resistant suit or coveralls (e.g., Tyvek®).[9]	Half-mask respirator with a particulate filter may be required depending on spill size.[8]

Step-by-Step Guidance and Causality

3.1. Eye and Face Protection: The Non-Negotiable Barrier Given the high risk of severe eye damage, standard safety glasses are insufficient.[2][4]

• Protocol: Always wear snug-fitting chemical splash goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166.[10]

• Causality: Goggles provide a seal around the eyes, protecting against airborne dust particles and accidental splashes from all angles. When handling the solid powder outside of a glovebox, a full-face shield must be worn in addition to goggles to protect the entire face from splashes and particles.

3.2. Skin and Body Protection: Preventing Sensitization Chlorotriazines can cause skin irritation and allergic reactions.[4][6] The goal is to create a complete barrier.

• Protocol:

  • Wear a clean, fully fastened lab coat. For large quantities, a chemical-resistant apron over the lab coat is recommended.[9]

  • Wear chemically compatible gloves, such as nitrile or neoprene.[8] Inspect gloves for any signs of degradation or punctures before use.

  • When handling the solid, double-gloving provides an extra layer of security.

  • Tuck gloves under the sleeves of your lab coat to prevent chemicals from running down your arm and into the glove.[9]

• Causality: This multi-layered approach prevents the compound from contacting the skin, mitigating the risk of both immediate irritation and the development of long-term chemical sensitization. Contaminated work clothing should not be allowed out of the laboratory.[3]

3.3. Respiratory Protection: Controlling Inhalation The primary method of respiratory protection is engineering controls.

• Protocol: All procedures that may generate dust, such as weighing or transferring the solid, must be conducted in a chemical fume hood.[3]

• Causality: A fume hood contains and exhausts airborne particles, preventing them from entering the user's breathing zone. This is vastly superior to relying on personal respirators for routine work. A respirator should be reserved for emergency situations like a large spill.

Operational Workflow for Safe Handling

The following diagram outlines the critical steps and decision points for safely handling 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine from storage to disposal.

Caption: Workflow for Safe Handling of Chlorotriazine Compounds.

Spill and Disposal Plan

Emergency Procedures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3] An eyewash station must be readily accessible.[3]

• Skin Contact: Immediately remove contaminated clothing. Wash skin with plenty of soap and water. If irritation or a rash occurs, seek medical attention.[3]

• Inhalation: Move the affected person to fresh air. If they feel unwell, call a poison center or doctor.[3]

• Spill: For a small spill, carefully sweep up the solid material, avoiding dust generation, and place it in a designated, sealed container for chemical waste.[2] Ventilate the area. Do not allow the chemical to enter drains or waterways.[2][3]

Disposal: All waste, including contaminated gloves, wipes, and the chemical itself, must be disposed of as hazardous waste.[3] Follow all local, state, and federal regulations for chemical waste disposal. Place waste in a clearly labeled, sealed container.

By adhering to these scientifically-grounded protocols, you build a self-validating system of safety that protects you, your colleagues, and the integrity of your research.

References

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• PubChem. (n.d.). 6-chloro-N,N-dimethyl-1,3,5-triazine-2,4-diamine. National Center for Biotechnology Information. Retrieved from [Link]

• Storemasta. (2023). Examples of PPE for Various Dangerous Goods Classes. Retrieved from [Link]

• Respirex International. (n.d.). Personal Protective Equipment (PPE) for Industrial Chemicals. Retrieved from [Link]

• Caluanie Muelear Oxidize. (2023). Personal Protective Equipment (PPE) for Working with Oxidizing Agents. Retrieved from [Link]

• Solutions Pest & Lawn. (n.d.). The Best Personal Protective Equipment For Pesticides. Retrieved from [Link]

• PubChem. (n.d.). 1,3,5-Triazine-2,4-diamine, 6-chloro-N,N'-bis(1,1-dimethylethyl)-. National Center for Biotechnology Information. Retrieved from [Link]

• University of Nebraska–Lincoln Extension. (n.d.). Protective Clothing and Equipment for Pesticide Applicators. Retrieved from [Link]

• Chemwatch. (n.d.). 2-Chloro-4,6-dimethoxy-1,3,5-triazine Safety Data Sheet.

• PubChem. (n.d.). 1,3,5-Triazine-2,4-diamine, 6-chloro-. National Center for Biotechnology Information. Retrieved from [Link]

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